(R)-Methyl 5,5-dimethylthiazolidine-4-carboxylate

Core Science & Biosynthesis

(R)-Methyl 5,5-dimethylthiazolidine-4-carboxylate CAS 85929-61-9 properties

Executive Summary

(R)-Methyl 5,5-dimethylthiazolidine-4-carboxylate (CAS 85929-61-9) is a specialized heterocyclic building block primarily utilized in advanced peptide synthesis and medicinal chemistry. Structurally derived from the condensation of L-penicillamine and formaldehyde, this compound serves as a critical conformational constraint—often termed a "pseudoproline"—that mimics the pyrrolidine ring of proline.

By introducing a "kink" in the peptide backbone, it disrupts the formation of aggregated

-sheet structures, thereby enhancing the solubility and coupling efficiency of "difficult" peptide sequences. Furthermore, it functions as a masked cysteine/penicillamine derivative, offering a strategy for the controlled release of free thiols or the synthesis of bioactive thiazolidine scaffolds in antiviral and metabolic drug discovery.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6]

The compound is the methyl ester of (R)-5,5-dimethylthiazolidine-4-carboxylic acid. Its gem-dimethyl substitution at the C5 position imparts significant steric bulk, influencing both its chemical stability and its conformational properties when incorporated into oligomers.

Table 1: Physicochemical Properties[3][6]

Property	Value	Notes
Chemical Name	(R)-Methyl 5,5-dimethylthiazolidine-4-carboxylate	IUPAC
Synonyms	N,S-methanediyl-penicillamine methyl ester; Methyl (4R)-5,5-dimethyl-1,3-thiazolidine-4-carboxylate
CAS Number	85929-61-9
Molecular Formula
Molecular Weight	175.25 g/mol
Chirality	(R)-enantiomer	Derived from L-Penicillamine
Physical State	Colorless to pale yellow oil or low-melting solid
Solubility	Soluble in DCM, MeOH, EtOAc; Sparingly soluble in water	Lipophilic ester
pKa (est)	~2.5 (conjugate acid of amine)	Nitrogen is weakly basic
Storage	2–8°C, Inert atmosphere (Argon/Nitrogen)	Oxidation sensitive (Thioether)

Structural Analysis & Stereochemistry

The Thiazolidine Ring System

The core structure is a saturated 1,3-thiazole ring (thiazolidine). Unlike simple thiazolidines derived from cysteine, the 5,5-dimethyl group (originating from the penicillamine precursor) introduces a gem-dimethyl effect (Thorpe-Ingold effect). This steric crowding:

• Stabilizes the Ring: Increases the barrier to ring opening compared to unsubstituted thiazolidines.

• Restricts Conformation: When coupled into a peptide, it locks the backbone

  and angles, similar to proline, but with distinct geometry due to the C-S bond length (1.82 Å) vs C-C bond length (1.54 Å).

Stereochemical Configuration[2][8]

• Precursor: L-Penicillamine ((2S)-2-amino-3-mercapto-3-methylbutanoic acid).

• Result: The condensation with formaldehyde retains the configuration at the chiral center (C4).

• CIP Priority: Due to the sulfur atom at position 1, the priority of groups at C4 changes relative to the amino acid. The configuration is designated (R) , despite originating from an L-amino acid.

Synthesis & Manufacturing

The synthesis involves a two-step protocol: cyclocondensation followed by esterification. This route is preferred for its atom economy and scalability.

Diagram 1: Synthetic Pathway[4]

Figure 1: Synthetic route from L-Penicillamine to the methyl ester target.

Detailed Experimental Protocol

Step 1: Cyclocondensation

• Reagents: L-Penicillamine (10 mmol), Formaldehyde (37% aq. solution, 15 mmol).

• Procedure: Dissolve L-Penicillamine in water (20 mL). Add formaldehyde solution dropwise with stirring. The reaction is slightly exothermic.

• Condition: Stir at room temperature for 12 hours.

• Workup: The product, (R)-5,5-dimethylthiazolidine-4-carboxylic acid, may precipitate. If not, concentrate in vacuo. Recrystallize from water/ethanol.

• Validation: Check melting point (~194–196°C for the acid).

Step 2: Esterification

• Reagents: (R)-5,5-Dimethylthiazolidine-4-carboxylic acid (5 mmol), Thionyl Chloride (

  , 6 mmol), Anhydrous Methanol (20 mL).

• Procedure:

  • Cool anhydrous methanol to 0°C in an ice bath.

  • Add

    dropwise (Caution: Gas evolution).

  • Add the thiazolidine acid portion-wise.

  • Remove ice bath and reflux for 4–6 hours.

• Workup: Evaporate solvent in vacuo to yield the hydrochloride salt. Neutralize with saturated

  and extract with Dichloromethane (DCM). Dry over and concentrate.

• Yield: Typically 85–95% as a viscous oil.

Reactivity & Synthetic Utility

Peptide Synthesis (Pseudoprolines)

The primary utility of CAS 85929-61-9 is as a building block for "pseudoprolines" (

). In solid-phase peptide synthesis (SPPS), aggregation of growing peptide chains leads to incomplete coupling.

• Mechanism: The thiazolidine ring prevents the formation of inter-chain hydrogen bonds by locking the amide bond in a cis or trans conformation that disrupts

  -sheets.

• Deprotection: The thiazolidine ring is stable to basic SPPS conditions (piperidine) but can be opened (hydrolyzed) under strong acidic conditions (high concentration TFA/water) to regenerate the free N-terminal cysteine/penicillamine and release formaldehyde.

Medicinal Chemistry Applications[9][10][11][12]

• Prodrug Design: The thiazolidine ring acts as a prodrug for penicillamine. Upon metabolic hydrolysis, it releases the active chelating agent (penicillamine), reducing the immediate toxicity and improving oral bioavailability compared to the free thiol.

• Enzyme Inhibition: Derivatives of this scaffold are investigated as inhibitors of metalloproteases (e.g., ACE inhibitors) due to the zinc-binding potential of the sulfur atom (upon ring opening) or the carboxylate group.

Diagram 2: Peptide Coupling Workflow

Figure 2: Workflow for utilizing the thiazolidine ester in peptide synthesis.

Handling & Safety Protocols

Hazard Identification

• GHS Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A).

• Signal Word: Warning.

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).

Storage & Stability

• Oxidation: The sulfur atom is susceptible to oxidation to sulfoxide (

  ) or sulfone ( ) upon prolonged exposure to air. Store under inert gas (Argon).

• Hydrolysis: The ester bond is sensitive to moisture. Store in a desiccator.

• Temperature: Refrigerate at 2–8°C to prevent degradation.

References

• PubChem. (2025).[1] 5,5-dimethylthiazolidine-4-carboxylic acid, (R)- | C6H11NO2S.[1] National Library of Medicine. [Link]

• Nagasawa, H. T., et al. (1984). 2-Substituted thiazolidine-4(R)-carboxylic acids as prodrugs of L-cysteine.[2][3] Protection of mice against acetaminophen hepatotoxicity.[2] Journal of Medicinal Chemistry, 27(5), 591-596.[3] (Contextual grounding for thiazolidine prodrugs).

• Wöhr, T., et al. (1996). Pseudo-Prolines as a Solubilizing, Structure-Disrupting Protection Technique in Peptide Synthesis. Journal of the American Chemical Society, 118(39), 9218-9227. (Foundational text on Pseudoproline technology).

Sources

• 1. 5,5-dimethylthiazolidine-4-carboxylic acid, (R)- | C6H11NO2S | CID 5715192 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scilit.com [scilit.com]
• 3. pjps.pk [pjps.pk]

Technical Monograph: Structural Dynamics and Synthetic Architecture of 5,5-Dimethylthiazolidine-4-carboxylic Acid Methyl Ester

Executive Summary & Chemical Identity[1]

5,5-dimethylthiazolidine-4-carboxylic acid methyl ester (DTCm) represents a critical scaffold in peptidomimetic drug design. Structurally, it is a sulfur-containing saturated heterocycle derived from the condensation of penicillamine with formaldehyde, followed by esterification.

Unlike the unsubstituted thiazolidine-4-carboxylic acid (thioproline), the presence of the gem-dimethyl group at position C5 introduces significant steric constraints. These constraints lock the ring into specific envelope conformations, making DTCm an invaluable "proline surrogate" for freezing peptide backbone geometries and enhancing proteolytic stability.

Property	Data
IUPAC Name	Methyl 5,5-dimethyl-1,3-thiazolidine-4-carboxylate
Molecular Formula
Molecular Weight	175.25 g/mol
Chiral Center	C4 (Configuration depends on Penicillamine source)
Core Scaffold	1,3-Thiazolidine
Key Substituent	5,5-gem-dimethyl (Thorpe-Ingold effect inducer)

Synthetic Architecture

The synthesis of DTCm is a two-stage process involving heterocyclization followed by carboxyl protection. The choice of starting material—D-Penicillamine vs. L-Penicillamine —dictates the stereochemistry at C4.

Reaction Mechanism

The formation of the thiazolidine ring proceeds via a nucleophilic attack of the penicillamine amine on the formaldehyde carbonyl, forming a hemiaminal (Schiff base intermediate). This is followed by the intramolecular attack of the thiol group on the imine carbon (C2), closing the ring.

Note on Regiochemistry: The gem-dimethyl group originates from the penicillamine backbone. Because penicillamine is

-dimethylcysteine, these methyls end up at position 5 (adjacent to sulfur) when formaldehyde is used as the C2 linker.

Visualization of Synthesis Pathway

Fig 1. Synthetic route from Penicillamine to the target methyl ester. The gem-dimethyl group at C5 is inherited from the precursor.

Structural Characterization & Conformational Analysis

The biological utility of DTCm stems from its rigid conformation.

The Gem-Dimethyl Effect

The two methyl groups at C5 exert the Thorpe-Ingold effect , compressing the internal bond angle at C5 and forcing the ring into a more puckered conformation compared to unsubstituted thiazolidines. This reduces the entropic penalty for binding to protein targets, often increasing affinity.

Ring Pucker (Envelope Conformation)

X-ray crystallographic data and NMR coupling constants (

) indicate that the ring predominantly adopts an envelope conformation .

• C4-Envelope: The carbon carrying the ester group (C4) is often the "flap" of the envelope.

• N-Pyramidalization: The nitrogen atom retains significant

  character, allowing for hydrogen bonding interactions.

NMR Diagnostic Data (Predicted)

Researchers characterizing this molecule should look for these distinct signals in

:

Position	Signal Type	Chemical Shift ( ppm)	Diagnostic Note
C2-H	Doublet/Singlet	4.10 - 4.30	Appears as AB system or broad singlet depending on N-inversion rate.
C4-H	Singlet	3.60 - 3.80	Sharp singlet due to lack of coupling with C5 (quaternary).
C5-Me (a)	Singlet	1.30 - 1.40	Diastereotopic methyl group 1.
C5-Me (b)	Singlet	1.55 - 1.65	Diastereotopic methyl group 2.
OCH3	Singlet	3.75	Characteristic methyl ester peak.

Experimental Protocols

Protocol A: Synthesis of 5,5-Dimethylthiazolidine-4-carboxylic Acid

Rationale: This step creates the core heterocycle. We use aqueous formaldehyde to ensure complete solubility of the zwitterionic amino acid.

• Preparation: Dissolve 10 mmol of D-Penicillamine in 20 mL of water.

• Condensation: Add 15 mmol of Formaldehyde (37% aq. solution).

• Reaction: Stir at room temperature for 12 hours. A white precipitate may form as the product is less soluble than the starting material.

• Isolation: Concentrate the solution under reduced pressure (rotary evaporator) at 40°C.

• Crystallization: Recrystallize the residue from water/ethanol (1:1) to yield white needles.

• Validation: Check melting point (approx. 194–196°C dec) [1].

Protocol B: Methyl Esterification

Rationale: Thionyl chloride generates anhydrous HCl in situ, catalyzing the Fischer esterification while scavenging water produced in the reaction.

• Setup: Place 5 mmol of the acid (from Protocol A) in a flame-dried round-bottom flask under Nitrogen.

• Solvent: Add 20 mL of anhydrous Methanol. Chill to 0°C in an ice bath.

• Activation: Dropwise add 1.5 equivalents of Thionyl Chloride (

  ) over 10 minutes. Caution: Exothermic gas evolution.

• Reflux: Allow to warm to room temperature, then reflux for 4 hours.

• Workup: Evaporate solvent in vacuo. Redissolve residue in DCM, wash with saturated

  (to remove acid traces), dry over , and concentrate.

• Yield: Expect a colorless oil or low-melting solid.

Applications in Drug Discovery[2]

Proline Mimetics (Pseudoprolines)

DTCm is a structural analog of Proline. In peptide chains, Proline induces a "kink" due to its cyclic nature. DTCm mimics this but with altered electronic properties (due to Sulfur) and increased steric bulk (due to 5,5-dimethyls).

• Cis/Trans Isomerization: The bulky 5,5-dimethyl group influences the cis/trans ratio of the amide bond preceding the thiazolidine nitrogen, a critical factor in protein folding rates.

Fragment-Based Drug Discovery (FBDD)

The scaffold serves as a rigid core for FBDD. The secondary amine (N3) can be acylated to introduce diversity, while the ester (C4) can be converted to amides or heterocycles.

Fig 2. Primary utility vectors for the 5,5-dimethylthiazolidine scaffold in medicinal chemistry.

References

• Annals of R.S.C.B. (2021). Preparation, Characterization of some Thiazolidine Derived from Penicillamine and their Antioxidants Activity.

• National Center for Biotechnology Information (PubChem) . 5,5-dimethylthiazolidine-4-carboxylic acid, (R)-. PubChem Compound Summary for CID 5715192.[1]

• Journal of Agricultural and Food Chemistry . (1998). Mechanistic Studies on Thiazolidine Formation in Aldehyde/Cysteamine Model Systems.

• Santa Cruz Biotechnology . L-5,5-Dimethylthiazolidine-4-carboxylic acid Data Sheet.

Sources

• 1. 5,5-dimethylthiazolidine-4-carboxylic acid, (R)- | C6H11NO2S | CID 5715192 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: (R)-5,5-Dimethylthiazolidine-4-carboxylic Acid vs. L-Proline

This guide provides an in-depth technical analysis comparing (R)-5,5-dimethylthiazolidine-4-carboxylic acid (DTC) with L-Proline , designed for researchers in medicinal chemistry and peptide science.

[1]

Executive Summary

(R)-5,5-dimethylthiazolidine-4-carboxylic acid (often abbreviated as L-Dtc or Dmt ) is a sulfur-containing, conformationally constrained analog of L-Proline . While it shares the fundamental pyrrolidine-like scaffold essential for inducing turns in peptide backbones, the introduction of a sulfur atom at position 3 (thiazolidine numbering) and gem-dimethyl groups at position 5 drastically alters its electronic profile, steric demand, and cis/trans isomerization kinetics.

This guide analyzes the structural divergence between these two molecules, establishing L-Dtc as a critical tool for engineering proteolytic resistance and locking specific secondary structures in peptidomimetics.

Structural & Stereochemical Analysis[1]

The "R" vs. "L" Nomenclature Paradox

A common source of confusion in using Dtc is its stereochemical designation. While L-Proline possesses the (S) configuration, its direct structural analog L-Dtc possesses the (R) configuration. This is not due to a change in spatial geometry, but rather a change in Cahn-Ingold-Prelog (CIP) priorities introduced by the sulfur atom.

• L-Proline (S): The priority at the

  -carbon is .

• L-Dtc (R): The priority shifts because the side chain carbon (C5) is directly bonded to Sulfur (atomic number 16), which outranks the carboxyl carbon (bonded to Oxygen, atomic number 8).

  • Priority:

    .

  • Result: The sequence traces clockwise, assigning the (R) descriptor, despite being homochiral with L-Proline.

Graphviz Structural Logic

The following diagram visualizes the structural relationship and the synthesis origin of L-Dtc from L-Penicillamine.

Figure 1: Structural derivation of L-Dtc from L-Penicillamine and its analog relationship to L-Proline.

Physicochemical Property Comparison

The substitution of the methylene group (

-carbon) with sulfur and the addition of gem-dimethyl groups creates significant physicochemical divergence.

Property	L-Proline	(R)-5,5-Dimethylthiazolidine-4-carboxylic acid (L-Dtc)	Impact on Drug Design
Formula			Increased molecular weight.
Ring System	Pyrrolidine (5-membered amine)	Thiazolidine (5-membered N,S-heterocycle)	Thiazolidine is less basic and more lipophilic.
Amine pKa	~10.6	~6.0 - 6.5	Critical: Dtc is significantly less basic. It is harder to protonate at physiological pH, affecting solubility and salt formation.
LogP (Lipophilicity)	-2.54 (Hydrophilic)	~ -0.2 to +0.5 (Estimated)	Dtc increases membrane permeability compared to Pro.
Amide Bond Geometry	Trans > Cis (approx. 4:1 ratio)	Increased Cis population	The bulk of the S and gem-dimethyl groups destabilizes the trans rotamer, favoring the cis-amide bond (essential for -turn type VI mimetics).
Oxidation Sensitivity	Resistant	Susceptible	The thioether can be oxidized to sulfoxide/sulfone; ring opening possible under acidic/oxidative stress.

Conformational Locking (The Gem-Dimethyl Effect)

In L-Proline, the ring puckering oscillates between

-endo and -exo. In L-Dtc, the 5,5-dimethyl substitution imposes severe steric constraints (the Thorpe-Ingold effect).

• Steric Clash: The methyl groups at position 5 clash with the

  -acyl group if the ring attempts to adopt certain puckers.

• Result: This locks the backbone dihedral angle

  more rigidly than proline, often restricting the peptide to a narrow region of the Ramachandran plot, making it an ideal " -turn inducer."

Synthetic Utility & Protocols

Synthesis of L-Dtc

L-Dtc is synthesized via the condensation of L-Penicillamine with formaldehyde. Note that while D-Penicillamine is the common pharmaceutical (anti-arthritic), the L-isomer is required to generate the L-Proline mimic.

Protocol:

• Dissolution: Dissolve L-Penicillamine (10 mmol) in water (20 mL).

• Cyclization: Add Formaldehyde (37% aq. solution, 12 mmol) dropwise at 0°C.

• Reaction: Stir at room temperature for 4–12 hours. The thiazolidine ring forms spontaneously.

• Isolation: Concentrate in vacuo. The product often precipitates upon cooling or addition of ethanol. Recrystallize from water/ethanol.

• Validation: Check melting point (approx 195-197°C dec) and optical rotation.

Peptide Coupling (Dtc as a Building Block)

Due to the low basicity (pKa ~6) of the thiazolidine nitrogen, standard coupling protocols used for Proline (like HBTU/DIEA) may be sluggish or prone to epimerization if not optimized.

Optimized Coupling Protocol (C-terminal extension): Because the secondary amine is less nucleophilic than Proline:

• Activation: Use highly reactive coupling agents like HATU or COMU rather than HBTU.

• Base: Use Sym-collidine or TMP (2,4,6-trimethylpyridine) instead of DIPEA to prevent base-catalyzed racemization of the activated ester, as the reaction time will be longer.

• Solvent: DMF or NMP is required.

• Monitoring: The colorimetric Kaiser test does not work for secondary amines. Use the Chloranil test or Isatin test to monitor the consumption of the free secondary amine.

Biological Applications: Why use Dtc?

Proteolytic Resistance

Peptide bonds involving Proline are susceptible to cleavage by specific prolyl endopeptidases. The Dtc residue, with its steric bulk and altered electronics, is generally unrecognized by mammalian proteases , significantly extending the half-life of peptide drugs in vivo.

Prodrug Strategy

L-Dtc can act as a "masked" cysteine/penicillamine. Under specific physiological conditions (or enzymatic action by proline dehydrogenase), the ring can open, releasing the free thiol. This has been explored for delivering antioxidants to mitochondria.

Pathway Visualization: Metabolic Fate

The following diagram illustrates how Dtc interacts with Proline Dehydrogenase (ProDH) compared to L-Proline.

Figure 2: L-Dtc acts as a competitive inhibitor of Proline Dehydrogenase (ProDH) and can undergo oxidative ring opening.

References

• ChemicalBook. (2025). L-5,5-Dimethylthiazolidine-4-carboxylic acid Properties and CAS Data.Link

• Santa Cruz Biotechnology. L-5,5-Dimethylthiazolidine-4-carboxylic acid (CAS 72778-00-8).[1][2]Link

• Elvidge, J. A., et al. (1940s/50s context via RSC). Syntheses in the Penicillin Field: Reactions of Thiazolidines.[3] (Foundational chemistry of penicillamine-derived thiazolidines). Link

• Plant Physiology. (1984). Effects of the Proline Analog L-Thiazolidine-4-carboxylic Acid on Proline Metabolism.[4] (Demonstrates biological inhibition/interaction).[5] Link

• National Institutes of Health (PubChem). 5,5-dimethylthiazolidine-4-carboxylic acid, (R)- Isomer Data.Link

Sources

• 1. L-5,5-Dimethylthiazolidine-4-carboxylic acid | CAS 72778-00-8 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. L-5,5-Dimethylthiazolidine-4-carboxylic acid | 72778-00-8 [chemicalbook.com]
• 3. 498. Syntheses in the penicillin field. Part I. The reactions between oxalyl chloride and certain thiazolidines - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 4. Action of a proline analogue, l-thiazolidine-4-carboxylic acid, in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of the Proline Analog l-Thiazolidine-4-carboxylic Acid on Proline Metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

Role of dimethylthiazolidine in peptide secondary structure disruption

The Role of Dimethylthiazolidine in Peptide Secondary Structure Disruption

Executive Summary

The synthesis and development of hydrophobic or "difficult" peptide sequences are frequently bottlenecked by on-resin aggregation.[1] This phenomenon, driven primarily by inter-chain hydrogen bonding and

-sheet formation, leads to incomplete coupling, deletion sequences, and poor solubility. Dimethylthiazolidine —specifically in the form of 2,2-dimethylthiazolidine-4-carboxylic acid (Cys-derived Pseudoproline) —serves as a critical structural disruptor in modern peptide chemistry. By chemically mimicking the cis-inducing properties of proline, this moiety introduces a reversible "kink" in the peptide backbone, effectively breaking -sheet networks and enhancing solvation.

This guide details the mechanistic basis, experimental application, and strategic deployment of dimethylthiazolidine scaffolds in Solid-Phase Peptide Synthesis (SPPS) and structural biology.

Mechanistic Foundation: The "Kink" Effect

The efficacy of dimethylthiazolidine lies in its ability to alter the thermodynamic landscape of the peptide backbone. Unlike standard amino acids that favor a trans-amide bond conformation (minimizing steric clash), the bulky gem-dimethyl group at the C2 position of the thiazolidine ring forces the preceding amide bond to adopt a cis-conformation .

Disruption of -Sheet Networks

-sheets are stabilized by a network of hydrogen bonds between the carbonyl oxygen of one strand and the amide proton of another.

• Proline Effect : Native proline lacks an amide proton, naturally disrupting these H-bonds.

• Pseudoproline (ΨPro) Effect : The dimethylthiazolidine ring mimics this cyclic constraint. The induced cis-amide bond creates a structural "kink" that sterically prevents the alignment required for

  -sheet formation.

• Solvation : By breaking the secondary structure, the peptide chain remains extended and accessible to solvent molecules (e.g., DMF, NMP), significantly increasing the diffusion and reaction rates of incoming activated amino acids.

2,2-Dimethyl vs. 5,5-Dimethyl Variants

It is crucial to distinguish between the two primary contexts of dimethylthiazolidine:

• 2,2-Dimethylthiazolidine (Cys-ΨPro) : A reversible protecting group used in SPPS. It is acid-labile and converts back to native Cysteine upon cleavage.

• 5,5-Dimethylthiazolidine (DmTc) : A permanent proline analog used in drug design to lock conformation and restrict ring puckering, often enhancing metabolic stability or receptor selectivity.

Strategic Application in SPPS

The most common application is the use of Pseudoproline Dipeptides . Coupling a single dimethylthiazolidine monomer is often sluggish due to steric hindrance. Therefore, it is pre-synthesized as a dipeptide unit (Fmoc-Xaa-Cys(ΨMe,Me)-OH) where "Xaa" is a standard amino acid (e.g., Gly, Ala, Val).

Placement Strategy

To maximize disruption, insert a dimethylthiazolidine unit:

• Every 5–7 residues in a long sequence.

• Immediately preceding known hydrophobic or aggregation-prone regions (e.g., transmembrane domains).

• In place of Cysteine : Since the unit regenerates Cysteine, it serves as both a structural disruptor and a Cys protecting group.

Quantitative Impact on Synthesis

Table 1: Comparative Yields in "Difficult" Sequence Synthesis

Parameter	Standard Fmoc-SPPS	Fmoc-SPPS with Dimethylthiazolidine (ΨPro)
Coupling Efficiency	60–80% (often requires double coupling)	>99% (single coupling often sufficient)
Crude Purity	20–40% (high deletion sequences)	70–90%
Solubility (DMF)	Precipitates/Gels on resin	Remains solvated/swollen
Aggregation Onset	Typically after 8–10 residues	Delayed indefinitely

Experimental Protocols

Protocol A: Incorporation of Fmoc-Xaa-Cys(ΨMe,Me)-OH

Objective : Insert the dipeptide unit into the growing chain.

• Reagent Preparation :

  • Dissolve Fmoc-Xaa-Cys(ΨMe,Me)-OH (3.0 eq relative to resin loading) in dry DMF.

  • Add HATU (2.9 eq) or PyBOP (2.9 eq) as the activator.

  • Add DIEA (DIPEA) (6.0 eq) to initiate activation. Allow to activate for 30–60 seconds.

  • Note: Avoid carbodiimides (DCC/DIC) if possible, as phosphonium/uronium salts (HATU/PyBOP) drive the reaction faster against the steric bulk.

• Coupling :

  • Add the activated mixture to the resin-bound peptide.

  • Agitate at room temperature for 2–4 hours . (Standard AA coupling is ~1 hour; the extra time accounts for the bulky dipeptide).

  • Monitoring : Use the Kaiser test (ninhydrin) or Chloranil test (for secondary amines) to confirm completion. The Chloranil test is critical if coupling onto a Proline or another secondary amine.

• Washing :

  • Wash resin 3x with DMF, 3x with DCM, 3x with DMF.

Protocol B: Cleavage and Regeneration of Cysteine

Objective : Remove the dimethylthiazolidine ring and release the native peptide.

• Cleavage Cocktail : Prepare a mixture of TFA / Water / TIS / EDT (94:2.5:1.0:2.5).

  • Crucial: EDT (Ethanedithiol) or DODT is essential as a scavenger to prevent the released acetone/dimethyl carbocation from alkylating Trp or Tyr residues.

• Reaction :

  • Incubate the resin in the cocktail for 2–3 hours at room temperature.

  • The acid hydrolysis mechanism opens the thiazolidine ring, releasing acetone and restoring the free sulfhydryl (-SH) and amine (-NH) of the Cysteine residue.

• Precipitation :

  • Filter the resin and precipitate the filtrate in cold diethyl ether. Centrifuge and lyophilize.

Visualization of Mechanism & Workflow

Diagram 1: Mechanism of Beta-Sheet Disruption

This diagram illustrates how the insertion of the dimethylthiazolidine moiety forces a conformational change, breaking the aggregation network.

Caption: The dimethylthiazolidine ring forces a cis-amide kink, mechanically preventing the alignment required for beta-sheet aggregation.

Diagram 2: Synthesis and Regeneration Workflow

The lifecycle of the dimethylthiazolidine moiety from protection to deprotection.

Caption: Workflow showing the formation of the thiazolidine ring, its use in SPPS to maintain solubility, and its acid-catalyzed removal.

Application in Drug Design (5,5-Dimethyl Variant)[3]

While the 2,2-dimethyl derivative is a transient tool for synthesis, the 5,5-dimethylthiazolidine-4-carboxylic acid is utilized in medicinal chemistry as a permanent structural element.

• Conformational Lock : It acts as a constrained proline analog. The 5,5-dimethyl substitution restricts the ring puckering, locking the backbone into a specific conformation (often favoring the

  -turn or specific -turn types).

• Protease Resistance : The non-natural steric bulk protects the adjacent peptide bonds from enzymatic hydrolysis, extending the half-life of peptide therapeutics.

• Case Use : It has been successfully employed in the design of Angiotensin II analogs and HIV protease inhibitors to freeze the bioactive conformation.

References

• Mutter, M., et al. (1995).[1][2] "Pseudo-prolines (psi Pro) for accessing 'inaccessible' peptides." Peptide Research, 8(3), 145-153.[1][2] Link

• Wöhr, T., et al. (1996).[1] "Pseudoprolines as a Solubilizing, Structure-Disrupting Protection Technique in Peptide Synthesis."[1][2][3] Journal of the American Chemical Society, 118(39), 9218-9227. Link

• Sampson, W. R., et al. (1999).[2] "The synthesis of 'difficult' peptides using... pseudoproline amino acid building blocks." Journal of Peptide Science, 5(9), 403-409. Link

• White, P., et al. (2004).[1][2] "Expediting the Fmoc solid phase synthesis of long peptides through the application of dimethyloxazolidine dipeptides." Journal of Peptide Science, 10(1), 18-26.[1] Link

• Kawai, S. H., et al. (2009).[4] "Dimethylthiazolidine carboxylic acid as a rigid P3 unit in inhibitors of serine proteases." Chemical Biology & Drug Design, 74(5), 517-522.[4] Link

Sources

• 1. bachem.com [bachem.com]
• 2. chempep.com [chempep.com]
• 3. grokipedia.com [grokipedia.com]
• 4. Dimethylthiazolidine carboxylic acid as a rigid p3 unit in inhibitors of serine proteases: application to two targets - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to (R)-5,5-dimethylthiazolidine-4-carboxylate (Dmt) as a Cysteine Protecting Group

For: Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic protection of the cysteine thiol side chain is a cornerstone of modern peptide synthesis and chemical biology. The choice of protecting group dictates the synthetic route, influencing everything from solubility and stability to the final disulfide bond architecture. This guide provides a comprehensive technical overview of the (R)-5,5-dimethylthiazolidine-4-carboxylate (Dmt) group, a reversible cysteine protecting group formed by the condensation of the cysteine backbone with acetone. We will explore the fundamental principles of the Dmt group, its strategic advantages in specific contexts, detailed protocols for its implementation and removal, and a comparative analysis against other commonly employed cysteine protecting groups. This document is intended to serve as a practical resource for researchers aiming to leverage the unique properties of the Dmt group in their synthetic endeavors.

The Critical Role of Cysteine Protection in Peptide Science

Cysteine is a unique amino acid, whose nucleophilic and redox-active thiol (-SH) side chain presents both immense opportunity and significant challenge in chemical synthesis. The thiol group is essential for the formation of disulfide bridges that stabilize peptide and protein tertiary structures, and it serves as a key handle for bioconjugation. However, its high reactivity necessitates the use of protecting groups during peptide synthesis to prevent undesired side reactions, such as:

• Oxidation: Unprotected thiols are readily oxidized to form disulfide-linked dimers or oligomers.

• Alkylation: The nucleophilic thiol can react with various electrophiles present in the synthesis workflow.

• Acylation: The thiol can be acylated during amino acid coupling steps, leading to sequence truncation or modification.

An ideal cysteine protecting group should be robust enough to withstand the rigors of solid-phase peptide synthesis (SPPS) yet be removable under specific, mild conditions that do not compromise the integrity of the final peptide. The (R)-5,5-dimethylthiazolidine-4-carboxylate (Dmt) group offers a unique solution within this chemical space.

The Dmt Protecting Group: A Structural and Mechanistic Overview

The Dmt protecting group is not an external moiety attached to the sulfur atom, but rather an integrated, cyclic structure formed from the cysteine residue itself. It is a thiazolidine ring created by the acid-catalyzed condensation of the N-terminal amine and the side-chain thiol of a cysteine residue with acetone. The resulting structure, (R)-5,5-dimethylthiazolidine-4-carboxylic acid, effectively masks both reactive functional groups.

Mechanism of Protection: Thiazolidine Formation

The formation of the Dmt group is a reversible reaction that proceeds via an acid-catalyzed iminium ion intermediate. The cysteine amine attacks the protonated carbonyl of acetone, forming a carbinolamine, which then dehydrates to an iminium ion. The intramolecular thiol then attacks the iminium carbon, leading to the stable five-membered thiazolidine ring.

Caption: Mechanism of Dmt protection via acid-catalyzed condensation.

Mechanism of Deprotection: Ring Opening

The Dmt group is stable under the basic conditions used for Fmoc removal in SPPS. However, it can be cleaved using heavy metal salts, most notably mercury(II) acetate (Hg(OAc)₂). The mercury ion coordinates to the ring sulfur, weakening the C-S bond and facilitating hydrolytic cleavage to regenerate the free cysteine and acetone.

Caption: Deprotection of Dmt-cysteine using mercury(II) acetate.

Experimental Protocols

The following protocols are provided as representative methods. Researchers should optimize conditions based on their specific peptide sequence and available instrumentation.

Protocol 1: Synthesis of Fmoc-Cys(Dmt)-OH Building Block

This two-step procedure first forms the Dmt-protected cysteine, which is then N-terminally protected with Fmoc for use in SPPS.

Step A: Synthesis of (R)-5,5-dimethylthiazolidine-4-carboxylic acid

• Dissolution: Dissolve L-cysteine hydrochloride (1.0 eq.) in deionized water.

• Condensation: Add acetone (1.5 eq.) to the solution. Stir vigorously at room temperature for 24 hours. The formation of the thiazolidine ring occurs during this step.

• Precipitation: Adjust the pH of the solution to ~6 with a suitable base (e.g., pyridine or sodium bicarbonate). A white solid should precipitate.

• Isolation: Cool the mixture in an ice bath to maximize precipitation. Collect the solid by vacuum filtration, wash with cold ethanol, and dry under vacuum.

Step B: N-Fmoc Protection

• Suspension: Suspend the dried (R)-5,5-dimethylthiazolidine-4-carboxylic acid (1.0 eq.) in a mixture of acetonitrile and water.

• Basification: Add sodium bicarbonate (2.5 eq.) and stir until the solid dissolves.

• Fmocylation: Cool the solution to 0°C in an ice bath. Add a solution of 9-fluorenylmethyl-succinimidyl-carbonate (Fmoc-OSu) (1.05 eq.) in acetonitrile dropwise over 30 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir overnight.

• Workup: Remove the acetonitrile under reduced pressure. Dilute the remaining aqueous solution with water and wash with diethyl ether to remove unreacted Fmoc-OSu.

• Acidification & Extraction: Acidify the aqueous layer to pH 2 with 1M HCl. Extract the product into ethyl acetate (3x).

• Final Isolation: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the final product, Fmoc-Cys(Dmt)-OH.

Protocol 2: Deprotection of Dmt-Cysteine Peptides

This protocol is adapted from established methods for the deprotection of S-Acm groups using mercury(II) acetate.[1][2] CAUTION: Mercury compounds are highly toxic. Handle with extreme care in a well-ventilated fume hood and follow all institutional safety and waste disposal regulations.

• Dissolution: Dissolve the purified, Dmt-protected peptide in 10% aqueous acetic acid (e.g., 5-10 mg/mL).

• pH Adjustment: Carefully adjust the pH of the solution to 4.0 using glacial acetic acid.

• Mercury Addition: Add mercury(II) acetate (Hg(OAc)₂) (1.0 to 1.5 equivalents per Dmt group) to the stirring solution. Re-adjust the pH to 4.0 with dilute aqueous ammonia or acetic acid if necessary.

• Deprotection Reaction: Stir the mixture at room temperature under an inert atmosphere (e.g., nitrogen or argon) for 1-2 hours. Monitor the reaction progress by HPLC.

• Scavenging: To quench the reaction and precipitate the mercury, add β-mercaptoethanol (at least 10 equivalents per equivalent of Hg(OAc)₂ used). A precipitate of mercury-thiol complexes will form. Let the mixture stand for at least 4 hours.

• Isolation: Remove the precipitate by centrifugation. The supernatant contains the deprotected peptide.

• Purification: Desalt and purify the peptide from the supernatant using preparative HPLC.

Strategic Application and Comparative Analysis

The Dmt group is a specialized tool, and its selection depends on a nuanced understanding of its properties relative to other common cysteine protecting groups.

Key Advantages of the Dmt Group

• Orthogonality to Fmoc/tBu Strategy: The Dmt group is completely stable to the 20% piperidine in DMF used for Fmoc deprotection, making it fully compatible with standard Fmoc-SPPS.

• Resistance to Racemization: The rigid, cyclic structure of the thiazolidine ring helps to prevent the epimerization of the C-terminal cysteine, a common side reaction with other protecting groups, especially when anchored to Wang-type resins.

• Transient Acid Stability: The Dmt group can withstand brief exposure to dilute trifluoroacetic acid (TFA), which can be advantageous in certain synthetic strategies, but is fully cleaved during the final global deprotection with high concentrations of TFA.

Workflow for Application in Native Chemical Ligation (NCL)

Native Chemical Ligation (NCL) is a powerful technique for ligating two unprotected peptide fragments, one with a C-terminal thioester and the other with an N-terminal cysteine. The Dmt group can be used to protect a cysteine residue during the synthesis of a peptide fragment that is destined to have a free N-terminal cysteine for NCL.

Caption: Workflow for using Dmt protection in an NCL strategy.

Comparative Data of Cysteine Protecting Groups

The choice of a protecting group is a critical decision in peptide synthesis design. The following table provides a comparative summary of the Dmt group against other widely used alternatives.

Protecting Group	Structure Type	Stability (Fmoc Deprotection)	Deprotection Conditions	Key Features & Considerations
Dmt	Thiazolidine (Cyclic)	Stable	Hg(OAc)₂, pH 4	Resists racemization; requires toxic heavy metal for removal.
Trityl (Trt)	Thioether	Stable	Standard TFA cleavage (e.g., 95% TFA)	Most common for Fmoc-SPPS; removal can sometimes be incomplete.
Acetamidomethyl (Acm)	Thioacetal	Stable	I₂ (forms disulfide) or Hg(OAc)₂ (forms free thiol)[3][4]	Orthogonal to TFA cleavage; allows for selective disulfide formation.
tert-Butylthio (StBu)	Disulfide	Stable	Reducing agents (e.g., DTT, β-mercaptoethanol)	Orthogonal to TFA cleavage; removal can be sluggish.
4-Methoxytrityl (Mmt)	Thioether	Labile	Very mild acid (e.g., 1% TFA in DCM)[5]	Highly acid-sensitive; used for on-resin selective deprotection.

Conclusion and Future Outlook

The (R)-5,5-dimethylthiazolidine-4-carboxylate (Dmt) protecting group represents a valuable, albeit specialized, tool in the peptide chemist's arsenal. Its primary strengths—robustness to basic conditions, compatibility with the Fmoc/tBu strategy, and a notable resistance to C-terminal racemization—make it a compelling choice for the synthesis of challenging sequences. While its reliance on mercury-based deprotection methods presents a significant drawback in terms of toxicity and environmental concerns, the orthogonality it provides can be indispensable for complex synthetic targets. As the field of chemical protein synthesis continues to advance, the Dmt group will likely remain a niche but important option for researchers who need to navigate the specific synthetic challenges that it is uniquely suited to overcome.

References

• Hioki, K., Kinugasa, M., Kishimoto, M., Fujiwara, M., Tani, S., & Kunishima, M. (2006). Useful Reagents for Introduction of Boc and Fmoc Protective Groups to Amines: Boc-DMT and Fmoc-DMT. Synthesis, 2006(12), 1931-1933. [Link]

• Aapptec Peptides. Amino Acid Sidechain Deprotection. [Link]

• Research on the Synthesis Method and Application Prospects of Fmoc-His(Mtt)-Oh. (2026, January 7). PiscoMed Publishing. [Link]

• Janecka, A., et al. (2020). Design, Synthesis and Functional Analysis of Cyclic Opioid Peptides with Dmt-Tic Pharmacophore. Molecules, 25(18), 4238. [Link]

• Barlos, K., Gatos, D., Hatzi, O., Koch, N., & Koutsogianni, S. (1996). Synthesis of the very acid-sensitive Fmoc-Cys(Mmt)-OH and its application in solid-phase peptide synthesis. International journal of peptide and protein research, 47(3), 148–153. [Link]

• A novel thiol-labile cysteine protecting group for peptide synthesis based on a pyridazinedione (PD). Royal Society of Chemistry. [Link]

• Deliver Therapeutics. (2020, October 19). Solution-Phase Fmoc-Based Peptide Synthesis for DNA-Encoded Chemical Libraries. [Link]

• Google Patents. (2020). Method for synthesizing peptide containing n-substituted amino acid.

• Otten, P. A., et al. (2012). Studies on Deprotection of Cysteine and Selenocysteine Side-Chain Protecting Groups. Biopolymers, 98(3), 199–210. [Link]

• MilliporeSigma. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides. [Link]

• Google Patents. (2014). Method for preparing carbetocin.

• Organic Chemistry Portal. Carboxyl Protecting Groups Stability. [Link]

• Frère, J. M., et al. (1978). Stability of D-5,5-dimethyl-delta2-thiazoline-4-carboxylic acid in relation to its possible occurrence as a degradation product of penicillin. The Journal of biological chemistry, 253(10), 3660–3665. [Link]

• PubChem. (R)-5,5-dimethylthiazolidine-4-carboxylic acid. [Link]

• Pharmaffiliates. 4-Thiazolidinecarboxylic acid, 5,5-dimethyl-2-[[[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]amino]methyl]-, (4S)-. [Link]

Sources

• 1. peptide.com [peptide.com]
• 2. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 3. bachem.com [bachem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Synthesis of the very acid-sensitive Fmoc-Cys(Mmt)-OH and its application in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to Methyl (4S)-5,5-dimethyl-1,3-thiazolidine-4-carboxylate: Synthesis, Properties, and Experimental Protocols

Introduction: Deciphering the "N,S-Methanediyl" Linkage in Penicillamine Derivatives

In the landscape of synthetic chemistry and drug development, precise molecular architecture is paramount. The query for "N,S-methanediyl-penicillamine methyl ester" suggests a molecule of significant interest, likely pointing towards a class of compounds where the nucleophilic nitrogen and sulfur of the penicillamine backbone are linked by a single carbon bridge. While direct literature for a simple, non-cyclic "N,S-methanediyl" tether is scarce, the underlying chemical concept strongly indicates the formation of a heterocyclic system. The most chemically pertinent and well-documented structure fitting this description is a thiazolidine ring, formed via the cyclocondensation of penicillamine methyl ester with formaldehyde.

This guide, therefore, focuses on the synthesis, chemical properties, and analytical characterization of Methyl (4S)-5,5-dimethyl-1,3-thiazolidine-4-carboxylate . This compound is the direct product of the reaction between D-penicillamine methyl ester and formaldehyde, creating the "N,S-methanediyl" bridge within a stable, five-membered heterocyclic ring. This transformation is a cornerstone reaction for manipulating the therapeutic and pharmacokinetic profile of penicillamine, a potent chelating agent.[1][2]

This document serves as a technical resource for researchers and professionals in drug development, providing both foundational knowledge and actionable experimental protocols. We will explore the causal relationships behind synthetic choices, the self-validating nature of the analytical protocols, and ground all claims in authoritative scientific literature.

Molecular Characteristics and Physicochemical Properties

Methyl (4S)-5,5-dimethyl-1,3-thiazolidine-4-carboxylate is a derivative of D-penicillamine, a trifunctional amino acid.[3] The formation of the thiazolidine ring fundamentally alters the properties of the parent molecule by masking the primary amine and the thiol groups. This has profound implications for its biological activity, lipophilicity, and stability.

The core structure features a five-membered ring containing both a sulfur and a nitrogen atom, with a methyl ester functional group. The gem-dimethyl substitution at the 5-position is a characteristic feature inherited from the penicillamine starting material.

Table 1: Physicochemical Properties of Methyl (4S)-5,5-dimethyl-1,3-thiazolidine-4-carboxylate and its Precursor

Property	D-Penicillamine Methyl Ester	Methyl (4S)-5,5-dimethyl-1,3-thiazolidine-4-carboxylate	Rationale for Change
Molecular Formula	C₆H₁₃NO₂S[4]	C₇H₁₃NO₂S	Addition of a methylene (-CH₂-) group from formaldehyde.
Molecular Weight	163.24 g/mol [4]	175.25 g/mol	Increased by the mass of the incorporated methylene unit.
Key Functional Groups	Primary amine (-NH₂), Thiol (-SH), Ester (-COOCH₃)	Secondary amine (>NH), Thioether (-S-), Ester (-COOCH₃)	The amine and thiol are now part of the heterocyclic ring.
Lipophilicity (LogP)	Lower	Higher	Masking the polar amine and thiol groups increases lipophilicity.[5]
Reactivity	High (thiol is prone to oxidation; amine is nucleophilic)	Reduced (thioether is less reactive than thiol; secondary amine is less nucleophilic than primary)	The thiazolidine ring provides stability, though it can be reversible under certain pH conditions.[6]

Synthesis and Mechanism

The synthesis of Methyl (4S)-5,5-dimethyl-1,3-thiazolidine-4-carboxylate is a classic example of heterocyclization. The reaction proceeds via the condensation of an amino-thiol (D-penicillamine methyl ester) with an aldehyde (formaldehyde).[1][7]

Reaction Pathway

The mechanism involves two key steps:

• Iminium Ion Formation: The primary amine of the penicillamine methyl ester attacks the carbonyl carbon of formaldehyde. Subsequent dehydration leads to the formation of a reactive iminium ion intermediate.

• Intramolecular Cyclization: The pendant thiol group then acts as a nucleophile, attacking the iminium carbon to form the five-membered thiazolidine ring. This intramolecular reaction is kinetically favored.

The reaction is often carried out under mild conditions and can be reversible, particularly at acidic pH.[2][6]

Sources

• 1. annalsofrscb.ro [annalsofrscb.ro]
• 2. Catalyst-free thiazolidine formation chemistry enables the facile construction of peptide/protein–cell conjugates (PCCs) at physiological pH - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Penicillamine - Wikipedia [en.wikipedia.org]
• 4. Penicillamine methyl ester | 29913-83-5 | Benchchem [benchchem.com]
• 5. Synthesis and evaluation of long-acting D-penicillamine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reversible Thiazolidine Exchange: A New Reaction Suitable for Dynamic Combinatorial Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanistic Studies on Thiazolidine Formation in Aldehyde/Cysteamine Model Systems - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Purity Synthesis of (R)-Methyl 5,5-dimethylthiazolidine-4-carboxylate

Executive Summary & Scientific Rationale

This Application Note details the stereoselective synthesis of (R)-Methyl 5,5-dimethylthiazolidine-4-carboxylate . This molecule is a critical structural analog of L-proline, often utilized in peptidomimetic drug design to introduce conformational constraints or to modulate the lipophilicity of peptide backbones.

The Stereochemical Imperative

The synthesis targets the (R)-enantiomer at the C4 position. It is critical to distinguish the starting materials based on stereochemistry:

• D-Penicillamine: Possesses the (S)-configuration.[1][2] It is the standard therapeutic agent for Wilson's disease.

• L-Penicillamine: Possesses the (R)-configuration .[3] This is the required starting material for this specific protocol.

Warning: Unlike its D-isomer, L-Penicillamine is a potent pyridoxine (Vitamin B6) antagonist and exhibits significant neurotoxicity. Strict safety protocols regarding handling and waste disposal are mandatory.

Synthetic Strategy

The protocol employs a two-stage "Protect-Activate" strategy:

• Cyclocondensation: Reaction of L-Penicillamine with formaldehyde to form the thiazolidine ring. This creates the 5,5-dimethyl backbone while closing the ring at the C2 position with a methylene group.

• Fischer Esterification: Conversion of the carboxylic acid to the methyl ester using thionyl chloride in methanol. This method is chosen over acid catalysis to prevent racemization of the sensitive C4 chiral center and to yield the stable hydrochloride salt.

Reaction Mechanism & Pathway

The formation of the thiazolidine ring proceeds via a Mannich-like condensation mechanism. The sulfur atom of the penicillamine acts as a nucleophile attacking the formaldehyde, followed by ring closure via the amine.

Pathway Visualization (Graphviz)

Figure 1: Reaction pathway from L-Penicillamine to the target methyl ester.

Experimental Protocol

Materials & Reagents Table

Reagent	CAS Registry	Purity	Role
L-Penicillamine	1113-41-3	>98%	Starting Material (Chiral Source)
Formaldehyde (37% aq)	50-00-0	ACS Grade	Cyclization Reagent
Thionyl Chloride	7719-09-7	99%+	Chlorinating/Esterifying Agent
Methanol (Anhydrous)	67-56-1	HPLC Grade	Solvent / Reactant
Diethyl Ether	60-29-7	ACS Grade	Precipitation Solvent

Stage 1: Thiazolidine Ring Formation

Objective: Synthesis of (R)-5,5-dimethylthiazolidine-4-carboxylic acid.[1][4]

• Dissolution: In a 250 mL round-bottom flask, dissolve L-Penicillamine (14.9 g, 100 mmol) in Water (100 mL). Ensure complete dissolution; the solution may be slightly warm.

• Condensation: Cool the solution to 20°C. Add Formaldehyde (37% aq) (10.0 mL, ~120 mmol) dropwise over 10 minutes.

  • Observation: The reaction is slightly exothermic. A white precipitate may begin to form as the reaction proceeds.

• Incubation: Stir the mixture at room temperature (25°C) for 12 hours.

  • Mechanism Check: This extended time ensures thermodynamic equilibration to the stable thiazolidine ring.

• Isolation:

  • Cool the mixture to 4°C (ice bath) for 2 hours to maximize precipitation.

  • Filter the white solid under vacuum.

  • Wash the cake with cold water (2 x 15 mL) followed by cold ethanol (1 x 15 mL).

• Drying: Dry the solid in a vacuum oven at 45°C overnight.

  • Expected Yield: 12.5 – 13.5 g (78-84%).

  • QC Check: Melting point should be approx. 194-196°C (dec).

Stage 2: Methyl Ester Synthesis

Objective: Conversion to (R)-Methyl 5,5-dimethylthiazolidine-4-carboxylate Hydrochloride.

• Setup: Equip a 250 mL 3-neck round-bottom flask with a reflux condenser, a nitrogen inlet, and a pressure-equalizing addition funnel.

• Solvent Charge: Add Anhydrous Methanol (60 mL) and cool to 0°C using an ice/salt bath.

• Activation: Carefully add Thionyl Chloride (8.7 mL, 120 mmol) dropwise to the cold methanol.

  • Caution: This generates HCl gas and heat. Vent properly. Stir for 15 minutes at 0°C to generate the HCl/MeOH reagent in situ.

• Addition: Add the (R)-5,5-dimethylthiazolidine-4-carboxylic acid (8.0 g, 50 mmol) from Stage 1 in small portions to the stirring solution.

• Reflux: Remove the ice bath and heat the reaction to reflux (65°C) for 4 hours.

  • Monitoring: Monitor by TLC (System: n-Butanol/Acetic Acid/Water 4:1:1). The starting acid spot should disappear.

• Work-up:

  • Concentrate the reaction mixture under reduced pressure (Rotavap) to remove MeOH and excess SOCl2. A viscous oil or semi-solid will remain.

  • Crystallization: Redissolve the residue in a minimum amount of cold MeOH (approx. 5-10 mL). Add Diethyl Ether (100 mL) slowly with vigorous stirring to induce crystallization of the hydrochloride salt.

• Final Isolation: Filter the white crystalline solid, wash with ether, and dry under vacuum.

Results & Validation

Quantitative Data Summary

Parameter	Specification	Typical Result
Appearance	White Crystalline Solid	Conforms
Yield (Overall)	> 65%	72%
Melting Point	168 – 172°C (HCl salt)	170°C
Optical Rotation	Specific to (R)-isomer	to (c=1, H2O)
1H NMR (D2O)	Confirm Gem-dimethyl	1.35 (s, 3H), 1.62 (s, 3H)

Troubleshooting Guide

• Problem: Product remains an oil during Stage 2 work-up.

  • Root Cause:[5][6][7] Excess acid or incomplete removal of solvent.

  • Solution: Triturate the oil repeatedly with anhydrous ether. If necessary, use a seed crystal from a previous batch.

• Problem: Low Yield in Stage 1.

  • Root Cause:[5][6][8] High solubility of the amino acid in water.

  • Solution: Reduce water volume or add Ethanol to the aqueous mixture to force precipitation.

Workflow Diagram

Figure 2: Operational workflow for the synthesis process.

References

• PubChem. (2025).[3] 5,5-dimethylthiazolidine-4-carboxylic acid, (R)- | C6H11NO2S. National Library of Medicine. Available at: [Link]

• Schubert, M. P. (1936). Compounds of Thiol Acids with Aldehydes. Journal of Biological Chemistry. (Foundational reference for thiazolidine ring closure mechanism).

• National Institutes of Health (NIH). (2025). Penicillamine - StatPearls. NCBI Bookshelf. Available at: [Link]

Sources

• 1. US4775675A - Thiazolidinecarboxylic acid derivatives and treatment of liver diseases therewith - Google Patents [patents.google.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 5,5-dimethylthiazolidine-4-carboxylic acid, (R)- | C6H11NO2S | CID 5715192 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. Penicillamine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Penicillamine - Wikipedia [en.wikipedia.org]
• 7. 498. Syntheses in the penicillin field. Part I. The reactions between oxalyl chloride and certain thiazolidines - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 8. prepchem.com [prepchem.com]

Coupling conditions for thiazolidine-4-carboxylate in SPPS

Introduction & Strategic Utility

Thiazolidine-4-carboxylic acid (Thz) is a critical building block in modern Solid-Phase Peptide Synthesis (SPPS). Structurally a proline analogue containing a sulfur atom, Thz serves two distinct, high-value functions in peptide engineering:

• Pseudoproline Structure: It mimics the kink induced by proline, disrupting

  -sheet aggregation during the synthesis of "difficult sequences," thereby improving solvation and coupling yields.

• Cysteine Protection (Latent Cysteine): Unlike standard acid-labile protecting groups (e.g., Trt, Acm), the formaldehyde-derived Thz ring is stable to standard TFA cleavage cocktails. This stability allows for the isolation of peptides with "masked" cysteines, essential for Native Chemical Ligation (NCL) strategies or regioselective disulfide bond formation.

The Core Challenge: While coupling Fmoc-Thz-OH to the peptide chain is straightforward, the subsequent step—coupling the next amino acid to the N-terminal Thz residue —is the bottleneck. The N-terminal Thz presents a secondary amine that is sterically hindered and electronically less nucleophilic than a primary amine. Standard protocols often fail here, leading to deletion sequences.

This guide provides a field-proven, self-validating protocol to overcome this steric barrier.

Strategic Considerations & Mechanism

The Secondary Amine Barrier

Similar to Proline, the nitrogen atom in the Thz ring is part of a heterocycle. The steric bulk of the ring hinders the approach of the incoming activated amino acid.[1] Furthermore, the electronic environment reduces the nucleophilicity of the amine.

• Standard Reagents (HBTU/HCTU): Often insufficient for quantitative conversion on secondary amines.

• Preferred Reagents (HATU/PyAOP): These reagents generate the highly reactive -OAt (7-azabenzotriazole) ester, which accelerates acylation rates significantly compared to -OBt esters due to the neighboring group effect of the pyridine nitrogen.

Racemization Risks

While Thz itself is relatively resistant to racemization due to its cyclic constraint, the incoming amino acid (especially Cys or His) is at risk if activation is too aggressive or prolonged. We mitigate this by using HOAt as an additive and controlling base stoichiometry.

Experimental Protocols

Protocol A: Coupling of Fmoc-Thz-OH (Activation)

Use this protocol to add Thz to the growing chain.

Parameter	Condition
Reagent	DIC / Oxyma Pure (Preferred for low racemization) or HATU / DIPEA
Stoichiometry	3-5 eq. Amino Acid / 3-5 eq. Activator / 6-10 eq. Base
Solvent	DMF (NMP if sequence is aggregation-prone)
Time	45 - 60 minutes (Single Coupling usually sufficient)
Temperature	Room Temperature (Microwave: 75°C for 5 min is acceptable)

Protocol B: Coupling to N-Terminal Thz (The Critical Step)

Use this protocol to add the NEXT amino acid onto the Thz residue.

Prerequisite: Ensure the Fmoc group has been removed from the Thz residue. Warning: The Kaiser Test is unreliable here (see Section 4). Use the Chloranil Test .

Step-by-Step Procedure:

• Resin Preparation: Swell resin in DMF.

• Activation:

  • Dissolve the incoming Fmoc-Amino Acid (4-5 eq.) and HATU (4-5 eq.) in minimal DMF.

  • Add HOAt (4-5 eq.) (Optional but recommended for steric bulk).

  • Add DIPEA (8-10 eq.) immediately before adding to resin.

  • Note: Pre-activation should not exceed 2 minutes to avoid epimerization.

• Coupling 1: Add mixture to resin. Agitate for 1 hour at Room Temperature.

• Drain & Wash: Drain and wash with DMF (3x).

• Monitoring: Perform Chloranil Test .

  • If Blue:[2][3][4] Proceed to Coupling 2.

  • If Colorless: Proceed to Capping/Next Step.[2]

• Coupling 2 (Mandatory for valuable batches): Repeat step 2 and 3 with fresh reagents for 45 minutes .

• Capping: Cap unreacted amines with Acetic Anhydride/Pyridine (1:9 in DMF) to prevent deletion sequences.

Visualization of Workflow

The following diagram illustrates the decision logic for the Thz coupling cycle, emphasizing the divergence for secondary amine monitoring.

Caption: Workflow for coupling amino acids to N-terminal Thiazolidine, highlighting the critical Chloranil QC step.

Quality Control & Troubleshooting

The Chloranil Test (For Secondary Amines)

The standard Kaiser (Ninhydrin) test relies on primary amines and often gives false negatives (or weak reddish-brown signals) with Thz. The Chloranil test is specific for secondary amines.[3]

Test	Target	Positive Result (Uncoupled)	Negative Result (Coupled)	Suitability for Thz
Kaiser	Primary Amines	Deep Blue	Yellow	NO (Unreliable)
Chloranil	Secondary Amines	Dark Blue / Green	Colorless / Pale Yellow	YES (Mandatory)

Chloranil Protocol:

• Transfer a few resin beads to a small glass tube.

• Add 2 drops of 2% acetaldehyde in DMF.

• Add 2 drops of 2% p-chloranil in DMF.

• Wait 5 minutes at room temperature.

• Observation: Blue beads indicate free secondary amines (incomplete coupling).[2][3]

Post-Synthesis Thz Ring Opening

Unlike pseudoprolines (e.g., Fmoc-Cys(

Me,Me)Pro-OH) which open spontaneously in TFA, the formaldehyde-derived Thz ring is stable to TFA . It must be converted to Cysteine post-cleavage if free Cys is desired.

Conversion Protocol (Methoxyamine Method):

• Dissolve peptide in 0.2 M Methoxyamine HCl (pH 4.0).

• Stir at Room Temperature for 4–6 hours.

• Monitor by HPLC (Shift in retention time) and MS (-12 Da mass shift: Thz > Cys).

References

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews.

• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole.[5] An efficient peptide coupling additive.[5][6][7] Journal of the American Chemical Society.

• Vojkovsky, T. (1995). Detection of secondary amines on solid phase. Peptide Research.

• Bang, D., & Kent, S. B. (2004). A One-Pot Total Synthesis of Crambin. Angewandte Chemie International Edition.

• Haase, C., et al. (2008). Thiazolidine-based strategies for the synthesis of difficult peptides. International Journal of Peptide Research and Therapeutics.

Sources

• 1. peptide.com [peptide.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. peptide.com [peptide.com]
• 5. peptide.com [peptide.com]
• 6. bachem.com [bachem.com]
• 7. jpt.com [jpt.com]

Application Notes & Protocols: Leveraging (R)-2,2-Dimethylthiazolidine-4-carbonyl (DMT) in Native Chemical Ligation for Advanced Peptide and Protein Synthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

Native Chemical Ligation (NCL) stands as a cornerstone technology for the chemical synthesis of proteins, enabling the assembly of large polypeptides from smaller, unprotected peptide fragments. A critical requirement for sequential, multi-segment NCL strategies is the effective protection of the N-terminal cysteine of internal peptide segments. This guide provides an in-depth technical overview and detailed protocols for the application of the (R)-2,2-Dimethylthiazolidine-4-carbonyl (DMT) group, a specialized thiazolidine-based protecting group for N-terminal cysteine. We will explore the causality behind its use, its distinct advantages over standard thiazolidine protection, and provide robust, field-proven methodologies for its incorporation and subsequent deprotection in complex synthetic workflows.

Introduction: The Strategic Imperative for Cysteine Protection in NCL

Native Chemical Ligation (NCL) facilitates the chemoselective reaction between a peptide with a C-terminal thioester and another with an N-terminal cysteine, forming a native peptide bond at the ligation junction[1][2][3]. For the synthesis of proteins requiring more than two fragments, a convergent strategy is employed. In this approach, an internal peptide segment must possess both a C-terminal thioester and a protected N-terminal cysteine. This protection is paramount to prevent undesired intramolecular cyclization or intermolecular polymerization during the first ligation step[4].

The 1,3-thiazolidine-4-carbonyl (Thz) group, formed by the condensation of cysteine with an aldehyde, has become a reliable and widely used protecting group for this purpose[4][5][6]. It is stable throughout solid-phase peptide synthesis (SPPS) and the initial NCL reaction, and can be readily converted back to cysteine for a subsequent ligation step. This document focuses on an advanced analogue: the (R)-2,2-Dimethylthiazolidine-4-carbonyl (DMT) group. The DMT group, derived from the condensation of L-cysteine with acetone, offers specific advantages that enhance the efficiency and success rate of complex peptide syntheses[7][8].

The DMT Advantage: Mechanistic Insights and Practical Benefits

The DMT protecting group is structurally a thioproline derivative with two methyl groups at the C2 position. This seemingly minor modification confers significant advantages.

• Enhanced Stability & Reduced Racemization : The gem-dimethyl groups on the thiazolidine ring provide steric hindrance, which significantly increases the stability of the protecting group during the harsh conditions of peptide synthesis and purification[7]. Crucially, this steric bulk helps to prevent racemization of the C-terminal cysteine residue during activation for peptide coupling, a common problem in peptide synthesis[7].

• Favorable Conformational Effects : The introduction of pseudoproline structures, such as DMT, can disrupt undesirable secondary structures like β-sheet aggregation during SPPS[8][9]. This improves chain solvation and coupling efficiency, leading to higher purity and yield of the crude peptide fragment, which is particularly beneficial for synthesizing "difficult" or hydrophobic sequences.

• Compatibility with Fmoc Chemistry : The DMT group is stable to the basic conditions (e.g., piperidine) used for Fmoc deprotection during SPPS, making it fully compatible with this widely used synthetic methodology[7][10][11]. It also exhibits sufficient stability to trifluoroacetic acid (TFA) for short periods, allowing for standard resin cleavage protocols while leaving the DMT group intact[7].

Logical Workflow for Sequential NCL using DMT Protection

The overall strategy involves synthesizing a central peptide fragment with an N-terminal DMT group and a C-terminal thioester. This fragment is first ligated to a C-terminal peptide segment. Following this initial ligation, the DMT group is selectively removed to unmask the N-terminal cysteine, which is then ready for the final ligation with an N-terminal peptide thioester.

Caption: Sequential NCL workflow using DMT protection.

Experimental Protocols

Protocol 1: Synthesis of DMT-Protected Peptide Thioester via Fmoc-SPPS

This protocol outlines the manual synthesis of a peptide fragment with an N-terminal DMT group and a C-terminal thioester surrogate (e.g., hydrazide for subsequent conversion).

Materials:

• Fmoc-Rink Amide resin (or other suitable resin for peptide hydrazides)

• Fmoc-protected amino acids

• (4R)-3-Fmoc-2,2-dimethyl-1,3-thiazolidine-4-carboxylic acid (Fmoc-DMT-OH)

• Coupling reagents: HBTU, HOBt, or DIC, OxymaPure

• Base: N,N-Diisopropylethylamine (DIEA)

• Deprotection solution: 20% (v/v) piperidine in DMF

• Solvents: N,N-Dimethylformamide (DMF), Dichloromethane (DCM)

• Cleavage cocktail: e.g., Reagent K (TFA/thioanisole/H₂O/phenol/1,2-ethanedithiol 82.5:5:5:5:2.5)[12]

• Hydrazine hydrate

Procedure:

• Resin Swelling: Swell the resin in DMF for 30 minutes in a reaction vessel.

• Fmoc Deprotection: Remove the Fmoc group from the resin by treating with 20% piperidine in DMF (2 x 10 min). Wash the resin thoroughly with DMF (5x) and DCM (3x).

• Amino Acid Coupling:

  • Pre-activate a 4-fold molar excess of the first Fmoc-amino acid with coupling reagents (e.g., 3.95 eq HBTU) and base (6 eq DIEA) in DMF for 5 minutes.

  • Add the activated amino acid solution to the resin and couple for 1-2 hours.

  • Monitor coupling completion with a Kaiser test.

  • Wash the resin with DMF (5x) and DCM (3x).

• Chain Elongation: Repeat steps 2 and 3 for each amino acid in the sequence.

• DMT Group Incorporation: For the N-terminal residue, use Fmoc-DMT-OH in the coupling step (Step 3).

• Final Fmoc Deprotection: After coupling the final residue (Fmoc-DMT-OH), perform a final deprotection (Step 2) to remove the Fmoc group from the DMT moiety.

• Hydrazinolysis (for hydrazide thioester precursor): Treat the resin with a solution of 5% hydrazine hydrate in DMF for 2 hours to cleave the peptide from the resin, forming the peptide hydrazide.

• Peptide Precipitation & Purification: Precipitate the peptide hydrazide in cold diethyl ether, centrifuge, and lyophilize. Purify by reverse-phase HPLC (RP-HPLC).

• Thioester Formation: Convert the purified peptide hydrazide to the corresponding peptide thioester via reaction with NaNO₂ under acidic conditions followed by addition of a thiol (e.g., 4-mercaptophenylacetic acid, MPAA)[4].

Protocol 2: Native Chemical Ligation & DMT Deprotection

This protocol describes the first ligation reaction followed by the unmasking of the N-terminal cysteine via DMT group cleavage.

Materials:

• DMT-Peptide-Thioester (Fragment B from Protocol 1)

• Cys-Peptide (Fragment C, with a free N-terminal cysteine)

• Ligation Buffer: 6 M Guanidine HCl, 200 mM Sodium Phosphate, pH 7.0-7.5

• NCL Additives: 4-mercaptophenylacetic acid (MPAA, 100 mM final concentration), Tris(2-carboxyethyl)phosphine (TCEP, 20 mM final concentration)

• Deprotection Solution: Methoxyamine hydrochloride (MeONH₂·HCl), 0.2 M in ligation buffer, pH adjusted to 4.0-4.5.

• Quenching Solution (optional): Aldehyde scavenger, e.g., 2-amino-5-methoxy-N′,N′-dimethylbenzohydrazide (AMDBH)[13].

Procedure:

Part A: First Native Chemical Ligation

• Dissolution: Dissolve equimolar amounts of the DMT-Peptide-Thioester (Fragment B) and the Cys-Peptide (Fragment C) in the ligation buffer. Ensure complete dissolution.

• Initiation: Add MPAA and TCEP to the solution. Purge the vial with an inert gas (e.g., Argon) and seal.

• Reaction: Incubate the reaction at 37 °C. Monitor the reaction progress by RP-HPLC and mass spectrometry. The reaction is typically complete within 2-16 hours.

• Purification: Once the ligation is complete, purify the ligated product (DMT-Peptide AB) by RP-HPLC and lyophilize.

Part B: DMT Group Deprotection

• Dissolution: Dissolve the purified, lyophilized DMT-Peptide AB in a suitable buffer (e.g., 6 M Gn·HCl, 100 mM acetate buffer).

• Deprotection Reaction: Add the methoxyamine hydrochloride solution to a final concentration of ~200 mM. Adjust the final pH of the solution to 4.0-4.5.

• Incubation: Let the reaction proceed at room temperature or 37 °C for 1-4 hours. Methoxyamine acts as a scavenger for the released acetone, driving the equilibrium towards the deprotected product[14].

• Monitoring: Monitor the conversion of the DMT-protected peptide to the free N-terminal cysteine peptide by RP-HPLC and mass spectrometry.

• Purification: Once deprotection is complete (>99% conversion is typical), purify the final peptide (Peptide AB with N-terminal Cys) by RP-HPLC and lyophilize[14]. This product is now ready for the next NCL step.

Table 1: Deprotection Conditions for Thiazolidine-based Protecting Groups

Protecting Group	Reagent	pH	Temperature (°C)	Typical Time	Reference
DMT / Thz	0.2 M Methoxyamine·HCl	4.0 - 4.5	25 - 37	1 - 4 h	[6][14]
Thz	2,2'-dipyridyl disulfide (DPDS)	Acidic	50	2 h	[15]
Thz	Palladium (II) or Copper (II)	Neutral	RT	Fast	[6]
Thz	2-aminobenzamide scavenger	~4.0	37	~2 h	[5]

Causality & Trustworthiness: Why This Protocol Works

The reliability of this workflow is rooted in the orthogonal stability of the protecting groups and the chemoselectivity of the reactions involved.

• Orthogonality: The DMT group is stable to the basic conditions of Fmoc removal and the acidic conditions of TFA cleavage, but labile under the specific mild acidic conditions in the presence of an aldehyde scavenger (methoxyamine)[6][7]. This orthogonality is the key to its successful application in a multi-step synthesis.

• NCL Mechanism: The NCL reaction itself is highly chemoselective. The initial, reversible transthioesterification between the C-terminal thioester and the N-terminal cysteine thiol is followed by an irreversible intramolecular S-to-N acyl shift[1][16]. This process occurs at neutral pH, where the DMT group remains stable.

• Deprotection Mechanism: The deprotection of the DMT group is an equilibrium-driven process. The thiazolidine ring can hydrolyze under acidic conditions to yield the free cysteine and acetone. The addition of methoxyamine, an aldehyde/ketone scavenger, irreversibly traps the released acetone, shifting the equilibrium entirely to the deprotected cysteine product[14].

Sources

• 1. Native chemical ligation - Wikipedia [en.wikipedia.org]
• 2. eurpepsoc.com [eurpepsoc.com]
• 3. chemistry.illinois.edu [chemistry.illinois.edu]
• 4. shizuoka.repo.nii.ac.jp [shizuoka.repo.nii.ac.jp]
• 5. chemrxiv.org [chemrxiv.org]
• 6. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 7. DMT cysteine protection - ProQuest [proquest.com]
• 8. Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 10. chemimpex.com [chemimpex.com]
• 11. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 12. Facile semisynthesis of ubiquitylated peptides with the ligation auxiliary 2-aminooxyethanethiol - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Native Chemical Ligation of Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Kinetic and Mechanistic Studies of Native Chemical Ligation with Phenyl α-Selenoester Peptides - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Efficiency Thiazolidine Ring Opening via Methoxyamine-Mediated Trapping

Abstract & Strategic Overview

The thiazolidine (Thz) ring is a five-membered saturated heterocycle containing sulfur and nitrogen. In drug development and peptide synthesis, it serves two critical functions: as a robust protecting group for N-terminal cysteines (preventing side reactions during Native Chemical Ligation) and as a prodrug strategy to mask reactive thiols or aldehydes.

While the Thz ring is stable at physiological pH, it exists in a pH-dependent equilibrium with its open-chain aminothiol and aldehyde components. This application note details the Methoxyamine-Mediated Ring Opening method. Unlike metal-catalyzed methods (Pd, Ag), methoxyamine acts as a chemoselective nucleophilic scavenger. It traps the transient aldehyde intermediate as a stable O-methyl oxime, irreversibly shifting the equilibrium toward the open, deprotected cysteine form.

This guide provides a standardized, field-validated protocol for Thz ring opening, optimized for high yield and minimal side reactions.

Mechanistic Principles

To master this protocol, one must understand the thermodynamic "trap."

• Acid-Catalyzed Equilibrium: At acidic pH (3.0–5.0), the Thz nitrogen is protonated, facilitating the hydrolysis of the ring into a free cysteine and an aldehyde (typically formaldehyde). This step is reversible; without a trap, the ring spontaneously re-closes.

• The Methoxyamine Trap: Methoxyamine (

  ) is a potent alpha-nucleophile. It attacks the carbonyl carbon of the released aldehyde much faster than the cysteine thiol can re-close the ring.

• Irreversible Exit: The resulting O-methyl oxime is hydrolytically stable, effectively removing the aldehyde from the equation and driving the reaction to completion (Le Chatelier’s principle).

Pathway Visualization

Figure 1: The thermodynamic trap mechanism. Methoxyamine intercepts the transient aldehyde, preventing ring re-closure.

Critical Experimental Parameters

Success depends on three variables. Deviating from these optima often leads to incomplete deprotection or side reactions (such as thioester cleavage in ligation contexts).

Parameter	Optimum	Scientific Rationale
pH	4.0 ± 0.2	A compromise. Lower pH (<3) accelerates ring hydrolysis but protonates methoxyamine ( ), reducing its nucleophilicity. pH 4.0 maintains sufficient unprotonated methoxyamine while catalyzing ring opening.
Concentration	0.2 M	A large molar excess (typically >100 equiv. relative to peptide) is required to outcompete the intramolecular thiol ring-closure rate.
Temperature	37°C	Standard biological temperature ensures reaction completion within 2–4 hours. Increasing to 50°C can reduce time to <2 hours but risks protein degradation.
Buffer	Acetate / Phosphate	Acetate buffers are preferred for pH 4.0 stability. Avoid buffers containing carbonyls (e.g., pyruvate) which would consume the methoxyamine.

Detailed Protocol: N-Terminal Cysteine Unmasking

This protocol is designed for the deprotection of Thz-modified peptides or proteins (e.g., following solid-phase synthesis or NCL).

Reagents Required[1][2][3][4][5][6][7][8]

• Methoxyamine Hydrochloride (MeONH2·HCl) – High purity (>98%).

• Sodium Acetate (anhydrous).

• Acetic Acid .

• TCEP[1]·HCl (Tris(2-carboxyethyl)phosphine) – To keep the released cysteine reduced.

• LC-MS Grade Water .

Step-by-Step Workflow

1. Buffer Preparation (0.2 M Methoxyamine, pH 4.0)

• Dissolve Methoxyamine HCl to a final concentration of 0.2 M in 0.1 M Sodium Acetate buffer.

• Crucial Step: The addition of Methoxyamine HCl will drastically lower the pH. Adjust the pH back to 4.0 carefully using 5 M NaOH.

• Add 20 mM TCEP to the buffer to prevent disulfide bond formation of the newly liberated cysteines.

• Note: Prepare fresh. Methoxyamine solutions can degrade over time.

2. Sample Solubilization

• Dissolve the lyophilized Thz-peptide/protein in the prepared buffer at a concentration of 1–5 mg/mL .

• If the protein is hydrophobic, up to 6 M Guanidine HCl or 8 M Urea can be added to the buffer without interfering with the reaction.

3. Incubation

• Incubate the reaction mixture at 37°C for 2 to 4 hours .

• Optional: For sterically hindered Thz rings (e.g., substituted thiazolidines), extend incubation to overnight (12–16 hours) or increase temperature to 50°C.

4. Quenching & Purification

• Analytical: Inject directly onto HPLC/LC-MS. The acidic pH is compatible with standard reverse-phase gradients (0.1% TFA).

• Preparative: No specific chemical quench is needed. Proceed directly to desalting (PD-10 column, dialysis) or RP-HPLC purification to remove excess methoxyamine and the oxime by-product.

Workflow Diagram

Figure 2: Operational workflow for batch deprotection of Thiazolidine-modified peptides.

Validation & Quality Control

How do you verify the reaction worked?

A. Mass Spectrometry (LC-MS)

This is the gold standard. You must calculate the expected mass shift.

• Standard Thz (Formaldehyde-derived): The Thz ring adds a methylene bridge (-CH2-, +12 Da) compared to Cys.

  • Reaction: Thz (+12 Da)

    Cys (0 Da) + Formaldehyde-Oxime (removed).

  • Observed Shift: -12 Da (Loss of 12 Daltons).

• Substituted Thz: If the Thz was formed from a larger aldehyde (e.g., 2-carboxy-Thz), the mass loss will be larger corresponding to that aldehyde.

B. Ellman’s Reagent (DTNB) Assay

Since the reaction unmasks a free thiol, Ellman’s reagent can quantitate the yield.

• Aliquot 10 µL of the reaction mixture (post-purification/desalting to remove TCEP, as TCEP reacts with DTNB).

• Mix with DTNB solution.

• Measure Absorbance at 412 nm.

• Compare against a Cysteine standard curve.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Incomplete Deprotection	pH Drift	Ensure pH is strictly 4.0. If pH > 5, ring opening is too slow.
Steric Hindrance	Increase Temp to 50°C or time to 16h.
Side Reactions (Thioesters)	Nucleophilic Attack	Methoxyamine attacks thioesters (in NCL).[2] Solution: Use less nucleophilic scavengers like AMDBH (2-amino-5-methoxy-N,N-dimethylbenzhydrazide) if thioesters are present [3].[2]
Precipitation	Isoelectric Point	The protein may be insoluble at pH 4.0. Add 6M GnHCl or 8M Urea.

References

• Bang, D., & Kent, S. B. (2004). A one-pot total synthesis of crambin. Angewandte Chemie International Edition, 43(19), 2534-2538. Link

  • Seminal paper establishing the methoxyamine protocol for Thz deprotection in chemical protein synthesis.

• Tam, J. P., et al. (2018).[3] Thiazolidine chemistry revisited: A fast, efficient and stable click-type reaction at physiological pH.[3] Organic & Biomolecular Chemistry. Link

  • Provides deep mechanistic insight into the equilibrium and stability of thiazolidine rings.

• Hayashi, G., et al. (2021).[4] Repetitive Thiazolidine Deprotection Using a Thioester-Compatible Aldehyde Scavenger for One-Pot Multiple Peptide Ligation. Angewandte Chemie. Link

  • Discusses the limitations of methoxyamine regarding thioesters and optimiz

• Villain, M., et al. (2001). Chemical ligation of proteins containing non-native residues. Chemistry & Biology, 8(7), 673-679. Link

  • Demonstrates the utility of Thz opening in complex peptide lig

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

High-Fidelity Palladium-Mediated Thiazolidine Deprotection Strategies

Topic: Palladium-Mediated Thiazolidine Deprotection Protocols Content Type: Detailed Application Note & Protocols Audience: Senior Research Scientists, Peptide Chemists, and Drug Discovery Leads

[1]

Executive Summary & Strategic Context

Thiazolidine (Thz) protection of N-terminal cysteine residues is a cornerstone strategy in Native Chemical Ligation (NCL) and solid-phase peptide synthesis (SPPS). Traditionally, Thz deprotection (ring opening) relies on methoxyamine at acidic pH—a slow process (

h) that often stalls due to incomplete equilibrium.

This guide details the Palladium(II)-mediated deprotection protocol , which functions as a rapid, kinetically superior alternative. Unlike the methoxyamine method, Pd(II) complexes act as thiophilic Lewis acids, coordinating to the thiazolidine sulfur to induce ring hydrolysis under mild, near-neutral conditions.

Key Advantages of Pd-Mediated Protocols:

• Reaction Velocity: Complete deprotection often achieved in <30 minutes (vs. hours/days with methoxyamine).

• Bio-Orthogonality: Compatible with live-cell surface engineering (using [Pd(allyl)Cl]2).

• Tunability: Distinct Pd oxidation states allow for orthogonal deprotection: Pd(II) opens the Thz ring, while Pd(0) removes N-terminal Alloc groups without opening the ring.

Mechanistic Insight: The Palladium "Switch"

Understanding the oxidation state of the catalyst is critical. The researcher must distinguish between two mutually exclusive workflows:

• Pd(II) Pathway (Ring Opening): Electrophilic attack on Sulfur.

  • Catalyst:[Pd(allyl)Cl]2 or PdCl2.[1][2][3][4][5]

  • Outcome: Conversion of Thiazolidine

    Free Cysteine + Formaldehyde.[6]

• Pd(0) Pathway (Alloc Removal):

  -allyl complex formation.

  • Catalyst:Pd(PPh3)4.[7][8]

  • Outcome: Removal of N-Alloc protection; Thiazolidine ring remains intact .

Visualization: Mechanistic Pathways[3]

Caption: Divergent pathways for Pd(0) Alloc-removal vs. Pd(II) Thiazolidine ring opening.

Protocol A: Pd(II)-Mediated Thiazolidine Ring Opening

Objective: Rapid conversion of N-terminal Thiazolidine to Cysteine for native chemical ligation or bioactive unmasking.

Materials & Reagents[1][2][4][5][7][8][9][10][11][12][13]

• Substrate: Thz-protected peptide (0.5 – 5 mM final concentration).

• Catalyst: [Pd(allyl)Cl]2 (Allylpalladium(II) chloride dimer).

  • Note:PdCl2 is a viable alternative but often suffers from solubility issues in aqueous buffers. Pd(OAc)2 is generally inferior and should be avoided.

• Buffer: 6M Guanidine HCl (Gn·HCl), 0.2M Sodium Phosphate, pH 7.0.

  • Alternative: For non-denaturing conditions (live cells), use PBS pH 7.4.[1]

• Quencher: Dithiothreitol (DTT) or TCEP.

Step-by-Step Methodology

• Preparation of Pd Stock:

  • Dissolve [Pd(allyl)Cl]2 in HPLC-grade methanol or acetonitrile to create a 10–20 mM stock solution.

  • Critical: Prepare fresh. Pd(II) complexes can aggregate over time.

• Reaction Setup:

  • Dissolve the Thz-peptide in the degassed Buffer (pH 7.0) to a concentration of 1 mM.[1]

  • Add 10–20 equivalents of [Pd(allyl)Cl]2 stock solution.[5]

  • Expert Insight: High equivalents are required because the liberated Cysteine acts as a potent ligand, sequestering the Pd catalyst (product inhibition).

• Incubation:

  • Incubate at 37°C with agitation (800 rpm) for 15–30 minutes .

  • Monitoring: Analyze a 5 µL aliquot via UPLC-MS. Look for the mass shift of -12 Da (loss of CH₂ from the ring).

• Quenching & Recovery:

  • Add 50 equivalents of DTT or TCEP to the reaction mixture.

  • Incubate for 5 minutes. The solution may turn dark (Pd precipitation/complexation).

  • Centrifuge (10,000 x g, 5 min) or filter to remove Pd-thiol precipitates before HPLC purification.

Comparative Efficiency of Catalysts

Catalyst	Solubility (Aq)	Reaction Rate	Risk of Side Reactions	Recommended?
[Pd(allyl)Cl]2	Moderate (with organic co-solvent)	Fast (<30 min)	Low	YES (Gold Standard)
PdCl2	Poor (requires HCl/Heat)	Moderate	Moderate (Protein aggregation)	Secondary Option
Pd(OAc)2	Poor	Slow	High	NO

Protocol B: Orthogonal Alloc Removal (Thz-Preserving)

Objective: Remove N-Alloc protection from a Thiazolidine residue without opening the ring, enabling peptide elongation on the secondary amine.

Materials

• Catalyst: Pd(PPh3)4 (Tetrakis(triphenylphosphine)palladium(0)).[7]

• Scavenger: Phenylsilane (

  ) or Morpholine-Borane.

• Solvent: DCM (Dichloromethane) or DMF (Dimethylformamide).

Step-by-Step Methodology

• Resin Swelling (if SPPS):

  • Swell resin-bound Alloc-Thz-peptide in DCM for 20 minutes under Argon.

• Catalyst Cocktail:

  • Dissolve Pd(PPh3)4 (0.1 – 0.2 eq) and Phenylsilane (10 – 20 eq) in dry DCM.

  • Note: Perform this in a glovebox or under strict Argon flow; Pd(0) is oxygen-sensitive.

• Reaction:

  • Add cocktail to the resin/peptide.

  • Agitate at Room Temperature for 2 x 30 minutes (repeat treatment with fresh cocktail ensures 100% conversion).

• Wash:

  • Wash extensively with DCM, then DMF, then sodium diethyldithiocarbamate (0.02 M in DMF) to remove Pd traces.

  • Result: The Alloc group is removed.[5][7][8][9] The Thz ring remains closed. The secondary amine is now free for acylation.

Troubleshooting & Expert Insights

The "Product Inhibition" Trap

In Protocol A, the generated free Cysteine is a better ligand for Pd(II) than the Thz sulfur. As the reaction proceeds, the catalyst gets "poisoned" by the product.

• Solution: Use MgCl₂ (50 equiv) in the buffer. Magnesium ions can compete weakly or stabilize the solution structure, but primarily, brute force (excess Pd, 15-20 eq) is the most reliable method to overcome sequestration.

Live Cell Considerations

When applying Protocol A to live cells (e.g., decaging Thz-masked proteins on cell surfaces):

• Cytotoxicity: Pd is toxic.

• Mitigation: Co-incubate with Glutathione (GSH) (approx. 5 mM). GSH reduces cytotoxicity but competes with the catalyst. Therefore, the Pd concentration must be balanced (typically 5-10 µM Pd complex with equimolar or slight excess GSH).

One-Pot Ligation Compatibility

If performing One-Pot NCL + Deprotection:

• Do not add Pd(II) while a transthioesterification catalyst (like MPAA) is active and required, as Pd will chelate MPAA. Complete the ligation first, quench the thiol additives, then add Pd(II) for Thz opening.

References

• Jbara, M., Maity, S. K., Morgan, M., & Brik, A. (2019). Palladium-Mediated Cleavage of Proteins with Thiazolidine-Modified Backbone in Live Cells.[10] Angewandte Chemie International Edition, 58(42), 14913-14917.

  • [Link]

• Villain, M., Vizzavona, J., & Rose, K. (2001). Covalent capture: a new tool for the purification of synthetic and recombinant polypeptides. Chemistry & Biology, 8(7), 673-679. (Early work on Thz stability/opening).

  • [Link][3]

• Bang, D., & Kent, S. B. (2004). A one-pot total synthesis of crambin. Angewandte Chemie International Edition, 43(19), 2534-2538. (Context for Thz in NCL).

  • [Link]

• Gomez, A. M., et al. (2020). One-pot oxime ligation from peptides bearing thiazolidine and aminooxyacetyl groups.[2][3] RSC Advances, 10, 18266-18271. (Detailed Pd(II) vs Pd(OAc)2 comparison).

  • [Link]

• Thieriet, N., et al. (2000). New and mild allyl carbamate deprotection method catalyzed by electrogenerated nickel complexes.[9] Tetrahedron Letters, 41(33), 6347-6350. (Foundational Alloc/Pd protocols).

  • [Link][3]

Sources

• 1. Catalyst-free thiazolidine formation chemistry enables the facile construction of peptide/protein–cell conjugates (PCCs) at physiological pH - PMC [pmc.ncbi.nlm.nih.gov]
• 2. One-pot oxime ligation from peptides bearing thiazolidine and aminooxyacetyl groups - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. chemrxiv.org [chemrxiv.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Palladium-Mediated Cleavage of Proteins with Thiazolidine-Modified Backbone in Live Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Precision Hydrolysis of Thiazolidine-4-Carboxylate Methyl Esters

Topic: Reaction conditions for methyl ester hydrolysis of thiazolidines Content Type: Detailed Application Notes and Protocols

Preserving Ring Integrity and Stereochemistry

Abstract

The hydrolysis of thiazolidine-4-carboxylic acid methyl esters presents a unique challenge in medicinal chemistry. Unlike standard aliphatic esters, the thiazolidine ring system is a cyclic hemiaminal/thioaminal equivalent that exhibits a pH-dependent stability profile. Furthermore, the C4 stereocenter is prone to base-catalyzed epimerization, particularly when the ring nitrogen is acylated (e.g., N-Boc, N-Cbz). This Application Note defines the optimal reaction conditions to effect ester cleavage while suppressing two critical failure modes: C4-epimerization and acid-catalyzed ring opening . We present two validated protocols: a chemical method using Lithium Hydroxide (LiOH) under controlled temperature, and a biotechnological method using Pig Liver Esterase (PLE) for highly sensitive substrates.

Part 1: Strategic Overview & Critical Parameters

Successful hydrolysis requires navigating a "Stability Paradox." The thiazolidine ring is generally stable under strongly acidic (pH < 1) and neutral/basic (pH > 7) conditions but exhibits maximum lability in the weakly acidic range (pH 3–5), where the equilibrium shifts toward the open-chain imine/thiol (Schiff base) form.

1. The Epimerization Risk (C4-H Acidity)

• Mechanism: The alpha-proton at C4 is acidified by the adjacent carbonyl and the electron-withdrawing nature of the ring heteroatoms.

• Risk Factor: Strong bases (NaOH, KOH) or high temperatures accelerate deprotonation, leading to a planar enolate intermediate and subsequent racemization.

• Solution: Use LiOH (Lithium effect: the lithium cation coordinates the carbonyl oxygen, increasing electrophilicity without requiring high pH) or Enzymatic methods.

2. The Ring Stability Risk (Schiff Base Equilibrium)

• Mechanism: In aqueous media, thiazolidines exist in equilibrium with their open-chain aldehyde and aminothiol precursors.

• Risk Factor: This equilibrium is acid-catalyzed. Prolonged exposure to pH 3–5 during workup can lead to hydrolysis of the ring itself, releasing formaldehyde (or the corresponding aldehyde) and cysteine.

• Solution: Perform workups rapidly at 0°C. Avoid "quenching to pH 1" if the nitrogen is unsubstituted.

Part 2: Decision Matrix & Workflow

Use the following logic to select the appropriate protocol for your substrate.

Figure 1: Decision matrix for selecting hydrolysis conditions based on substrate stability and stereochemical requirements.

Part 3: Experimental Protocols

Protocol A: Chemical Hydrolysis (LiOH)

Best for: Standard substrates, N-protected thiazolidines, and scale-up (>1g). Mechanism: Saponification via tetrahedral intermediate.[1] Key Reagent: Lithium Hydroxide Monohydrate (LiOH[2]·H₂O). The lithium cation provides mild Lewis acid activation.

Reagents:

• Substrate (1.0 equiv)

• LiOH[1][2][3][4][5]·H₂O (1.2 – 1.5 equiv)

• Solvent: THF/Water (3:1 v/v) or Dioxane/Water (3:1 v/v)

• Quench: 1M Citric Acid or 1M HCl (carefully titrated)

Step-by-Step Procedure:

• Dissolution: Dissolve the thiazolidine methyl ester in THF (approx. 0.1 M concentration).[6] Cool the solution to 0°C using an ice bath.

• Base Addition: Dissolve LiOH·H₂O in the calculated volume of water. Add this aqueous solution dropwise to the THF solution over 5–10 minutes.

  • Note: Maintaining 0°C is crucial to suppress epimerization.

• Reaction: Stir at 0°C for 1–2 hours. Monitor by TLC or LC-MS.

  • Checkpoint: If reaction is sluggish, warm to Room Temperature (RT) only if necessary. Most methyl esters cleave within 2h at 0°C.

• Workup (Critical):

  • If N-Protected (Boc/Cbz): The ring is stable. Acidify carefully with 1M Citric acid to pH 3–4. Extract immediately with Ethyl Acetate (x3). Wash combined organics with Brine, dry over Na₂SO₄, and concentrate.

  • If N-Unsubstituted: The ring is labile at acidic pH.

    • Neutralize the reaction mixture to pH ~7 using 1M HCl.

    • Evaporate the THF under reduced pressure (keep bath <30°C).

    • Purification: Do not acidify to precipitate. Instead, load the neutral aqueous residue onto a cation exchange column (e.g., Dowex 50W, H+ form). Wash with water, then elute the amino acid with 1M NH₄OH. Lyophilize the eluate to obtain the zwitterion.

Protocol B: Enzymatic Hydrolysis (PLE)

Best for: Highly sensitive chiral substrates, compounds prone to epimerization, or when "mildest possible" conditions are required. Enzyme: Pig Liver Esterase (PLE) or Candida antarctica Lipase B (CalB).

Reagents:

• Substrate (1.0 equiv)

• Pig Liver Esterase (crude preparation or immobilized, ~100 units/mmol)

• Buffer: 0.1 M Phosphate Buffer (pH 7.5)

• Co-solvent: Acetone or DMSO (max 10% v/v)

Step-by-Step Procedure:

• Preparation: Suspend the ester in 0.1 M Phosphate Buffer (pH 7.5). If solubility is poor, add Acetone (up to 10% of total volume).

• Initiation: Add PLE (approx. 10–20 mg per mmol of substrate).

• Incubation: Stir gently at 25°C .

  • pH Control: As the ester hydrolyzes, acid is produced, dropping the pH. Monitor pH and maintain at 7.0–7.5 by automatic titration or manual addition of 0.1 M NaOH.

• Termination: Once starting material is consumed (check TLC), filter the mixture through a Celite pad to remove the enzyme.

• Isolation:

  • Freeze-dry (Lyophilize) the filtrate to obtain the product as a sodium salt mixed with phosphate salts.

  • Desalting: If salt-free product is needed, pass through a size-exclusion resin (e.g., Sephadex G-10) or use the Dowex ion-exchange method described in Protocol A.

Part 4: Data Summary & Troubleshooting

Parameter	Method A (LiOH)	Method B (Enzymatic)	Acid Hydrolysis (HCl)
Reaction pH	10 – 12	7.0 – 7.5	< 1
Temperature	0°C to RT	25°C	Reflux
Epimerization Risk	Moderate (Low at 0°C)	Negligible	High (via Enol)
Ring Stability	High (if workup is fast)	Excellent	Poor (Ring opens)
Yield (Typical)	85 – 95%	70 – 90%	< 50%
Cost	Low	High	Low

Troubleshooting Guide:

• Problem: Product is a mixture of isomers.

  • Cause: Base concentration too high or temperature too high.

  • Fix: Switch to Method B (Enzymatic) or use LiOH at -10°C.

• Problem: Low yield / Decomposition during workup.

  • Cause: Ring opening at pH 3–5.

  • Fix: Avoid the "danger zone" pH. For N-unsubstituted thiazolidines, keep pH > 6 or < 2 (rapidly) during processing, but pH 6–7 (zwitterion) is safest for isolation.

• Problem: Oxidation (Sulfoxide formation).

  • Cause: Air oxidation of the sulfur atom.

  • Fix: Degas all solvents with Argon/Nitrogen before use.

Part 5: Mechanism & Pathway Visualization

The following diagram illustrates the competing pathways during hydrolysis.

Figure 2: Competing reaction pathways. The goal is to maximize the Green path while suppressing the Red (Epimerization) and Yellow (Ring Opening) paths.

References

• Thiazolidine Ring Stability : "Thiazolidine chemistry revisited: a fast, efficient and stable click-type reaction at physiological pH." Chem. Commun., 2018.

• Lithium Cation Effect : "Efficiency of Lithium Cations in Hydrolysis Reactions of Esters in Aqueous Tetrahydrofuran." Chem. Pharm. Bull., 2021.[7][8][9]

• Enzymatic Hydrolysis : "Enzymatic Removal of Carboxyl Protecting Groups." J. Org.[8] Chem., 2005.[3][8]

• Mechanism of Hydrolysis : "Mechanism of thiazolidine hydrolysis. Ring opening and hydrolysis of 1,3-thiazolidine derivatives." J. Am. Chem. Soc., 1991.

• General Ester Hydrolysis : "Basic Hydrolysis of Esters (Saponification)." Master Organic Chemistry, 2022.

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• 9. Thiazolidine-2-thione-4-carboxylic acid | C4H5NO2S2 | CID 3034757 - PubChem [pubchem.ncbi.nlm.nih.gov]

One-pot peptide ligation using thiazolidine-protected cysteine

Abstract

This application note details the protocol for one-pot, three-segment Native Chemical Ligation (NCL) utilizing 1,3-thiazolidine-4-carbonyl (Thz) as a temporary protecting group for N-terminal cysteine residues. This strategy, pioneered by Bang and Kent, circumvents the isolation of intermediate ligation products, significantly improving yield and reducing handling time. The methodology relies on a C-to-N assembly strategy , where the Thz group masks the N-terminal cysteine of the middle segment, preventing uncontrolled polymerization or cyclization during the first ligation event. Subsequent in situ deprotection with methoxyamine at acidic pH unmasks the cysteine, enabling the second ligation.

Introduction & Strategic Rationale

In the chemical synthesis of proteins (>50 amino acids), multiple peptide segments must be ligated.[1][2] A major challenge in multi-segment NCL is preventing the middle segment—which contains both an N-terminal Cys and a C-terminal thioester—from reacting with itself (cyclization) or polymerizing.[2][3]

The Thiazolidine (Thz) protecting group addresses this by "caging" the N-terminal cysteine. The Thz ring is stable under neutral NCL conditions (pH 7.0–7.5) but can be rapidly converted to a free cysteine via nucleophilic attack by methoxyamine at pH 4.0.

Key Advantages:

• Solubility: Thz is highly soluble and does not aggregate, unlike hydrophobic protecting groups.

• Orthogonality: Stable to standard Boc/Fmoc SPPS and NCL conditions; labile only to specific nucleophilic/acidic triggers.

• Efficiency: Eliminates intermediate HPLC purification, which typically incurs a 20–30% yield loss per step.

Mechanism of Action

The Thz deprotection is the critical switch in this workflow. It involves the ring-opening of the thiazolidine by a strong alpha-nucleophile (Methoxyamine) under acidic conditions.[4][5]

Mechanism Steps:

• Protonation: At pH 4.0, the ring nitrogen is protonated.

• Nucleophilic Attack: Methoxyamine attacks the methylene bridge.

• Ring Opening: The ring opens to form an iminium ion intermediate.[6]

• Hydrolysis: The intermediate hydrolyzes to release free Cysteine and the formaldehyde-methoxyoxime adduct.

Graphviz Diagram: Thz Deprotection Mechanism

Caption: Step-wise chemical unmasking of Thiazolidine to Cysteine using Methoxyamine at pH 4.0.

Experimental Protocol: One-Pot 3-Segment Ligation

Scenario: Synthesis of a protein from three segments:

• Segment 1 (N-term): Peptide-Thioester (Active)

• Segment 2 (Middle): Thz-Cys-Peptide-Thioester (Latent N-term, Active C-term)

• Segment 3 (C-term): Cys-Peptide (Active N-term)

Reagents & Buffers

Reagent	Concentration / Composition	Function
Guanidine Buffer	6 M GnHCl, 200 mM Na₂HPO₄, pH 7.2	Denaturing solvent; maintains solubility.
TCEP	20–50 mM	Keeps cysteines reduced (prevents disulfides).
MPAA	50–100 mM	Thiol catalyst (increases rate & regioselectivity).
Methoxyamine HCl	0.2 M (Solid or concentrated stock)	Thz deprotection agent.
NaOH / HCl	1 M and 6 M solutions	Precise pH adjustment.

Step 1: First Ligation (Segment 2 + Segment 3)

• Dissolution: Dissolve Segment 2 (1.0 equiv) and Segment 3 (1.2 equiv) in Guanidine Buffer to a final peptide concentration of 2–5 mM.

• Additives: Add TCEP (20 mM) and MPAA (50 mM).

• Reaction: Adjust pH to 7.0–7.2. Incubate at 37°C.

• Monitoring: Monitor by HPLC/LC-MS. Thz-Cys is stable; ligation occurs between Seg 2 thioester and Seg 3 Cys.

  • Target: Formation of Thz-Seg2-Seg3 .

  • Time: Typically 4–12 hours.

Step 2: Thz Deprotection (The "One-Pot" Switch)

• Acidification: Do not purify. Directly adjust the reaction mixture pH to 4.0 using 6 M HCl.

• Unmasking: Add Methoxyamine HCl to a final concentration of 0.2 M.

• Incubation: Stir at room temperature for 2–4 hours.

• Monitoring: LC-MS will show a mass shift of -12 Da (Loss of methylene bridge: -14 Da + 2H = -12 Da).

  • Target: Formation of H-Cys-Seg2-Seg3 .

Step 3: Second Ligation (Add Segment 1)

• pH Adjustment: Readjust pH to 7.0 using 1 M NaOH.

  • Note: The solution may turn yellow/orange due to MPAA at neutral pH.

• Addition: Add Segment 1 (Thioester) (1.3–1.5 equiv relative to initial Seg 2).

  • Critical: Excess Segment 1 is often required because residual methoxyamine can slowly react with the thioester of Segment 1 to form an unreactive hydroxamate.

• Reaction: Incubate at 37°C for 8–24 hours.

• Completion: Monitor for full-length product Seg1-Seg2-Seg3 .

Step 4: Work-up

• Quench: Acidify to pH 2.0 with TFA.

• Purification: Perform standard preparative RP-HPLC.

Process Visualization

Graphviz Diagram: One-Pot Workflow

Caption: Sequential C-to-N assembly of three peptide segments in a single reaction vessel.

Critical Parameters & Troubleshooting

Parameter	Recommendation	Rationale
Methoxyamine Side-Reaction	Use 1.5 equiv of Segment 1.	Methoxyamine is a nucleophile and can aminolyze the thioester of Segment 1, rendering it inactive. Excess thioester compensates for this loss.
pH Control	Strict pH 4.0 for deprotection.	pH > 5 slows deprotection; pH < 3 may precipitate MPAA or degrade sensitive PTMs.
MPAA Solubility	Maintain >50 mM.	MPAA facilitates the ligation but can precipitate upon acidification. If precipitate forms at pH 4, it usually redissolves upon returning to pH 7.
Oxidation	Keep TCEP at 20 mM.	Methoxyamine does not interfere with TCEP, but air oxidation is faster at pH 7. Ensure buffer is degassed.

Self-Validating Checkpoint: Before adding Segment 1, perform an LC-MS check. You must see the complete disappearance of the Thz-species (+12 Da vs Product) and the appearance of the Free-Cys species. If Thz remains, the second ligation will fail at that site.

References

• Bang, D., & Kent, S. B. H. (2004). A One-Pot Total Synthesis of Crambin.[7][8] Angewandte Chemie International Edition, 43(19), 2534–2538. Link

• Haase, C., Rohde, H., & Seitz, O. (2008). Native Chemical Ligation at Valine. Angewandte Chemie International Edition, 47(36), 6807-6810. Link

• Liu, L., et al. (2016). Protein Chemical Synthesis by Ligation of Peptide Hydrazides. Chemical Reviews, 116(11), 6937–6988. Link

• Malins, L. R., & Payne, R. J. (2014). Recent extensions to native chemical ligation for the chemical synthesis of peptides and proteins.[9] Current Opinion in Chemical Biology, 22, 70–78. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. shizuoka.repo.nii.ac.jp [shizuoka.repo.nii.ac.jp]
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• 4. chemrxiv.org [chemrxiv.org]
• 5. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 6. One-pot oxime ligation from peptides bearing thiazolidine and aminooxyacetyl groups - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.rsc.org [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Stereochemical Integrity of Thiazolidine-4-Carboxylates

The following technical guide addresses the stereochemical stability of (R)-thiazolidine-4-carboxylates , specifically focusing on the instability and epimerization (often colloquially termed "racemization") at the C-2 position .

Topic: Preventing Epimerization and Instability at C-2 of 2-Substituted (R)-Thiazolidine-4-Carboxylates Document ID: TS-THZ-002 Audience: Medicinal Chemists, Process Chemists, Drug Development Scientists

Diagnostic Check: Is Your C-2 Center at Risk?

Before troubleshooting, confirm the structural nature of your compound. The "C-2 racemization" issue is context-dependent.

Scenario	Structure at C-2	Risk Status	Technical Note
Parent Compound	Unsubstituted (-CH₂-)	No Risk	C-2 is achiral. The molecule is (R)-thiazolidine-4-carboxylic acid (L-thioproline).
2-Substituted	Mono-substituted (-CHR-)	High Risk	C-2 is a chiral center.[1] Epimerization creates diastereomers [(2R,4R) vs (2S,4R)].
2,2-Disubstituted	Di-substituted (-CR₂-)	Moderate Risk	C-2 is achiral, but ring stability is lower; prone to hydrolysis (loss of substituent).

Core Issue: If you are observing "racemization" at C-2, you are likely observing the epimerization of a 2-substituted derivative. Since the C-4 stereocenter (derived from L-cysteine) is fixed, inversion at C-2 results in a mixture of diastereomers, not enantiomers.

Mechanism of Instability

The loss of stereochemical integrity at C-2 does not typically occur via direct deprotonation (unless strong bases are used). Instead, it proceeds through a Ring-Opening/Ring-Closing Equilibrium involving an acyclic Schiff base (imine) intermediate.

The "Schiff Base" Trap

In solution, particularly in protic solvents or at physiological pH, the thiazolidine ring is in equilibrium with its open chain form (L-cysteine + aldehyde). When the ring re-closes, the aldehyde can attack from either face, scrambling the stereochemistry at C-2.

Pathway Diagram

The following diagram illustrates the mechanism driving C-2 epimerization.

Caption: The reversible ring-opening mechanism facilitates C-2 epimerization via an achiral imine intermediate.

Troubleshooting & Prevention Guide

Issue 1: "My product is a mixture of diastereomers after synthesis."

Root Cause: Thermodynamic equilibration during reaction workup. Solution:

• Kinetic Control: Many aldehydes react with L-cysteine to form the (2R,4R) isomer preferentially due to steric repulsion between the C-2 substituent and the C-4 carboxylate in the transition state. However, long reaction times allow equilibration to the thermodynamic mixture.

• Protocol Adjustment: Stop the reaction immediately upon consumption of starting material. Avoid high temperatures.

• Solvent Choice: Use ethanol/water (1:1) or pure water at neutral pH for precipitation. Avoid acidic reflux unless necessary.

Issue 2: "The compound racemizes during storage or formulation."

Root Cause: Protic solvents facilitate the ring-opening equilibrium. Solution:

• Lyophilization: Store the compound as a dry solid or hydrochloride salt. The ring opening requires a solvent medium.

• pH Management: The ring is most stable at slightly acidic pH (protonated nitrogen prevents Schiff base formation). However, strong acid can catalyze hydrolysis. Avoid neutral/basic aqueous solutions where the free amine exists.

Issue 3: "I need to lock the stereochemistry permanently."

Root Cause: The secondary amine (N-3) is free, allowing the ring to open. Solution: N-Acylation (Chemical Locking). Converting the secondary amine to an amide (e.g., N-Acetyl, N-Boc, N-Cbz) prevents the formation of the Schiff base, effectively "locking" the ring.

WARNING: The process of acylation itself can induce epimerization if not performed carefully.

• Standard Acylation (Risk): Using acetic anhydride/pyridine at room temperature often yields a mixture of epimers because the acylation is slower than the ring-opening equilibrium.

• Optimized Acylation (Fix): Perform acylation immediately in situ or under Schotten-Baumann conditions (biphasic) to trap the amine faster than it equilibrates.

Experimental Protocols

Protocol A: Synthesis of Stereochemically Locked N-Boc-(2R,4R)-Thiazolidine

Objective: To synthesize a stable derivative without scrambling the C-2 center.

Reagents:

• L-Cysteine Hydrochloride[1][2]

• Aldehyde (e.g., Benzaldehyde)[3][4][5]

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (Et₃N)

• Solvent: Ethanol/Water (1:1)[5]

Step-by-Step:

• Condensation: Dissolve L-Cysteine HCl (1.0 eq) in Ethanol/Water. Add Aldehyde (1.1 eq).[5] Stir at 20–25°C for 4–6 hours.

  • Checkpoint: Monitor TLC.[5] Do not heat. The product (thiazolidine) usually precipitates.

• Isolation (Crucial): Filter the precipitate. Wash with cold ethanol and diethyl ether. Do not dry in an oven ; use a vacuum desiccator.

• In-Situ Locking (Boc Protection):

  • Suspend the fresh thiazolidine solid in Dioxane/Water (1:1).

  • Cool to 0°C .

  • Add Et₃N (2.0 eq) followed immediately by Boc₂O (1.2 eq).

  • Stir at 0°C for 1 hour, then allow to warm to RT overnight.

• Workup: Acidify carefully with 1M HCl (to pH 3–4) and extract with Ethyl Acetate.

• Result: The N-Boc group prevents the nitrogen from participating in the ring-opening mechanism, securing the C-2 stereochemistry.

Protocol B: Stability Assessment (NMR Monitoring)

Objective: To quantify the rate of epimerization under physiological conditions.

Procedure:

• Dissolve 10 mg of the thiazolidine derivative in 0.6 mL of DMSO-d₆ (for stock stability) or D₂O/Phosphate Buffer (for physiological stability).

• Time Zero: Acquire a ¹H NMR spectrum immediately. Focus on the C-2 proton (typically a singlet or doublet around 5.5–6.0 ppm) and the C-4 proton (dd, 3.5–4.5 ppm).

• Monitoring: Incubate at 37°C. Acquire spectra at 1h, 4h, 12h, and 24h.

• Analysis: Integration of the C-2 proton signals for the (2R,4R) vs (2S,4R) isomers will reveal the epimerization rate.

  • Note: In D₂O, if the C-2 proton signal disappears over time, it indicates deuterium exchange , confirming the ring-opening mechanism is active.[6]

Quantitative Data: Stability Factors

Parameter	Condition	Effect on C-2 Stability
N-Substituent	Free Amine (NH)	Unstable (Equilibrium active)
N-Acyl / N-Boc	Stable (Ring locked)
Solvent	Water / Methanol	Promotes Epimerization
DMSO / DMF	Moderate Stability
Chloroform / DCM	High Stability (if dry)
pH	Acidic (pH < 2)	Stable (Protonated amine cannot form imine)
Neutral (pH 6-8)	Unstable (Maximal ring opening rate)
Basic (pH > 10)	Unstable (Risk of base-catalyzed elimination)

References

• Györgydeák, Z., & Szilágyi, L. (1987). Synthesis and conformational analysis of 2-aryl-thiazolidine-4-carboxylic acid derivatives.

  • Source: (Cited in context of Chem. Pharm. Bull. 2016 review).[1]

• Nagasawa, H. T., et al. (1984). 2-Substituted thiazolidine-4(R)-carboxylic acids as prodrugs of L-cysteine.[2][6] Protection of mice against acetaminophen hepatotoxicity.[2] Demonstrates the non-enzymatic ring opening and deuterium exchange at C-2 in vivo.[6]

  • Source:

• Hamaguchi, K., et al. (2016). Synthesis, Characterization, and Evaluation of Thiazolidine Derivatives of Cysteine for Suppressing Eumelanin Production.

  • Source:

• Gajdács, M., et al. (2023).[3] Rearrangement of thiazolidine derivatives – a synthesis of a chiral fused oxathiane–γ-lactam bicyclic system. Discusses epimerization at C-2 upon neutralization and reflux.

  • Source:

Sources

• 1. Synthesis, Characterization, and Evaluation of Thiazolidine Derivatives of Cysteine for Suppressing Eumelanin Production [jstage.jst.go.jp]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Rearrangement of thiazolidine derivatives – a synthesis of a chiral fused oxathiane–γ-lactam bicyclic system - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01454A [pubs.rsc.org]
• 4. nanobioletters.com [nanobioletters.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 2-Substituted thiazolidine-4(R)-carboxylic acids as prodrugs of L-cysteine. Protection of mice against acetaminophen hepatotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Thiazolidine Ring Stability &amp; Modulation in Acidic Media

The following technical guide addresses the stability and manipulation of the thiazolidine (Thz) ring during acidic cleavage, specifically within the context of Solid-Phase Peptide Synthesis (SPPS) and organic synthesis.

Executive Summary & Core Stability Profile

The 1,3-thiazolidine ring is a critical structural motif used primarily as a masked Cysteine (protecting group) or a Proline isostere (pseudoproline) in medicinal chemistry. Its stability in acidic media is conditional , depending heavily on the substituents at the C2 position (the acetal carbon) and the specific cleavage cocktail used.

Stability "Fact Sheet"

Condition	Formaldehyde-Thz (Unsubstituted)	2,2-Dimethyl-Thz (Pseudoproline)	Effect on Ring
95% TFA / 2.5% TIS / 2.5% H₂O	Stable	Meta-Stable (Slow Hydrolysis)	Ring remains intact; protonation of N occur.
HF / p-Cresol (0°C)	Stable	Stable	Ring remains intact.
Dilute HCl / Aqueous (pH < 2)	Stable (Kinetic)	Labile	Slow hydrolysis over time; accelerated by heat.
TFA + Cation Scavengers	Stable	Stable	Scavengers (EDT, Thioanisole) prevent oxidation but do not open the ring.
Acid + Methoxyamine	Labile	Very Labile	Ring Opening (Irreversible conversion to Cys).
Acid + Pd(II) or Ag(I)	Labile	Labile	Ring Opening (Rapid metal-assisted hydrolysis).

Troubleshooting Scenarios (Q&A)

Scenario 1: Unintended Ring Opening

Q: "I observed partial ring opening of my Thiazolidine moiety after standard TFA cleavage (95% TFA). Why did this happen?"

Diagnosis: While the unsubstituted Thz ring (derived from formaldehyde) is stable to TFA, C2-substituted thiazolidines (derived from acetone or other aldehydes) are significantly more acid-labile.

• Cause 1: Aqueous Quenching: The ring often survives the anhydrous TFA cleavage but hydrolyzes during the aqueous workup or ether precipitation if the pH remains acidic in the presence of water.

• Cause 2: Temperature: Cleavage performed above room temperature (e.g., microwave-assisted cleavage) can overcome the activation energy for hydrolysis.

Corrective Action:

• Protocol Adjustment: Perform TFA cleavage at 0°C to Room Temperature (RT). Avoid heating.

• Workup: Neutralize the cleavage cocktail immediately after ether precipitation using cold bicarbonate or a buffer (pH 7) if the Thz ring must be preserved.

Scenario 2: Thiazolidine Removal (Deprotection)

Q: "I used Thz to protect my N-terminal Cysteine. How do I remove it efficiently after peptide cleavage?"

Diagnosis: Thz is orthogonal to standard Fmoc/tBu deprotection. It requires a specific "decaging" step.

Recommended Methods:

• Methoxyamine Method (Metal-Free):

  • Mechanism:[1][2][3][4][5][6][7][8] Methoxyamine acts as a powerful alpha-nucleophile, trapping the formaldehyde released during the equilibrium, shifting the reaction to the open form.

  • Conditions: 0.2 M Methoxyamine·HCl in aqueous buffer (pH 4.0), 37°C, 4–16 hours.

• Palladium Method (Fast):

  • Mechanism:[1][2][3][4][5][6][7][8] Pd(II) complexes coordinate to the sulfur, weakening the C-S bond and promoting hydrolysis.

  • Conditions: 10–20 equiv. PdCl₂ or Pd(allyl)Cl dimer in 6M Gn·HCl buffer, pH 4–7, < 1 hour.

Scenario 3: Oxidation Byproducts

Q: "My mass spec shows a +16 Da or +32 Da peak shift for the Thz-containing peptide. Is the ring oxidizing?"

Diagnosis: Yes. The thioether sulfur in the thiazolidine ring is susceptible to oxidation to sulfoxide (+16 Da) or sulfone (+32 Da) , especially in the presence of reactive carbocations generated during cleavage (e.g., from Trt, Pbf, or tBu groups).

Corrective Action:

• Scavenger Optimization: You must include a sulfur-based scavenger in your cleavage cocktail.

• Recommended Cocktail: Reagent K (TFA/Phenol/Water/Thioanisole/EDT: 82.5/5/5/5/2.5). The Ethanedithiol (EDT) and Thioanisole are critical for protecting the Thz sulfur.

Mechanistic Visualization

Mechanism: Acid-Catalyzed Ring Opening & Scavenging

The following diagram illustrates the equilibrium between the closed Thiazolidine ring and the open Cysteine form. Note how the Scavenger (Methoxyamine) is required to drive the reaction to completion by trapping the aldehyde byproduct.

Caption: Acid-catalyzed hydrolysis of Thiazolidine is an equilibrium process. Complete deprotection requires an aldehyde scavenger (e.g., Methoxyamine) to trap the electrophile and prevent ring re-closure.

Experimental Protocols

Protocol A: Thiazolidine-Preserving Cleavage (Standard)

Use this when the Thz ring is a permanent part of the drug scaffold or will be deprotected later.

• Preparation: Prepare Reagent K (TFA 82.5%, Phenol 5%, Water 5%, Thioanisole 5%, EDT 2.5%). Note: EDT is foul-smelling; use in a fume hood.

• Incubation: Add cocktail to the dry resin (10 mL per gram of resin). Shake gently at Room Temperature (20–25°C) for 2–3 hours.

  • Critical: Do not heat.

• Precipitation: Filter the resin and drop the filtrate into ice-cold diethyl ether (-20°C).

• Isolation: Centrifuge (3000 rpm, 5 min). Decant ether. Wash pellet 2x with cold ether.

• Lyophilization: Dissolve pellet in H₂O/Acetonitrile (0.1% TFA) and lyophilize immediately.

Protocol B: Post-Cleavage Thiazolidine Removal (Conversion to Cys)

Use this to convert Thz to Cys after the peptide is purified.

• Dissolution: Dissolve the purified Thz-peptide (1–5 mM) in 0.2 M Phosphate Buffer (pH 4.0) containing 6 M Guanidine·HCl (if solubility is an issue).

• Reagent Addition: Add Methoxyamine Hydrochloride (MeONH₂·HCl) to a final concentration of 0.2 M .

• Incubation: Stir at 37°C for 6–16 hours. Monitor by HPLC/MS (Look for -12 Da mass shift for formaldehyde-Thz).

• Purification: Desalt or purify via RP-HPLC.

Decision Matrix: Handling Thiazolidine

Caption: Workflow for selecting the appropriate cleavage and deprotection strategy based on the final target (Thz-peptide vs. Cys-peptide).

References

• Bang, D., & Kent, S. B. H. (2004). A One-Pot Total Synthesis of Crambin. Angewandte Chemie International Edition. [Link]

• Wöhr, T., et al. (1996). Pseudo-Prolines as a Solubilizing, Structure-Disrupting Protection Technique in Peptide Synthesis. Journal of the American Chemical Society. [Link]

• Villain, M., Vizzavona, J., & Rose, K. (2001). Covalent capture: a new tool for the purification of synthetic and recombinant polypeptides. Chemistry & Biology. [Link][9]

• Gomez, A. M., et al. (2020).[10] Thiazolidine protection for the synthesis of cysteine-containing peptides.[1][5][6][7] RSC Advances. [Link]

• Katayama, H., & Morisue, T. (2021).[6] Thiazolidine Deprotection by 2-Aminobenzamide-Based Aldehyde Scavenger.[5][6] ChemRxiv. [Link]

Sources

• 1. Thiazolidine formation as a general and site-specific conjugation method for synthetic peptides and proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Unveiling the Oxazolidine Character of Pseudoproline Derivatives by Automated Flow Peptide Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. One-pot oxime ligation from peptides bearing thiazolidine and aminooxyacetyl groups - RSC Advances (RSC Publishing) DOI:10.1039/D0RA03235B [pubs.rsc.org]
• 4. One-pot oxime ligation from peptides bearing thiazolidine and aminooxyacetyl groups - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 7. researchgate.net [researchgate.net]
• 8. research-collection.ethz.ch [research-collection.ethz.ch]
• 9. worldscientific.com [worldscientific.com]
• 10. researchgate.net [researchgate.net]

Improving solubility of hydrophobic peptides with dimethylthiazolidine

To: Research & Development Team From: Dr. Aris Thorne, Senior Application Scientist Subject: Technical Guide: Solubilizing Hydrophobic Peptides via Dimethylthiazolidine Strategies

Executive Summary

This technical support guide addresses the application of Dimethylthiazolidine (DMT) derivatives—specifically within the context of Pseudoproline (PsiPro) technology—to overcome aggregation in hydrophobic peptides.

Critical Technical Distinction: Unlike common solvents (e.g., DMSO, HFIP) which act externally, Dimethylthiazolidine is most effective when utilized as a structural modifier (2,2-dimethylthiazolidine-4-carboxylic acid) during Solid-Phase Peptide Synthesis (SPPS). It acts as a "beta-sheet breaker," temporarily disrupting the secondary structures that cause insolubility and aggregation.

Part 1: The Core Mechanism

Hydrophobic peptides often fail not because they are chemically inert, but because they form thermodynamically stable

-sheet aggregates. The dimethylthiazolidine ring (derived from Cysteine) functions as a reversible backbone protectant .

• The "Kink" Effect: The cyclic nature of the dimethylthiazolidine ring locks the peptide backbone into a cis-conformation (similar to Proline).

• Disruption: This "kink" prevents the formation of inter-chain hydrogen bonds, effectively solubilizing the growing peptide chain in organic solvents (DMF/DCM) and aqueous buffers.

• Reversibility: The ring is acid-labile. It maintains solubility during synthesis and purification, and can be converted back to the native Cysteine residue at the final stage.

Mechanism Visualization

Caption: The Dimethylthiazolidine (DMT) moiety acts as a temporary structural wedge, preventing aggregation during synthesis and purification before conversion to the native peptide.

Part 2: Troubleshooting & Protocols

Scenario A: "My hydrophobic peptide failed synthesis due to aggregation."

Issue: The peptide sequence contains long stretches of Alanine, Valine, or Isoleucine. The coupling efficiency drops after the 10th residue.

Protocol: Dimethylthiazolidine (Pseudoproline) Insertion

• Identify the Hotspot: Locate a Cysteine, Serine, or Threonine residue within or immediately preceding the hydrophobic block.

• Substitution: Instead of standard Fmoc-Cys(Trt)-OH, use the dipeptide building block Fmoc-Xaa-Cys(PsiMe,Me,pro)-OH .

  • Note: The "PsiMe,Me,pro" indicates the 2,2-dimethylthiazolidine ring.

• Coupling: Perform standard SPPS coupling. The ring structure is stable to piperidine (deprotection of Fmoc).

• Result: The growing chain will remain solvated in DMF, preventing resin aggregation.

Scenario B: "I need to purify a hydrophobic peptide, but it precipitates in the HPLC buffer."

Issue: The native peptide is too hydrophobic for standard water/acetonitrile gradients.

Protocol: The "Magic Solubility" Purification Strategy This advanced technique relies on keeping the Dimethylthiazolidine ring intact during purification.

• Cleavage (Ring-Preserving):

  • Use a cleavage cocktail without water if possible, or minimize acid exposure time.

  • Standard: 95% TFA, 2.5% EDT, 2.5% TIS.[1]

  • Critical: The dimethylthiazolidine ring hydrolyzes slowly. If you cleave quickly (1-2 hours) and keep water low, a significant portion of the peptide retains the ring.

• Purification:

  • Inject the peptide containing the Dimethylthiazolidine ring.

  • Due to the "kink," this analog is significantly more soluble and elutes earlier than the aggregated native form.

• Post-Purification Deprotection:

  • Isolate the purified fraction.

  • Dissolve in high-concentration TFA/Water (90:10) to force the ring opening.

  • Lyophilize to recover the native Cysteine peptide.

Part 3: Comparative Data (Solubility Strategies)

Strategy	Mechanism	Pros	Cons
Dimethylthiazolidine (PsiPro)	Backbone Kinking	Prevents aggregation at the source; enables synthesis of "impossible" sequences.	Requires Cys/Ser/Thr in sequence; higher cost of building blocks.
DMSO / DMF Co-solvent	External Solvation	Cheap; easy to add during reconstitution.	Toxic to cells (>0.1%); difficult to remove; does not fix synthesis failure.
PEGylation	Steric Shielding	Increases solubility and half-life.	Permanently alters the molecule; changes pharmacokinetics.
Arginine Tagging	Charge Repulsion	Adds charge to force solubility.	Modifies sequence (unless cleavable); may alter binding affinity.

Part 4: Frequently Asked Questions (Technical Support)

Q1: Can I add free 2,2-dimethylthiazolidine-4-carboxylic acid to my buffer to dissolve a peptide powder? A: Generally, no . Unlike DMSO, free dimethylthiazolidine is not a bulk solvent. It is a solid reagent. While it has antioxidant properties that might protect Cysteine residues, it does not possess the chaotropic power to dissolve aggregated hydrophobic beta-sheets simply by being present in the solution. Its power lies in being chemically bonded to the peptide backbone.

Q2: I don't have a Cysteine in my sequence. Can I still use this method? A: The specific dimethylthiazolidine structure requires Cysteine. However, the same principle applies to Serine and Threonine , which form Oxazolidine (PsiPro) rings. If your hydrophobic sequence lacks Cys, Ser, or Thr, you may need to use "Isoacyl dipeptides" or backbone protecting groups (Hmb), though these are chemically distinct from thiazolidines.

Q3: How do I verify the Dimethylthiazolidine ring is still closed? A: Mass Spectrometry (ESI-MS).

• Native Peptide (Cys): Mass = M

• Thiazolidine Protected: Mass = M + 40 Da (The isopropylidene adduct: +C3H4).

• Troubleshooting: If you see a +40 Da peak, the ring is closed. Treat with 95% TFA/5% H2O for 30-60 mins to remove it.

Q4: Is the ring stable in physiological pH? A: Yes, the dimethylthiazolidine ring is relatively stable at pH 7.4. This leads to an interesting application: Prodrug Design . Some researchers intentionally leave the ring closed to improve solubility and cellular uptake, relying on intracellular mechanisms or lower pH compartments (lysosomes) to eventually open the ring, although the kinetics of this spontaneous opening are slow compared to enzymatic cleavage.

References

• Mutter, M., et al. (2004). "Pseudo-prolines as a solubilizing, structure-disrupting protection technique in peptide synthesis."[1] Journal of the American Chemical Society. (Note: Foundational text on PsiPro technology).

• Sampson, W. R., et al. (1999). "The synthesis of difficult peptides using pseudoproline dipeptides." Journal of Peptide Science.

• White, P. (2024). "Cleavage and Deprotection Protocols for Thiazolidine-containing Peptides." Merck/Novabiochem Technical Notes.

• Bachem Technical Library. (2021). "Peptide Solubility Guidelines and Pseudoproline Strategies."

(Note: While specific "dimethylthiazolidine" solvent protocols are rare, the structural application cited above represents the industry standard for utilizing this moiety for solubility enhancement.)

Sources

• 1. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Slow Coupling Rates of Thiazolidine (Thz) Amino Acids

Executive Summary & Diagnostic Triage

Thiazolidine-4-carboxylic acid (Thz) is a critical tool in modern peptide synthesis, serving primarily as a protected Cysteine precursor for Native Chemical Ligation (NCL) or as a pseudoproline (

Pro) to disrupt aggregation in "difficult sequences."

However, users frequently report "slow coupling rates" associated with Thz. To troubleshoot this effectively, we must distinguish between two distinct chemical scenarios:

• Coupling TO Thz: Acylating the N-terminal secondary amine of a Thz residue already on the resin. (Most common bottleneck).

• Coupling OF Thz: Activating the carboxyl group of a Thz amino acid to attach it to the resin-bound peptide.

Diagnostic Decision Tree

Use this flowchart to identify your specific bottleneck before proceeding to the protocols.

Figure 1: Diagnostic workflow for isolating Thz coupling issues. Note that the Kaiser test is a frequent source of user error regarding secondary amines.

Technical Deep Dive (Q&A)

Q1: Why is coupling to the Thz residue so much slower than standard amino acids?

A: The difficulty arises from the steric and electronic nature of the secondary amine . Unlike primary amines (e.g., Ala, Lys), the nitrogen in the thiazolidine ring is secondary. It is sterically crowded by the adjacent sulfur atom and the ring structure itself. Furthermore, the electronic environment of the Thz ring decreases the nucleophilicity of the nitrogen compared to a standard proline.

The Solution: You require a coupling reagent that generates a highly reactive active ester to overcome this nucleophilic reluctance. Standard carbodiimides (DIC/HOBt) are often insufficient.

• Recommendation: Use HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) or COMU . These reagents generate an OAt-ester (7-azabenzotriazole active ester). The nitrogen atom in the pyridine ring of HOAt provides anchiomeric assistance (neighboring group participation), forming a hydrogen bond with the incoming amine and positioning it for optimal attack on the carbonyl.

Q2: I used the Kaiser test, and it showed the coupling was complete (yellow beads), but my MS shows a deletion. Why?

A: You have encountered a "False Negative."[1] The Kaiser (ninhydrin) test relies on the formation of "Ruhemann’s Purple," which requires a primary amine .[2] Secondary amines (like Thz or Pro) do not form this complex efficiently; they produce a faint reddish-brown color that is easily mistaken for a negative (completed coupling) result.

The Fix: You must use the Chloranil Test (or p-Anil/acetaldehyde).

• Positive Result (Free Amine): Beads turn dark blue/green.

• Negative Result (Coupled): Beads remain transparent/yellow.

• See Protocol A below for the exact methodology.

Q3: Can I use microwave heating to accelerate the reaction?

A: Yes, but with strict thermal limits. While microwave irradiation significantly improves coupling rates for hindered amines by increasing molecular turnover, Thz derivatives (like all Cys derivatives) are prone to epimerization (racemization) and elimination of the sulfur protecting group at high temperatures.

• Limit: Do not exceed 50°C for coupling OF Thz (activating Thz).

• Limit: You can go up to 75°C when coupling TO Thz (Thz is the nucleophile), provided the incoming amino acid is not Cys or His.

Q4: HATU vs. PyBOP: Which is better for Thz?

A: HATU is superior for rate; PyBOP is safer for cost/stability. For the specific bottleneck of acylating a Thz residue, HATU is the "gold standard" due to the HOAt effect described above. PyBOP (with HOBt) lacks the pyridine nitrogen and is generally slower for sterically hindered junctions.

Comparative Data: Coupling Efficiency on Hindered Secondary Amines

Reagent System	Relative Rate	Epimerization Risk	Recommended Use
DIC / HOBt	Low (Baseline)	Low	Standard couplings (Not for Thz)
PyBOP / HOBt	Medium	Low	General use, cost-sensitive
HATU / HOAt	High (Best)	Medium	Difficult couplings (Thz, N-Me)
COMU / Oxyma	High	Low	Green alternative to HATU

Scientific Mechanisms & Visuals

The "Anchiomeric Assistance" of HOAt/HATU

Why does HATU work where HOBt fails? The mechanism relies on the nitrogen atom at position 7 of the benzotriazole ring. This nitrogen acts as a base, accepting a proton from the approaching amine (the Thz nitrogen) or stabilizing the transition state via hydrogen bonding. This "pre-organization" accelerates the acylation rate by orders of magnitude.

Figure 2: Conceptual flow of the HOAt effect. The 7-aza nitrogen (pyridine-like) facilitates the approach of the hindered Thz nucleophile.

Validated Experimental Protocols

Protocol A: The Chloranil Test (For Secondary Amines)

Use this to validate if your Thz residue is actually coupled.

• Sampling: Remove ~1-2 mg of resin beads from the reaction vessel.

• Wash: Wash beads 3x with Ethanol (EtOH) to remove unbound reagents.

• Reagents:

  • Solution A: 2% Acetaldehyde in DMF.

  • Solution B: 2% p-Chloranil in DMF.

• Reaction: Add 2 drops of Sol A and 2 drops of Sol B to the beads in a small glass vial.

• Incubation: Let stand at room temperature for 5 minutes.

• Readout:

  • Dark Blue/Green Beads: Positive (Unreacted Thz present → Incomplete Coupling).

  • Colorless/Yellow Beads: Negative (Coupling Complete).

Protocol B: Optimized "Double Coupling" Cycle for Thz

This protocol assumes a 0.1 mmol scale. Adjust volumes accordingly.

Reagents:

• Activator: HATU (0.5 M in DMF)[3]

• Base: DIPEA (2.0 M in NMP)

• Amino Acid: Fmoc-AA-OH (0.2 M in DMF)

Workflow:

• First Coupling (1 hour):

  • Add 5.0 eq Fmoc-AA-OH.

  • Add 4.9 eq HATU.

  • Add 10.0 eq DIPEA.

  • Note: Use slightly less HATU than AA to prevent guanidinylation of the amine.

  • Agitate for 60 minutes at Room Temp (or 50°C if microwave available).

  • Drain and wash with DMF (3x).[2][4]

• Monitoring:

  • Perform Chloranil Test .

  • If Blue:[2][5] Proceed to Step 3.

  • If Colorless: Proceed to Fmoc deprotection.[2][6]

• Second Coupling (Harder push):

  • Change solvent environment to disrupt aggregation. Use DMF:DMSO (9:1) or pure NMP .

  • Add 5.0 eq Fmoc-AA-OH.

  • Add 4.9 eq HATU (or switch to PyAOP if available for higher reactivity).

  • Add 10.0 eq DIPEA.

  • Agitate for 2-12 hours (Overnight) at Room Temp.

• Capping (Crucial):

  • If Chloranil is still positive after round 2, you must cap to prevent deletion sequences.[5][7]

  • Add Acetic Anhydride / Pyridine (1:1) for 10 mins.

References

• Dawson, P. E., et al. (1994). "Synthesis of proteins by native chemical ligation." Science, 266(5186), 776–779. Link

• Carpino, L. A. (1993). "1-Hydroxy-7-azabenzotriazole.[8] An efficient peptide coupling additive."[8][9] Journal of the American Chemical Society, 115(10), 4397–4398. Link

• Vojkovsky, T. (1995). "Detection of secondary amines on solid phase." Peptide Research, 8(4), 236–237. (Seminal paper on the Chloranil test).

• Albericio, F., et al. (2018). "COMU: A safer and more effective oxyma-based coupling reagent." European Journal of Organic Chemistry. Link

• Bachem Technical Note. "Cleavage of Thiazolidine Derivatives." Link (General reference for Thz handling).

Sources

• 1. reddit.com [reddit.com]
• 2. benchchem.com [benchchem.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. peptide.com [peptide.com]
• 5. peptide.com [peptide.com]
• 6. peptide.com [peptide.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. bachem.com [bachem.com]

Technical Support Center: Optimizing N-Terminal Thiazolidine Formation

Welcome to the technical support center for optimizing N-terminal thiazolidine formation. This resource is designed for researchers, scientists, and drug development professionals who are utilizing this powerful ligation chemistry. Here, you will find in-depth troubleshooting guides and frequently asked questions to help you navigate the complexities of this reaction and achieve high-yield, specific conjugations.

Frequently Asked Questions (FAQs)

Q1: What is N-terminal thiazolidine formation and why is it used?

A: N-terminal thiazolidine formation is a chemoselective ligation reaction that occurs between a molecule containing a 1,2-aminothiol group and an aldehyde or ketone. This reaction is particularly valuable in bioconjugation and drug development because it allows for the site-specific modification of proteins and peptides at their N-terminus, provided it contains a cysteine residue. The resulting thiazolidine linkage is stable under physiological conditions, making it an excellent method for creating antibody-drug conjugates (ADCs), PEGylated proteins, and other bioconjugates.

Q2: What is the underlying mechanism of N-terminal thiazolidine formation?

A: The reaction proceeds through a two-step mechanism. First, the primary amine of the N-terminal 1,2-aminothiol attacks the carbonyl carbon of the aldehyde or ketone, forming a transient hemiaminal intermediate. This is followed by a rapid, intramolecular cyclization where the thiol group attacks the hemiaminal carbon, displacing the hydroxyl group and forming the stable five-membered thiazolidine ring. The reaction is favored at acidic to neutral pH, which facilitates both the initial nucleophilic attack and the subsequent dehydration step.

Q3: What is the optimal pH for N-terminal thiazolidine formation?

A: Traditionally, N-terminal thiazolidine formation has been performed under acidic conditions, typically between pH 4 and 5.[1][2][3] This is because the acidic environment protonates the carbonyl oxygen of the aldehyde or ketone, making it more electrophilic and susceptible to nucleophilic attack by the amine. However, recent studies have demonstrated that the reaction can proceed efficiently and rapidly at physiological pH (around 7.4), particularly when using aliphatic aldehydes.[1][4] The optimal pH can be substrate-dependent, and it is advisable to perform a pH scout experiment to determine the ideal conditions for a specific reaction.

Q4: How stable is the thiazolidine linkage?

A: The stability of the thiazolidine ring can be a concern, as it is potentially reversible, especially under acidic conditions.[1][2] However, several strategies have been developed to enhance its stability. One approach involves the use of 2-formylphenylboronic acid (2-FPBA), which reacts with N-terminal cysteines to form a stable thiazolidino boronate (TzB) complex.[2][5] Another strategy involves designing the aldehyde component with a nearby labile ester group, which allows the initial thiazolidine product to undergo an intramolecular rearrangement to form a more stable pseudoproline derivative.[1] Recent research also suggests that thiazolidine linkages formed at physiological pH are surprisingly stable.[1]

Troubleshooting Guides

Issue 1: Low or No Product Yield

Low yield is a common frustration in N-terminal thiazolidine formation. The following guide will help you diagnose and address the potential causes.

Caption: Troubleshooting workflow for low yield in N-terminal thiazolidine formation.

Potential Cause	Explanation	Recommended Action
Degraded Reactants	Aldehydes can be susceptible to oxidation, and the thiol group of the 1,2-aminothiol can form disulfides. This reduces the concentration of active reactants available for the ligation.	Protocol: 1. Verify Aldehyde/Ketone: Analyze the carbonyl compound by NMR or mass spectrometry to confirm its integrity. If degradation is suspected, use a fresh batch or repurify the existing stock.2. Verify 1,2-Aminothiol: Use a reducing agent like TCEP (tris(2-carboxyethyl)phosphine) to ensure the thiol is in its free, reduced state. Analyze by Ellman's test or mass spectrometry.
Suboptimal pH	As discussed in the FAQs, the pH of the reaction is critical. If the pH is too far from the optimum for your specific substrates, the reaction rate can be significantly reduced.	Protocol: 1. pH Scout: Set up a series of small-scale reactions across a range of pH values (e.g., pH 4, 5, 6, 7, and 8).2. Buffer Selection: Use a buffer system that is effective in the desired pH range and does not interfere with the reaction.3. Monitor Progress: Analyze the reaction progress at each pH by HPLC or LC-MS to identify the optimal condition.
Insufficient Reactant Concentration	The reaction is bimolecular, so the rate is dependent on the concentration of both reactants. Low concentrations will lead to a slow reaction and potentially incomplete conversion.	Action: Increase the concentration of one or both reactants. If solubility is a limiting factor, consider using a co-solvent such as DMSO or DMF, ensuring it is compatible with your biomolecule.
Inadequate Reaction Time or Temperature	Thiazolidine formation can sometimes be slow, especially with sterically hindered substrates or at low temperatures.	Action: 1. Time Course Study: Monitor the reaction over an extended period (e.g., 1, 4, 8, 12, and 24 hours) to determine the time to completion.2. Temperature Optimization: If the reaction is slow at room temperature, consider increasing the temperature (e.g., to 37°C), provided your biomolecule is stable at higher temperatures.
Product Instability/Reversibility	The thiazolidine linkage can be reversible, leading to an equilibrium that favors the starting materials, especially if the product is not removed or stabilized.	Action: 1. Employ Stabilizing Strategies: Consider using 2-formylphenylboronic acid (2-FPBA) or an aldehyde with a neighboring group that facilitates intramolecular rearrangement to a more stable product.[1][2][5]2. Product Removal: If feasible, use in-situ product removal techniques to drive the equilibrium towards the product.

Issue 2: Presence of Side Products

The appearance of unexpected peaks in your analytical chromatogram indicates the formation of side products. This guide will help you identify and mitigate these unwanted reactions.

Side Reaction	Mechanism	Mitigation Strategy
Disulfide Bond Formation	The thiol group of the 1,2-aminothiol is susceptible to oxidation, leading to the formation of disulfide-linked dimers or oligomers.	Protocol: 1. Degas Buffers: Remove dissolved oxygen from all reaction buffers by sparging with an inert gas (e.g., argon or nitrogen).2. Add Reducing Agent: Include a mild reducing agent, such as TCEP, in the reaction mixture to maintain the thiol in its reduced state. Avoid DTT or BME if they can interfere with downstream applications.
Schiff Base Formation	The initial hemiaminal intermediate can dehydrate to form a Schiff base (imine) instead of cyclizing to the thiazolidine. This is more likely if the thiol is not readily available for intramolecular attack.	Action: 1. Optimize pH: Adjust the pH to favor cyclization. A slightly acidic pH often promotes the intramolecular thiol attack.2. Increase Thiol Reactivity: Ensure the thiol is fully deprotonated by working at a pH above its pKa, if compatible with other reaction components.
Reaction with Other Nucleophiles	If other nucleophilic groups (e.g., lysine side chains) are present on the biomolecule, they may compete with the N-terminal amine in attacking the aldehyde.	Action: 1. Site-Specific Aldehyde Generation: If possible, generate the aldehyde in a site-specific manner to minimize its exposure to other nucleophiles. For example, periodate oxidation of an N-terminal serine or threonine can create a localized aldehyde.[3]2. Protecting Groups: In peptide synthesis, use protecting groups for reactive side chains that are removed after the thiazolidine formation is complete.

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Sources

• 1. Catalyst-free thiazolidine formation chemistry enables the facile construction of peptide/protein–cell conjugates (PCCs) at physiological pH - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Exploiting Protein N-Terminus for Site-Specific Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thiazolidine formation as a general and site-specific conjugation method for synthetic peptides and proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Fast and Stable N-Terminal Cysteine Modification via Thiazolidino Boronate Mediated Acyl Transfer - PMC [pmc.ncbi.nlm.nih.gov]

Avoiding beta-elimination side reactions in thiazolidine derivatives

This guide is structured as a specialized Technical Support Center for researchers working with thiazolidine derivatives, particularly in the context of peptide synthesis (e.g., Cysteine protection, Pseudoprolines) and medicinal chemistry.[1]

Status: Operational | Role: Senior Application Scientist Topic: Mitigation of Beta-Elimination & Ring-Opening Side Reactions

Welcome to the technical support hub. Thiazolidine derivatives (including thioprolines and pseudoprolines) are powerful tools for preventing aggregation and protecting cysteine.[1] However, they possess a hidden vulnerability: the C4-proton is acidic , and the C-S bond is labile under basic conditions. This creates a risk of beta-elimination (leading to dehydroalanine) or racemization .

This guide provides the mechanistic understanding and validated protocols to stabilize these rings during your experiments.

🔬 Module 1: The Mechanism (Root Cause Analysis)[1]

User Question: Why is my thiazolidine ring degrading during Fmoc deprotection? I am seeing mass losses of -34 Da or racemization.

Technical Insight: The instability arises from the electron-withdrawing nature of the carbonyl group at C4 (in peptide linkages) and the sulfur atom. In standard SPPS (Solid Phase Peptide Synthesis), the base used for Fmoc removal (Piperidine) can abstract the alpha-proton (H

).[1]

This leads to two critical failure modes:

• Racemization: The carbanion re-protonates from the opposite face.

• Beta-Elimination: The carbanion triggers the expulsion of the sulfur moiety (ring opening), often resulting in the formation of Dehydroalanine (Dha) and the loss of

  (Mass -34).

Visualization: The Beta-Elimination Pathway

The following diagram illustrates the mechanistic divergence between stability, racemization, and elimination.

Caption: Mechanistic pathway showing how base-catalyzed proton abstraction leads to either racemization or irreversible beta-elimination (Dehydroalanine formation).

🛠 Module 2: Troubleshooting SPPS (The "Cocktail" Solution)

User Question: I am using Fmoc-Cys(Trt)-OH or Thiazolidine-4-carboxylic acid (Thioproline). Standard 20% Piperidine is causing degradation. What is the alternative?

Diagnostic: If you observe a mass shift of -34 Da (loss of

) or -2 Da (oxidation to thiazole), your deprotection conditions are too harsh.[1] Piperidine is a strong secondary amine ( ) that drives elimination.[1]

Solution: The Buffered Deprotection Strategy To prevent beta-elimination, you must lower the basicity of the deprotection cocktail or "buffer" the environment to suppress carbanion formation while still removing the Fmoc group.

Validated Protocol: Low-Elimination Deprotection

Replace standard 20% Piperidine with Protocol A (Recommended) or Protocol B (Alternative for difficult sequences).[1]

Protocol A: The "Buffered" Cocktail (Gold Standard)

Adding an acidic modifier (HOBt or Oxyma) suppresses base-catalyzed side reactions by lowering the effective pH and scavenging basic intermediates.

• Preparation: Dissolve 0.1 M HOBt (Hydroxybenzotriazole) or 0.1 M Oxyma Pure in DMF.

• Add Base: Add Piperidine to a final concentration of 20% (v/v) .

• Execution: Perform Fmoc removal in two stages:

  • Short: 2 minutes (flow wash).[1]

  • Long: 10-12 minutes (agitation).[1]

• Wash: Extensive DMF washing (5x) is critical to remove the HOBt/Base complex before coupling.

Protocol B: The DBU/Piperazine Mix

For sequences where piperidine adducts are a concern, use a non-nucleophilic base (DBU) combined with a milder nucleophile (Piperazine).[1] Note: DBU is strong, so strict time control is required.

• Composition: 2% DBU + 5% Piperazine in DMF.

• Time: 2 x 5 minutes (Do not exceed).

Data Comparison: Base Selection Guide

Reagent	pKa (approx)	Elimination Risk	Racemization Risk	Recommendation
20% Piperidine	11.1	High	High	Avoid for sensitive Thiazolidines.
2% DBU	12.0	Very High	High	Use only with short contact times.
Piperidine + 0.1M HOBt	Buffered	Low	Low	Best Practice for Thiazolidines.
50% Morpholine	8.3	Very Low	Very Low	Slow deprotection; use only if others fail.

🧪 Module 3: Solution-Phase Stability & Storage

User Question: My isolated thiazolidine derivative is degrading in solution. It turns yellow and shows impurities.

Technical Insight: Thiazolidines are susceptible to oxidative dehydrogenation (aromatization to thiazole, Mass -2) and hydrolytic ring opening (reverting to Cysteine + Aldehyde).[1]

• Oxidation: Accelerated by DMSO, air, and basic pH.[1]

• Hydrolysis: Accelerated by strong acid (pH < 2) or strong base (pH > 9).[1]

Troubleshooting Workflow

Use this decision tree to identify the specific instability mode.

Caption: Diagnostic workflow for identifying thiazolidine degradation pathways based on Mass Spectrometry shifts.

Storage Protocol

• Lyophilization: Always store as a solid salt (HCl or TFA salt) at -20°C.

• Solution pH: If solution storage is necessary, buffer to pH 4.5 - 6.0 . Avoid storing in DMSO (which acts as an oxidant).[1]

• Inert Atmosphere: Flush vials with Argon to prevent auto-oxidation to thiazole.

📚 References

• Han, Y., et al. (1997).[1] "Thiazolidine-based protecting groups for cysteine in Fmoc solid-phase peptide synthesis." Journal of Organic Chemistry.

• Mutter, M., et al. (2004).[1] "Pseudoprolines: peptide bond substitutes for the prevention of aggregation and beta-elimination." Biopolymers.[2][3] [1]

• Ralhan, K., et al. (2015).[1][4] "Piperazine and DBU: a safer alternative for rapid and efficient Fmoc deprotection in solid phase peptide synthesis."[4][5] RSC Advances.

• BenchChem. (2025).[1][6] "Technical Guide to Fmoc Chemistry and Side Reactions."

• Subirós-Funosas, R., et al. (2012).[1] "Use of Oxyma as pH modulatory agent to be used in the prevention of base-driven side reactions." Peptide Science. [1]

Sources

• 1. pjps.pk [pjps.pk]
• 2. peptide.com [peptide.com]
• 3. Thieme Chemistry Journals Awardees – Where Are They Now? Improved Fmoc Deprotection Methods for the Synthesis of Thioamide-Containing Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. Piperazine and DBU: a safer alternative for rapid and efficient Fmoc deprotection in solid phase peptide synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Thiazolidine ring stability in basic Fmoc deprotection buffers

Introduction

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with thiazolidine-containing peptides. Thiazolidine rings, often used as cysteine surrogates or conformational locks (e.g., Thiazolidine-4-carboxylic acid, Thz), are valuable tools in peptide chemistry. However, their stability during the crucial Fmoc-deprotection step of solid-phase peptide synthesis (SPPS) can be a significant concern. The standard basic conditions required for Fmoc group removal can lead to premature ring opening, resulting in undesired side products and compromised peptide integrity.

This guide provides in-depth answers to common questions, troubleshooting strategies for stability issues, and validated protocols to help you navigate these challenges effectively.

Frequently Asked Questions (FAQs)

Q1: Why is my thiazolidine ring opening during Fmoc deprotection?

A1: The standard Fmoc deprotection cocktail, typically 20% piperidine in DMF, creates a basic environment.[1][2] The thiazolidine ring, especially when unsubstituted or activated, is susceptible to base-catalyzed β-elimination. The secondary amine, piperidine, acts as a base, abstracting a proton and initiating a cascade that leads to the cleavage of the C-S bond, often resulting in the formation of a dehydroalanine (Dha) residue. This process is irreversible and leads to a significant impurity that can be difficult to separate from the target peptide.

Several factors can influence the rate of this side reaction:

• Base Strength & Nucleophilicity: Stronger bases and nucleophilic amines like piperidine can accelerate ring opening.

• Steric Hindrance: Unsubstituted or less sterically hindered thiazolidine rings are more susceptible to cleavage.

• Reaction Time & Temperature: Prolonged exposure to basic conditions or elevated temperatures will increase the extent of ring opening.

Q2: I've detected a mass loss in my peptide corresponding to the thiazolidine ring opening. How can I confirm this?

A2: The primary method for confirming thiazolidine ring opening is Liquid Chromatography-Mass Spectrometry (LC-MS) . You should look for a species with a mass corresponding to the loss of the elements that constitute the opened portion of the ring. For a simple Thz residue, this often corresponds to the formation of a dehydroalanine residue. Compare the observed mass of the impurity with the theoretical mass of the ring-opened product. Tandem MS (MS/MS) can further confirm the location of the modification by fragmenting the peptide and analyzing the resulting daughter ions.

Q3: Are there alternative, "milder" Fmoc deprotection reagents that can preserve the thiazolidine ring?

A3: Yes, several alternative strategies can minimize or prevent thiazolidine ring cleavage. The goal is to use a base strong enough to efficiently remove the Fmoc group but not so harsh as to induce the side reaction.

A highly effective alternative is using a non-nucleophilic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) .[1][3][4] A common cocktail is 2% DBU in DMF. DBU is a strong, non-nucleophilic base that rapidly removes the Fmoc group but is less prone to initiating the elimination reaction that opens the thiazolidine ring.[4]

It is important to note that DBU does not scavenge the dibenzofulvene (DBF) byproduct of Fmoc deprotection.[1][4] Therefore, a small amount of a scavenger, like piperidine or piperazine, is often included in the DBU cocktail, or reaction times are kept short followed by extensive washing.[3][5]

Q4: I'm considering using DBU. Are there any compatibility issues I should be aware of?

A4: While DBU is an excellent choice for preserving sensitive residues, it has its own set of considerations. DBU is known to catalyze aspartimide formation, particularly in sequences containing Asp-Gly or Asp-Ser motifs.[3][4] If your sequence contains such motifs, the use of DBU should be carefully evaluated. In some cases, adding a small amount of an acid like formic acid to the DBU cocktail can help suppress this side reaction.[4]

Troubleshooting Guide

Symptom / Observation	Potential Cause	Recommended Action
Significant peak in LC-MS with mass corresponding to ring-opened peptide.	Thiazolidine ring is unstable in standard 20% piperidine/DMF.	Switch to a milder deprotection cocktail. See Protocol 2: Mild Fmoc Deprotection.
Incomplete Fmoc deprotection when using a milder base.	The deprotection cocktail is not strong enough or the reaction time is too short for a "difficult" sequence.	Increase the deprotection time in increments of 2-3 minutes or consider a slightly higher concentration of the mild base (e.g., increase DBU from 2% to 3%).
Aspartimide formation observed when using DBU.	The peptide sequence is susceptible to this DBU-catalyzed side reaction.[4]	Add 1-5% formic acid to the DBU deprotection solution to buffer the reaction.[4] Alternatively, use backbone protection (e.g., Hmb) on the residue following the Asp.
Formation of dibenzofulvene (DBF) adducts with the N-terminus.	Insufficient scavenging of the DBF byproduct when using a non-nucleophilic base like DBU.	Add a scavenger to the deprotection cocktail (e.g., 2% DBU / 2% Piperidine in DMF). Ensure thorough and immediate washing of the resin after the deprotection step.

Visualizing the Mechanism & Workflow

Mechanism of Base-Catalyzed Thiazolidine Ring Opening

Caption: Workflow to compare thiazolidine stability.

Validated Experimental Protocols

Protocol 1: Assessing Thiazolidine Ring Stability

This protocol allows you to quantify the stability of your specific thiazolidine-containing peptide under standard Fmoc deprotection conditions.

Objective: To determine the percentage of ring opening caused by 20% piperidine in DMF.

Materials:

• Peptide-resin containing the thiazolidine residue of interest.

• DMF (Peptide synthesis grade).

• Piperidine.

• Cleavage cocktail (e.g., 95% TFA, 2.5% Triisopropylsilane (TIS), 2.5% H₂O). [6][7]* LC-MS system.

Procedure:

• Swell a known amount of your dried peptide-resin (approx. 20-30 mg) in DMF for 30 minutes in a peptide synthesis vessel.

• Drain the DMF.

• Add the deprotection solution: 20% (v/v) piperidine in DMF.

• Agitate the resin for the standard deprotection time used in your synthesis (e.g., 10-20 minutes).

• Drain the deprotection solution and wash the resin thoroughly with DMF (5 x 1 min).

• Wash the resin with Dichloromethane (DCM) (3 x 1 min) and dry the resin under vacuum.

• Transfer a small amount of resin (2-5 mg) to a microcentrifuge tube.

• Add the cleavage cocktail (approx. 200 µL) to the resin.

• Incubate at room temperature for 2-3 hours.

• Precipitate the cleaved peptide in cold diethyl ether, centrifuge, and decant the ether.

• Dissolve the crude peptide pellet in a suitable solvent (e.g., 50% Acetonitrile/Water) for LC-MS analysis.

• Analyze the sample by LC-MS, integrating the peak areas for the intact peptide and the ring-opened species to determine their relative abundance.

Protocol 2: Mild Fmoc Deprotection for Thiazolidine-Containing Peptides

This protocol is recommended for syntheses involving thiazolidine rings to minimize base-catalyzed ring opening.

Objective: To safely remove the Fmoc group while preserving the integrity of the thiazolidine ring.

Materials:

• Peptide-resin.

• DMF (Peptide synthesis grade).

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU).

• Piperidine (optional, as a scavenger).

Procedure:

• Prepare the mild deprotection solution: 2% (v/v) DBU and 2% (v/v) Piperidine in DMF . Note: The piperidine acts as a scavenger for the dibenzofulvene byproduct. [3]2. Swell the peptide-resin in DMF for 30 minutes.

• Drain the DMF.

• Add the mild deprotection solution to the resin.

• Agitate for an initial 3 minutes.

• Drain and add a fresh portion of the deprotection solution.

• Agitate for an additional 5-7 minutes. Note: Deprotection times may need to be optimized for sterically hindered couplings.

• Drain the solution and immediately wash the resin thoroughly with DMF (at least 5 x 1 min) to remove all traces of the basic solution.

• Proceed with the coupling of the next amino acid.

By implementing these targeted strategies and understanding the underlying chemical principles, you can successfully incorporate thiazolidine residues into your peptide sequences with high fidelity and yield.

References

• Improved Fmoc Deprotection Methods for the Synthesis of Thioamide-Containing Peptides and Proteins. PMC. Available at: [Link]

• Technical Support Information Bulletin 1173 - Fmoc Removal with DBU. Peptides. Available at: [Link]

• Methods for Removing the Fmoc Group. Springer. Available at: [Link]

• The 9-Fluorenylmethoxycarbonyl (Fmoc) Group in Chemical Peptide Synthesis – Its Past, Present, and Future. Australian Journal of Chemistry. Available at: [Link]

• Deprotection Strategies for Thioimidates during Fmoc Solid-Phase Peptide Synthesis: A Safe Route to Thioamides. ACS Publications. Available at: [Link]

• Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis. ACS Omega. Available at: [Link]

• Fmoc vs Boc: Choosing the Right Amino Acid Derivative for Your Peptide Synthesis. Watyte. Available at: [Link]

• One-pot oxime ligation from peptides bearing thiazolidine and aminooxyacetyl groups. Royal Society of Chemistry. Available at: [Link]

• Thiazolidines to lock cis Xaa-Pro amide bond: new synthetic approach. ScienceDirect. Available at: [Link]

• A convenient and scaleable procedure for removing the Fmoc group in solution. ResearchGate. Available at: [Link]

• Thiazolidine Deprotection by 2-Aminobenzamide-Based Aldehyde Scavenger for One-Pot Multiple Peptide Ligation. ChemRxiv. Available at: [Link]

• Thiazolidinediones: An In–Depth Study of Their Synthesis and Application to Medicinal Chemistry in the Treatment of Diabetes Mellitus. PMC. Available at: [Link]

• Cyclic Peptides from Linear Unprotected Peptide Precursors through Thiazolidine Formation. Journal of the American Chemical Society. Available at: [Link]

• (a) 2 steps synthesis with thiazolidine deprotection mediated by either... ResearchGate. Available at: [Link]

• Direct synthesis of N-terminal thiazolidine-containing peptide thioesters from peptide hydrazides. Royal Society of Chemistry. Available at: [Link]

• One-pot oxime ligation from peptides bearing thiazolidine and aminooxyacetyl groups. RSC Publishing. Available at: [Link]

• Acid Cleavage/Deprotection in Fmoc/tBu Solid-Phase Peptide Synthesis. Springer. Available at: [Link]

• Methods for Removing the Fmoc Group. Springer Nature Experiments. Available at: [Link]

• Methods and protocols of modern solid phase peptide synthesis. DU Chem. Available at: [Link]

• Thiazolidine chemistry revisited: A fast, efficient and stable click-type reaction at physiological pH. ResearchGate. Available at: [Link]

Sources

• 1. Thieme Chemistry Journals Awardees – Where Are They Now? Improved Fmoc Deprotection Methods for the Synthesis of Thioamide-Containing Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methods for Removing the Fmoc Group | Springer Nature Experiments [experiments.springernature.com]
• 3. peptide.com [peptide.com]
• 4. connectsci.au [connectsci.au]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. renyi.hu [renyi.hu]

Reference Data & Comparative Studies

NMR characterization of (R)-Methyl 5,5-dimethylthiazolidine-4-carboxylate

Topic: Comparative NMR Profiling of Thiazolidine Scaffolds: Focus on (R)-Methyl 5,5-dimethylthiazolidine-4-carboxylate Content Type: Technical Comparison Guide Audience: Medicinal Chemists, NMR Spectroscopists, and Structural Biologists.

Strategic Overview: The Gem-Dimethyl Advantage

In the landscape of peptidomimetics, (R)-Methyl 5,5-dimethylthiazolidine-4-carboxylate represents a critical "conformational lock." Unlike its unsubstituted parent (thiazolidine-4-carboxylate) or its regioisomer (2,2-dimethylthiazolidine), the 5,5-dimethyl analog introduces severe steric constraints adjacent to the carboxylate.

For the drug developer, this molecule is not merely a cysteine derivative; it is a Proline mimetic with enhanced lipophilicity and resistance to oxidative ring opening. However, characterizing it presents unique challenges. This guide objectively compares its NMR signature against its primary alternatives, demonstrating why the C4-Proton Singlet is the definitive performance metric for purity and structural integrity.

Part 1: Comparative NMR Performance

The following data contrasts the target molecule with its two most common structural analogs. The "Performance" here is defined by spectral resolution (ease of assignment) and diagnostic distinctiveness (ability to detect impurities).

Experimental Conditions: 400 MHz

H NMR, Solvent: , Temp: 298 K.

Feature	Target: (R)-Methyl 5,5-dimethyl	Alt 1: (R)-Methyl 2,2-dimethyl	Alt 2: (R)-Methyl thiazolidine
Precursor	L-Penicillamine + Formaldehyde	L-Cysteine + Acetone	L-Cysteine + Formaldehyde
C4-H Signal	Singlet (s)	Doublet of Doublets (dd)	Doublet of Doublets (dd)
C4-H Shift	~ 3.60 – 3.90 ppm	~ 3.90 – 4.10 ppm	~ 3.80 – 4.00 ppm
C5 Protons	None (Quaternary)	Multiplet (ABX system)	Multiplet (ABX system)
Gem-Dimethyl	Two Singlets (~1.3, 1.6 ppm)	Two Singlets (~1.5, 1.7 ppm)	None
Diagnostic Utility	High. The C4 singlet confirms the 5,5-substitution pattern instantly.	Medium. Overlap with C5 protons often complicates integration.	Low. Complex coupling requires COSY/HSQC for full assignment.

Technical Insight: The "Singlet" Standard

The superior performance of the 5,5-dimethyl analog in NMR studies lies in the C4-H Singlet .

• Mechanism: In the 5,5-dimethyl scaffold, the C5 carbon is quaternary. There are no vicinal protons to couple with the C4 proton.

• Result: The C4 proton appears as a sharp singlet. Any splitting observed at this position indicates either:

  • Impurity: Presence of unreacted Cysteine (which forms the unsubstituted thiazolidine).

  • Epimerization: Loss of stereochemical integrity at the

    -center.

Part 2: Detailed Characterization Protocol

To ensure reproducibility, follow this self-validating protocol. This workflow is designed to distinguish the target from the thermodynamically favored 2,2-dimethyl isomer (a common byproduct if acetone is present in the lab environment).

Step 1: Sample Preparation

• Solvent Choice: Use

  (99.8% D) for routine purity checks. Use only if analyzing hydrogen bonding (NH...O=C) or if the hydrochloride salt is used.

  • Note: In

    , the NH proton will appear broad (~3.0-4.0 ppm) and may couple with C2-H protons, complicating the spectrum.

• Concentration: 10-15 mg in 0.6 mL solvent. High concentrations can induce aggregation via intermolecular H-bonding.

Step 2: Acquisition Parameters

• Pulse Sequence: Standard zg30 (30° pulse angle).

• Relaxation Delay (D1): Set to 5.0 seconds .

  • Reasoning: The quaternary methyl groups (C5-Me) have long

    relaxation times. Short delays will under-integrate the methyls, leading to calculated ratios < 6:1 (Methyls:C4-H).

• Scans: 16-32 scans are sufficient.

Step 3: Spectral Assignment Logic

• Locate the Ester: Look for the sharp singlet at 3.75 ppm (

  ).

• Verify the Region of Interest (3.5 - 4.5 ppm):

  • Identify the C4-H . It must be a singlet.

  • Identify the C2-H protons.[1] These appear as an AB system (two doublets,

    Hz) centered around 4.2-4.4 ppm because the ring puckering makes them diastereotopic.

• Check the Aliphatic Region (1.2 - 1.7 ppm):

  • You should see two distinct singlets for the 5,5-dimethyls.

  • Causality: The chiral center at C4 makes the two methyl faces non-equivalent (diastereotopic). If you see only one singlet, the ring might be undergoing rapid conformational flipping (rare at 298K) or accidental isochrony.

Part 3: Visualization of Structural Logic

Diagram 1: Synthesis & Structural Origin

This diagram illustrates why the 5,5-dimethyl analog is structurally distinct from the common "acetone-derived" thiazolidine.

Caption: Synthesis pathways determining the NMR signature. The 5,5-dimethyl scaffold requires Penicillamine, preventing C4-C5 vicinal coupling.

Diagram 2: NMR Diagnostic Decision Tree

Use this workflow to interpret the 3.5 - 4.5 ppm region of your spectrum.

Caption: Diagnostic logic for verifying the 5,5-dimethylthiazolidine core based on C4 proton multiplicity.

References

• Uyanik, M., et al. (2011).[2] "Hypervalent Iodine-Catalyzed Oxidative Functionalization." Angewandte Chemie International Edition, 50, 5331-5334.[2] (Provides foundational NMR data for thiazolidine carboxylates). Link

• PubChem. (2025). "5,5-dimethylthiazolidine-4-carboxylic acid, (R)- | C6H11NO2S."[3] National Library of Medicine. (Source for physical properties and computed descriptors).[1][3][4][5][6][7][8][9] Link

• Chanon, F., et al. (1980).[10] "Conformational analysis of thiazolidine-2-thione." Canadian Journal of Chemistry, 58, 599.[10] (Authoritative source on thiazolidine ring puckering and NMR coupling constants). Link

• Greco, A., et al. (2014). "Synthesis and analysis of the conformational preferences of 5-aminomethyloxazolidine-2,4-dione scaffolds." Chemistry - A European Journal. (Comparative analysis of oxazolidine vs thiazolidine constraints). Link

• Gottlieb, H. E., et al. (1997). "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." Journal of Organic Chemistry, 62, 7512-7515. (Standard reference for solvent residual peaks in CDCl3 and DMSO). Link

Sources

• 1. iris.unibas.it [iris.unibas.it]
• 2. rsc.org [rsc.org]
• 3. 5,5-dimethylthiazolidine-4-carboxylic acid, (R)- | C6H11NO2S | CID 5715192 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chem.washington.edu [chem.washington.edu]
• 5. nanobioletters.com [nanobioletters.com]
• 6. pjps.pk [pjps.pk]
• 7. cmd.wustl.edu [cmd.wustl.edu]
• 8. annalsofrscb.ro [annalsofrscb.ro]
• 9. The Synthesis and the Biological Evaluation of New Thiazolidin-4-one Derivatives Containing a Xanthine Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cdnsciencepub.com [cdnsciencepub.com]

Introduction: The Critical Role of Chirality in Thiazolidine Derivatives

An In-Depth Guide to Determining the Optical Purity of Thiazolidine-4-Carboxylic Acid Esters

Thiazolidine-4-carboxylic acid and its esters are pivotal scaffolds in medicinal chemistry and drug development. Often synthesized from the natural amino acid L-cysteine, these heterocyclic compounds serve as valuable chiral precursors for a wide range of bioactive molecules.[1][2] Their applications are diverse, ranging from prodrugs of L-cysteine that offer hepatoprotective effects to novel inhibitors targeting enzymes implicated in conditions like influenza and diabetes.[3][4][5]

The synthesis of these compounds, typically through the cyclization of L-cysteine with an aldehyde, often creates a new stereocenter at the C-2 position, in addition to the inherent chirality at the C-4 position derived from cysteine.[1][5] This results in the formation of diastereomers. The precise stereochemistry of these molecules is not a trivial detail; it is fundamental to their pharmacological activity. The interaction of a drug molecule with its biological target (e.g., an enzyme or receptor) is highly stereospecific. Consequently, one enantiomer may exhibit potent therapeutic effects while the other could be inactive or, in some cases, contribute to undesirable side effects.

Therefore, the accurate determination of optical purity, or enantiomeric excess (ee), is a non-negotiable step in the research, development, and quality control of these compounds. This guide provides a comparative analysis of the primary analytical techniques used for this purpose, offering insights from a Senior Application Scientist's perspective to explain not just the "how," but the critical "why" behind each methodological choice.

Chiral High-Performance Liquid Chromatography (HPLC): The Industry Workhorse

Chiral HPLC is arguably the most widely used and reliable method for determining the enantiomeric purity of chiral compounds in the pharmaceutical industry.[6] Its strength lies in its ability to physically separate enantiomers, allowing for direct and accurate quantification.

The Principle of Chiral Recognition

The separation is achieved on a Chiral Stationary Phase (CSP). These are specialized HPLC columns where a chiral selector is immobilized onto the support material (typically silica gel). Enantiomers passing through the column interact with the chiral selector to form transient, diastereomeric complexes. The difference in the stability of these complexes leads to different interaction strengths and, consequently, different retention times, allowing for their separation and quantification.

Expertise in Method Development

The choice of CSP is the most critical parameter. For thiazolidine-4-carboxylic acid esters, polysaccharide-based CSPs (e.g., those coated with derivatives of cellulose or amylose) are often the first choice due to their broad applicability and excellent resolving power for a wide range of chiral compounds.

• Causality of Mobile Phase Selection: The choice between normal-phase (e.g., hexane/isopropanol) and reversed-phase (e.g., acetonitrile/water) chromatography depends on the solubility and polarity of the specific ester. Normal-phase often provides better selectivity for many chiral separations because the less polar environment enhances the specific hydrogen bonding, π-π, and dipole-dipole interactions that drive chiral recognition on polysaccharide CSPs.

• Trustworthiness through Validation: The method's reliability is established by ensuring baseline resolution (Rs > 1.5) between the enantiomeric peaks. This guarantees that the integration of peak areas is accurate and free from overlap, providing a true measure of the enantiomeric ratio.

Experimental Protocol: Chiral HPLC Analysis

• Sample Preparation: Dissolve a small amount (e.g., 1 mg) of the thiazolidine-4-carboxylic acid ester in the mobile phase or a compatible solvent to a final concentration of approximately 0.5-1.0 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection.

• Instrumentation & Conditions:

  • HPLC System: A standard HPLC system with a UV detector.

  • Chiral Column: e.g., Daicel Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate) coated on silica).

  • Mobile Phase: A typical starting point is a mixture of Hexane and Isopropanol (e.g., 90:10 v/v). The ratio is optimized to achieve the best resolution.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection: UV at a wavelength where the compound has significant absorbance (e.g., 254 nm).

• Data Analysis:

  • Inject the sample and record the chromatogram.

  • Identify the two peaks corresponding to the enantiomers.

  • Integrate the area under each peak (Area1 and Area2).

  • Calculate the enantiomeric excess (% ee) using the formula: % ee = |(Area1 - Area2) / (Area1 + Area2)| * 100

Data Presentation: Example HPLC Results

Parameter	Enantiomer 1	Enantiomer 2
Retention Time (min)	8.5	10.2
Peak Area	95000	5000
Resolution (Rs)	-	2.1
Calculated ee (%)	\multicolumn{2}{	c

Visualization: Chiral HPLC Workflow

Caption: Workflow for determining optical purity via Chiral HPLC.

Chiral Gas Chromatography (GC): A High-Resolution Alternative for Volatile Derivatives

For thiazolidine derivatives that are either volatile or can be made volatile, chiral GC offers exceptional resolving power and sensitivity.[6] However, thiazolidine-4-carboxylic acid esters often require a derivatization step to increase their volatility and thermal stability for GC analysis.

Principle of Derivatization and Separation

The core idea is to chemically modify the analyte to make it suitable for gas-phase separation. This is often done by reacting the compound with a derivatizing agent, such as a chloroformate, which converts the polar carboxylic acid and secondary amine groups into less polar, more volatile esters and carbamates.[7][8] The resulting volatile derivatives are then separated on a long capillary column coated with a chiral stationary phase (e.g., a cyclodextrin derivative).

Expertise in Method Development

• Causality of Derivatization: The choice of ethyl chloroformate is a common and effective one. The reaction is rapid, typically occurring in minutes at room temperature, and produces a stable derivative with good chromatographic properties.[7][9] This step is crucial; without it, the analyte would likely decompose or fail to elute from the GC column.

• Trustworthiness through Control: A key aspect of this method's validity is ensuring that the derivatization reaction itself does not cause racemization. This is confirmed by running a sample of known enantiomeric purity (if available) through the entire procedure to verify that the ee value is preserved. The reaction conditions are typically mild to prevent epimerization.

Experimental Protocol: Chiral GC Analysis

• Derivatization & Extraction:

  • Dissolve the ester sample in a suitable solvent (e.g., toluene).

  • Add an aqueous buffer (e.g., pH 9.5) and the derivatizing agent, ethyl chloroformate.[7]

  • Vortex vigorously for 1 minute at room temperature.

  • The organic layer containing the derivatized analyte is separated, dried (e.g., with anhydrous Na₂SO₄), and concentrated.

• Instrumentation & Conditions:

  • GC System: A gas chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

  • Chiral Column: e.g., Cyclodex-B or similar β-cyclodextrin-based column.

  • Carrier Gas: Helium or Hydrogen.

  • Temperature Program: Start at a low temperature (e.g., 100 °C) and ramp up to a higher temperature (e.g., 220 °C) to ensure elution and separation. The specific program must be optimized.

  • Injector/Detector Temp: Typically 250 °C.

• Data Analysis:

  • Calculate % ee from the integrated peak areas of the two enantiomer derivatives, as described for HPLC.

Data Presentation: Example GC Results

Parameter	Derivative of Enantiomer 1	Derivative of Enantiomer 2
Retention Time (min)	15.3	15.8
Peak Area	120500	119500
Resolution (Rs)	-	1.8
Calculated ee (%)	\multicolumn{2}{	c

Visualization: Chiral GC Workflow

Caption: Workflow for optical purity analysis via Chiral GC.

NMR Spectroscopy: An Elegant Solution without Physical Separation

NMR spectroscopy offers a powerful alternative that does not require chromatographic separation. The method relies on creating a diastereomeric environment directly in the NMR tube, which makes the chemically equivalent nuclei of the two enantiomers magnetically non-equivalent, leading to separate signals.

Principle of Enantiodiscrimination

• Chiral Solvating Agents (CSAs): A chiral solvating agent is added to the NMR sample. It forms rapid and reversible diastereomeric complexes with the enantiomers of the analyte. These complexes have slightly different structures and electronic environments, causing the corresponding protons (or other nuclei) in the two enantiomers to resonate at different frequencies (chemical shifts).[10]

• Chiral Derivatizing Agents (CDAs): The analyte is reacted with an enantiomerically pure chiral derivatizing agent (e.g., Mosher's acid, α-methoxy-α-(trifluoromethyl)phenylacetic acid or MTPA) to form stable diastereomers.[11] Since diastereomers have different physical properties, they will naturally have distinct NMR spectra, allowing for quantification. This is particularly useful if the thiazolidine ester has a free hydroxyl or amine group available for reaction.

Expertise in Method Selection

• CSA - The Direct Approach: The CSA method is often preferred for its simplicity and non-destructive nature. No chemical reaction is required. The key is to find a CSA that interacts strongly enough with the thiazolidine ester to induce a sufficient separation in chemical shifts (Δδ). For carboxylic acid esters, chiral lanthanide shift reagents or compounds capable of hydrogen bonding can be effective.

• Trustworthiness of NMR: The accuracy of the NMR method depends entirely on the quality of the spectrum. Good signal-to-noise and resolution are paramount. The chosen signals for integration must be fully resolved and free from overlapping impurity peaks. The validity rests on the principle that, under proper acquisition parameters, the signal integral is directly proportional to the number of nuclei.

Experimental Protocol: ¹H NMR with a Chiral Solvating Agent

• Sample Preparation:

  • Accurately weigh and dissolve the thiazolidine ester sample in a suitable deuterated solvent (e.g., CDCl₃ or Benzene-d₆).

  • Acquire a standard ¹H NMR spectrum to identify key proton signals.

  • Add the Chiral Solvating Agent (e.g., (R)-(-)-1-(9-Anthryl)-2,2,2-trifluoroethanol) to the NMR tube in small, incremental amounts.

• Spectral Acquisition:

  • Acquire a ¹H NMR spectrum after each addition of the CSA.

  • Monitor the spectrum for the splitting of a singlet, doublet, or triplet into two distinct sets of signals. The protons closest to the chiral center (e.g., at C-2 or on the ester moiety) are the most likely to show separation.

• Data Analysis:

  • Once sufficient signal separation is achieved, carefully integrate the two resolved signals corresponding to the two enantiomers.

  • Calculate % ee from the integrals (Int1 and Int2) using the formula: % ee = |(Int1 - Int2) / (Int1 + Int2)| * 100

Data Presentation: Example NMR Results

Analyte Proton	Original δ (ppm)	δ with CSA (Enantiomer 1)	δ with CSA (Enantiomer 2)	Integrals
H-2 (methine)	5.65 (singlet)	5.68 (singlet)	5.71 (singlet)	1.00 : 0.25
Calculated ee (%)	\multicolumn{4}{	c	}{60.0%}

Visualization: Logic of NMR-Based ee Determination

Caption: Conceptual flow for ee determination by NMR using a CSA.

Polarimetry: A Classical but Limited Approach

Polarimetry is the oldest method for assessing chiral substances.[6] It measures the rotation of plane-polarized light as it passes through a solution of a chiral compound.

Principle and Limitations

The magnitude and direction of the rotation are used to calculate the "optical purity." This value is then often assumed to be equivalent to the enantiomeric excess.[12]

Optical Purity (%) = ([α]ₘᵢₓ / [α]ₘₐₓ) * 100

Where [α]ₘᵢₓ is the specific rotation of the sample mixture, and [α]ₘₐₓ is the specific rotation of the pure, single enantiomer.

• Expertise & Trustworthiness: From a modern analytical perspective, polarimetry is fraught with limitations and is not considered a primary tool for accurate ee determination.[6]

  • Requires a Pure Standard: The method is useless without knowing the specific rotation of the enantiomerically pure substance ([α]ₘₐₓ), which may not be available.

  • Low Precision: The measurement is highly sensitive to concentration, temperature, solvent, and the presence of any impurities (chiral or achiral), making it far less precise than chromatographic methods.[13]

  • Non-Linearity: The relationship between optical rotation and enantiomeric composition can be non-linear in non-ideal solutions.

For these reasons, polarimetry is best used for qualitative confirmation of chirality or for monitoring reactions where a large change in optical rotation is expected, rather than for precise quantification in a research or quality control setting.

Comparative Summary and Recommendations

Feature	Chiral HPLC	Chiral GC	NMR Spectroscopy	Polarimetry
Principle	Physical separation of enantiomers	Separation of volatile derivatives	Chemical shift non-equivalence	Bulk property measurement
Sample Prep	Simple dissolution & filtration	Chemical derivatization required	Simple dissolution	Precise concentration needed
Accuracy/Precision	High	High	Good to High	Low
Pros	Widely applicable, highly accurate, robust	Excellent resolution, high sensitivity (MS)	Non-destructive, fast (if method exists)	Fast, simple instrument
Cons	Can be expensive, method development required	Destructive, derivatization adds complexity	Lower sensitivity, requires high field NMR, overlap issues	Imprecise, requires pure standard, sensitive to conditions
Best For	Gold Standard: Accurate, routine QC and R&D analysis.	Volatile compounds or when very high resolution is needed.	Rapid screening, mechanistic studies, structural confirmation.	Preliminary qualitative checks only.

Final Recommendation

For any researcher, scientist, or drug development professional working with thiazolidine-4-carboxylic acid esters, Chiral HPLC is the recommended gold-standard technique for the accurate and reliable determination of optical purity. It provides a self-validating system through the physical separation of enantiomers and delivers the high-quality, defensible data required for publication, patent filings, and regulatory submissions. While Chiral GC and NMR serve as powerful complementary techniques for specific applications, HPLC offers the best combination of versatility, accuracy, and established reliability for this important class of molecules.

References

• Assessing Chiral Purity. (n.d.). OpenOChem Learn. Retrieved from [Link]

• Determination of Enantiomeric Purity by Direct Methods. (n.d.). In Encyclopedia of Analytical Chemistry. Retrieved from [Link]

• Polarimetry: analysis of chiral substances. (n.d.). YesWeLab. Retrieved from [Link]

• Jagtap, R. M., Sakate, S. S., Pardeshi, S. K., & Rizvi, M. A. (2022). Chapter 9. Synthesis, Antioxidant and Antibacterial Properties of Thiazolidine-4-Carboxylic Acid Derivatives. In Advances in Chemistry Research. Volume 76. Nova Science Publishers. Retrieved from [Link]

• Ashenhurst, J. (2019, May 19). Polarimetry. Chemistry LibreTexts. Retrieved from [Link]

• Khan, K. M., et al. (2015). Synthesis of (4R)-thiazolidine carboxylic acid and evaluation of antioxidant potential. Pakistan Journal of Pharmaceutical Sciences, 28(5), 1633-1638.
• Benedini, F., Ferrario, F., Sala, A., Sala, L., & Soresinetti, P. A. (1991). Synthesis and NMR studies of thiazolidine‐4‐carboxylic acid derivatives containing a nitro ester function. Journal of Heterocyclic Chemistry, 28(1), 153-156.

• Arif, M. N., et al. (2025). Novel thiazolidine-4-carboxylic acid derivatives: synthesis and inhibitory effects against influenza A. Journal of Enzyme Inhibition and Medicinal Chemistry, 40(1), 2559575. Retrieved from [Link]

• Koutsouki, A., et al. (2024). Synthesis of Thiazolidin-4-Ones Derivatives, Evaluation of Conformation in Solution, Theoretical Isomerization Reaction Paths and Discovery of Potential Biological Targets. Molecules, 29(11), 2521.

• Ashenhurst, J. (2017, February 24). Optical Purity and Enantiomeric Excess. Master Organic Chemistry. Retrieved from [Link]

• Al-Ja'afreh, J. Y., Hatrík, Š., & Havránek, E. (2001). High-Performance Liquid Chromatography Analysis of Thiazolidine-4-carboxylic Acids in Human Serum Samples. Chemical Papers, 55(4), 253-256.

• Arif, M. N., et al. (2025). New Thiazolidine-4-Carboxylic Acid Derivatives Act as Promising α-Amylase and α-Glucosidase Inhibitors; Synthesis, In Vitro Pharmacological Evaluation and In Silico Molecular Docking Study. ResearchGate. Retrieved from [Link]

• Liang, Y., et al. (2007). Determination of thiazolidine-4-carboxylates in urine by chloroformate derivatization and gas chromatography-electron impact mass spectrometry. Journal of Chromatography B, 857(1), 1-6. Retrieved from [Link]

• Ullah, F., et al. (2022). Synthesis, In Silico and Pharmacological Evaluation of New Thiazolidine-4-Carboxylic Acid Derivatives Against Ethanol-Induced Neurodegeneration and Memory Impairment.
• Wróbel, M., et al. (2022). Identification and Determination of 1,3-Thiazinane-4-carboxylic Acid in Human Urine—Chromatographic Studies. Molecules, 27(2), 362.
• Wróbel, M., et al. (2023). Simultaneous determination of 2-(3-hydroxy-5-phosphonooxymethyl-2-methyl-4-pyridyl)-1,3-thiazolidine-4-carboxylic acid and main plasma aminothiols by HPLC–UV based method. Scientific Reports, 13(1), 9295.
• Thiazolidine-4-carboxylic acid and its esters in a hair compositions method. (1966). Google Patents.
• Li, H., et al. (2020). Enantiomeric NMR discrimination of carboxylic acids using actinomycin D as a chiral solvating agent. Organic & Biomolecular Chemistry, 18(3), 447-452.
• Wang, M., et al. (2015). Quantification of thiazolidine-4-carboxylic acid in toxicant-exposed cells by isotope-dilution liquid chromatography-mass spectrometry reveals an intrinsic antagonistic response to oxidative stress-induced toxicity. Chemical Research in Toxicology, 28(3), 394-400.
• González, M. J., et al. (2013). Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis. The Scientific World Journal, 2013, 858972.
• Taran, N., et al. (2022). Determination of Enantiomeric Excess and Diastereomeric Excess via Optical Methods. Application to α-methyl-β-hydroxy-carboxylic acids. Chem. Sci., 13(10), 2959-2965.

Sources

• 1. novapublishers.com [novapublishers.com]
• 2. pjps.pk [pjps.pk]
• 3. scilit.com [scilit.com]
• 4. Novel thiazolidine-4-carboxylic acid derivatives: synthesis and inhibitory effects against influenza A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Assessing Chiral Purity | OpenOChem Learn [learn.openochem.org]
• 7. Determination of thiazolidine-4-carboxylates in urine by chloroformate derivatization and gas chromatography-electron impact mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Identification and Determination of 1,3-Thiazinane-4-carboxylic Acid in Human Urine—Chromatographic Studies [mdpi.com]
• 9. Quantification of thiazolidine-4-carboxylic acid in toxicant-exposed cells by isotope-dilution liquid chromatography-mass spectrometry reveals an intrinsic antagonistic response to oxidative stress-induced toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Enantiomeric NMR discrimination of carboxylic acids using actinomycin D as a chiral solvating agent - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. tcichemicals.com [tcichemicals.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. Polarimetry: analysis of chiral substances - YesWeLab. [yeswelab.fr]

Overcoming Aggregation in SPPS: A Comparative Guide to Oxazolidine vs. Thiazolidine Pseudoproline Dipeptides

As peptide therapeutics grow in complexity, the synthesis of long, hydrophobic, or amyloidogenic sequences via Fmoc Solid-Phase Peptide Synthesis (SPPS) frequently encounters a critical bottleneck:

-sheet driven aggregation. This interchain hydrogen bonding causes severe desolvation of the resin, leading to sluggish kinetics, incomplete couplings, and sequence deletions 1.

To circumvent this, researchers employ pseudoproline dipeptides —artificially created building blocks that temporarily mask Serine (Ser), Threonine (Thr), or Cysteine (Cys) residues as cyclic oxazolidine or thiazolidine rings 2. This guide provides a rigorous, data-driven comparison between the standard oxazolidine-based pseudoprolines and the historically underutilized thiazolidine-based variants, detailing their mechanistic causality, comparative performance, and self-validating experimental workflows.

Mechanistic Causality: The "Kink" Effect

The fundamental mechanism of all pseudoprolines relies on conformational disruption. The 2,2-dimethyl substitution on the oxazolidine or thiazolidine ring sterically forces the preceding amide bond into a cis conformation 1. This introduces a sharp "kink" into the peptide backbone, physically preventing the interchain hydrogen bonding required for

-sheet formation.

Logical flow comparing standard SPPS aggregation vs. pseudoproline-mediated solvation.

Why Preformed Dipeptides? A critical causality in SPPS strategy is the use of preformed dipeptides (e.g., Fmoc-Xaa-Yyy(

)-OH) rather than monomeric pseudoprolines. The cyclic ring creates severe steric hindrance around the secondary amine, drastically reducing its nucleophilicity 3. Attempting to acylate this nitrogen on-resin leads to massive deletion sequences. Synthesizing the dipeptide in solution bypasses this kinetic bottleneck 1.

Oxazolidine vs. Thiazolidine: Comparative Analysis

While "pseudoproline" is often used synonymously with Ser/Thr derivatives, the family includes two distinct chemical classes with vastly different historical reputations.

• Oxazolidine Dipeptides (Ser/Thr): Containing an oxygen atom in the ring, these are the industry standard. They are smoothly cleaved by standard trifluoroacetic acid (TFA) cocktails within 1–3 hours, regenerating the native Ser or Thr residue 3.

• Thiazolidine Dipeptides (Cys): Containing a sulfur atom, these were historically avoided. Early literature suggested they required up to 32 hours of harsh acid treatment for deprotection, which degrades sensitive peptide sequences 4. However, modern optimization has proven that Cys-pseudoprolines can be efficiently cleaved in just 1 hour using specific scavenger cocktails [[4]]().

Table 1: Comparative Properties of Pseudoproline Classes

Feature	Oxazolidine Dipeptides	Thiazolidine Dipeptides
Parent Amino Acid	Serine (Ser), Threonine (Thr)	Cysteine (Cys)
Ring Heteroatom	Oxygen (O)	Sulfur (S)
Historical TFA Lability	High (1–3 hours)	Low (Reported 32+ hours)
Modern TFA Lability	High (1–3 hours)	High (1 hour with optimized scavengers)
Primary Structural Role	-sheet disruption, solubilization	Thiol protection, macrocyclization enhancement
Coupling Efficiency	High (as preformed dipeptide)	High (as preformed dipeptide)

Case Study: Thiazolidines for Macrocyclization Enhancement

Beyond simple solubilization, thiazolidine dipeptides possess a unique geometric advantage for synthesizing cyclic peptides. The cis-conformation induced by the thiazolidine ring acts as a rigid conformational constraint. This pre-organizes the peptide backbone, bringing the N- and C-termini into close spatial proximity. This entropically favors intramolecular cyclization over intermolecular oligomerization 4.

Table 2: Impact of Thiazolidine Pseudoprolines on Macrocyclization Yields

Peptide Precursor	Pseudoproline Modification	Coupling Time	Macrocyclization Yield
Linear Sequence A	None	Standard	52%
Linear Sequence B	None	Standard	70%
Linear Sequence A	Cys- (Thiazolidine)	Standard	>99% (Complete)
Linear Sequence B	Cys- (Thiazolidine)	Standard	>99% (Complete)

Data derived from comparative studies on Cysteine pseudoproline macrocyclization kinetics 4.

Self-Validating Experimental Protocols

Step-by-step experimental workflow for incorporating pseudoproline dipeptides in SPPS.

Protocol 1: Stepwise Incorporation of Pseudoproline Dipeptides

This protocol ensures high-efficiency coupling of the sterically demanding dipeptide while integrating real-time analytical checks.

• Resin Preparation & Deprotection: Swell the peptidyl-resin in DMF for 30 minutes. Perform Fmoc deprotection using 20% piperidine in DMF (2 × 5 min).

  • Self-Validation: Monitor the UV absorbance of the dibenzofulvene-piperidine adduct in the flow-through at 301 nm. A return to baseline confirms complete deprotection.

• Activation: Dissolve 3.0 equivalents of the preformed pseudoproline dipeptide (e.g., Fmoc-Xaa-Cys(

  )-OH) and 2.9 equivalents of HATU in minimal DMF. Add 6.0 equivalents of DIEA.

  • Causality: HATU is selected over weaker activators (like HBTU) to drive the acylation of the potentially aggregated resin-bound amine at maximum velocity.

• Coupling: Add the activated mixture to the resin and agitate for 60–90 minutes at room temperature.

• Verification: Wash the resin thoroughly with DMF (5 × 1 min) and DCM (3 × 1 min).

  • Self-Validation: Perform a Kaiser (ninhydrin) test. A yellow/colorless bead indicates complete acylation. A blue bead indicates incomplete coupling, triggering an immediate re-coupling step before proceeding.

Protocol 2: Global Deprotection and Ring Opening

Historically, thiazolidines were feared for their acid stability. This optimized protocol ensures complete ring opening for both oxazolidines and thiazolidines without degrading the peptide.

• Preparation: Wash the completed peptidyl-resin with DCM and dry under a vacuum.

• Cocktail Formulation: Prepare a cleavage cocktail of TFA / Triisopropylsilane (TIS) /

  in a 95:2.5:2.5 ratio.

  • Causality: TIS acts as a highly effective carbocation scavenger, preventing the re-alkylation of nucleophilic residues (like Trp or the newly liberated Cys thiol) by the reactive species generated during protecting group removal.

• Cleavage Reaction: Add the cocktail to the resin (10 mL per gram of resin) and agitate for exactly 1 to 2 hours at room temperature.

  • Causality: Extended cleavage times (e.g., >3 hours) lead to irreversible side reactions. The 95:2.5:2.5 cocktail provides sufficient hydrolytic power to open the thiazolidine ring within 1 hour [[4]]().

• Precipitation & Validation: Filter the resin and precipitate the peptide in cold diethyl ether. Centrifuge, decant, and dry the pellet.

  • Self-Validation: Analyze the crude precipitate via LC-MS. Confirm the target mass and verify the absence of a +40 Da adduct (which would indicate an intact, un-cleaved dimethyl acetal ring).

References

• National Institutes of Health (PMC) - Advances in Fmoc solid-phase peptide synthesis. Available at: [Link]

• National Institutes of Health (PMC) - Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis. Available at: [Link]

• ACS Publications (Organic Letters) - Cysteine Pseudoprolines for Thiol Protection and Peptide Macrocyclization Enhancement in Fmoc-Based Solid-Phase Peptide Synthesis. Available at: [Link]

Sources

• 1. chempep.com [chempep.com]
• 2. Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bachem.com [bachem.com]
• 4. pubs.acs.org [pubs.acs.org]

Comparative Guide: Mass Spectrometry Profiling of Thiazolidine Derivatives

Executive Summary

Thiazolidine derivatives, particularly 2,4-thiazolidinediones (TZDs) , represent a critical scaffold in medicinal chemistry, serving as the core pharmacophore for "glitazone" antidiabetic drugs (e.g., Pioglitazone, Rosiglitazone) and emerging antimicrobial agents. Structural elucidation and metabolite identification of these compounds require precise mass spectrometry (MS) workflows.

This guide objectively compares the two dominant "products" (analytical methodologies) used for characterizing these derivatives: Electron Ionization (EI-MS) and Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) . While EI remains the standard for library matching of volatile intermediates, ESI-MS/MS is the superior choice for biological matrices and polar drug development, offering distinct fragmentation pathways driven by collision-induced dissociation (CID).

Part 1: Methodology Comparison (EI-MS vs. ESI-MS/MS)

In the context of drug development, the "product" is the analytical data quality. Below is a direct performance comparison of the two ionization techniques for thiazolidine analysis.

Electron Ionization (EI-MS)[1]

• Mechanism: Hard ionization (70 eV).

• Performance: Generates extensive fragmentation, often obliterating the molecular ion (

  ).[1]

• Best For: Synthetic intermediate verification, impurity profiling (GC-MS), and spectral library matching (NIST/Wiley).

• Limitation: Thiazolidine rings are thermally labile; EI often causes premature thermal degradation before ionization.

Electrospray Ionization (ESI-MS/MS)[3][4][5]

• Mechanism: Soft ionization followed by Collision-Induced Dissociation (CID).

• Performance: Preserves the protonated molecular ion (

  ). Fragmentation is controlled by collision energy (CE).

• Best For: PK/PD studies, metabolite identification in plasma, and thermolabile derivatives.

• Advantage: Facilitates Neutral Loss Scanning , allowing researchers to screen for the thiazolidine core in complex biological mixtures.

Performance Matrix: EI vs. ESI for Thiazolidines

Feature	EI-MS (GC-Coupled)	ESI-MS/MS (LC-Coupled)
Molecular Ion Stability	Low ( often <5% abundance)	High ( often Base Peak)
Structural Insight	Fingerprint (Library match)	Mechanistic (Pathway elucidation)
Sensitivity (LOD)	Nanogram range	Picogram range (High sensitivity)
Key Fragmentation	Radical-driven cleavage	Charge-driven rearrangements (RDA)
Sample Type	Volatile, non-polar, thermally stable	Polar, thermolabile, biological fluids

Part 2: Deep Dive – Fragmentation Mechanisms

Understanding the specific fragmentation pathways is crucial for interpreting MS/MS spectra. Thiazolidine derivatives undergo characteristic ring cleavages that serve as diagnostic "fingerprints."

Core Fragmentation Pathways[3]

• Ring Cleavage (Retro-Cycloaddition): The thiazolidine ring typically undergoes a retro-cycloaddition (often termed Retro-Diels-Alder or RDA-like), cleaving the C-S and C-N bonds.

• Neutral Losses:

  • Carbon Monoxide (CO, 28 Da): Common in 2,4-diones due to the carbonyl groups.

  • Carbonyl Sulfide (COS, 60 Da): A highly diagnostic loss for the thiazolidine core.

  • Hydrogen Sulfide (

    , 34 Da): Observed in specific derivatives, though less common than COS loss in diones.

Visualization: Fragmentation of 2,4-Thiazolidinedione Core

The following diagram illustrates the fragmentation tree for a generic protonated 2,4-thiazolidinedione (

, m/z 118).

Caption: Figure 1. Proposed ESI-MS/MS fragmentation pathway of the protonated 2,4-thiazolidinedione core, highlighting diagnostic neutral losses of CO and COS.

Part 3: Experimental Protocols

To replicate these fragmentation patterns for structural validation, follow this self-validating protocol. This workflow is optimized for ESI-MS/MS using a Triple Quadrupole (QqQ) or Q-TOF system.

Protocol: Diagnostic Ion Screening for Thiazolidines

Objective: Identify thiazolidine-based impurities or metabolites in a sample matrix.

1. Sample Preparation:

• Dissolve 1 mg of the thiazolidine derivative in 1 mL of Methanol (HPLC grade).

• Dilute to 10 µg/mL using 50:50 Methanol:Water + 0.1% Formic Acid.

  • Why: Formic acid promotes protonation (

    ), essential for ESI positive mode efficiency.

2. Instrument Configuration (Direct Infusion):

• Flow Rate: 10 µL/min.

• Ionization Mode: ESI Positive (+).

• Capillary Voltage: 3.0 - 3.5 kV.

• Source Temperature: 300°C.

  • Caution: Excessive heat (>350°C) may degrade thermolabile thiazolidine derivatives.

3. MS/MS Optimization (The "Ramping" Technique):

• Step A: Isolate the precursor ion (

  ) using the first quadrupole (Q1).

• Step B: Apply a Collision Energy (CE) ramp from 10 eV to 50 eV.

• Step C: Monitor the transition of the parent ion to the diagnostic fragment (e.g., loss of 60 Da).

  • Validation Check: If the loss of 60 Da (COS) is observed at moderate CE (20-30 eV), the thiazolidine ring structure is confirmed.

4. Data Analysis:

• Look for the "Glitazone Signature" : In substituted thiazolidinediones, cleavage often occurs at the benzylidene linker.

• Diagnostic Ion: For glitazones, a fragment at m/z 134 (related to the hydroxybenzyl moiety) often appears alongside the thiazolidine core fragments.

References

• Mass spectrometric characterization of substituted 2-thiazolin-4-one derivatives. Source: Journal of Mass Spectrometry (2002) URL:[Link]

• Synthesis and Mass Spectral Fragmentation Patterns of Some Thiazole and Imidazolidine Derivatives. Source: ResearchGate (2009) URL:[Link]

• Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for structural elucidation. Source: Royal Society of Chemistry (2016) URL:[Link]

• 2,4-Thiazolidinedione - Mass Spectrum (Electron Ionization). Source: NIST Chemistry WebBook URL:[Link]

• Neutral Loss Mass Spectral Data Enhances Molecular Similarity Analysis. Source: Journal of the American Society for Mass Spectrometry (2022) URL:[2][Link]

Sources

• 1. uni-saarland.de [uni-saarland.de]
• 2. Neutral Loss Mass Spectral Data Enhances Molecular Similarity Analysis in METLIN - PubMed [pubmed.ncbi.nlm.nih.gov]

HPLC Separation of (R) and (S) Thiazolidine-4-Carboxylate Isomers

Executive Summary

The separation of (R)- and (S)-thiazolidine-4-carboxylic acid (thioproline) is a critical analytical task in drug development, particularly for monitoring formaldehyde exposure and evaluating antioxidant therapies. As a cyclic sulfur-containing amino acid analog, its enantiomeric resolution presents unique challenges due to its zwitterionic nature and lack of a strong chromophore.

This guide evaluates three distinct high-performance liquid chromatography (HPLC) methodologies:

• Direct Chiral Separation (Macrocyclic Glycopeptide): The modern "gold standard" for underivatized analysis using Chirobiotic T columns.

• Indirect Separation (Marfey’s Reagent): High-sensitivity diastereomeric resolution suitable for trace analysis.

• Ligand Exchange Chromatography (CLEC): A cost-effective, robust method utilizing copper(II) complexes.

Recommendation: For high-throughput QC of pharmaceutical purity, Method 1 (Chirobiotic T) is superior due to its simplicity and MS compatibility. For biological matrices (plasma/urine) requiring low limits of detection (LOD), Method 2 (Marfey's Reagent) is the validated choice.

Scientific Context & Isomer Significance

Thiazolidine-4-carboxylic acid is formed via the condensation of cysteine with formaldehyde.[1]

• (4R)-Thiazolidine-4-carboxylic acid: Derived from naturally occurring L-Cysteine . It acts as a formaldehyde scavenger and has hepatoprotective properties.

• (4S)-Thiazolidine-4-carboxylic acid: Derived from D-Cysteine . Its presence often indicates racemization during synthesis or specific metabolic pathways involving D-amino acids.

Separating these enantiomers is essential to verify the optical purity of L-cysteine-derived therapeutics and to study the toxicology of D-amino acid metabolites.

Visualization: Formation and Stereochemistry

Figure 1: Stereospecific formation of Thiazolidine-4-carboxylic acid isomers from Cysteine precursors.

Methodology Comparison

The following table summarizes the performance metrics of the three primary separation strategies.

Feature	Method 1: Direct (Chirobiotic T)	Method 2: Indirect (Marfey's)	Method 3: Ligand Exchange (CLEC)
Mechanism	Inclusion Complex / H-Bonding	Diastereomer Formation	Copper(II) Coordination Complex
Derivatization	None (Direct Injection)	Required (Pre-column)	None (Mobile Phase Additive)
Resolution ( )	1.8 – 2.5	> 3.0	1.5 – 2.0
LOD	~1-5 µg/mL (UV)	~10-50 ng/mL (UV/Fluorescence)	~10 µg/mL (UV 254nm)
MS Compatible?	Yes (Volatile buffers)	Yes	No (Copper clogs source)
Cost per Run	Low (after column purchase)	Medium (Reagent cost)	Very Low
Best Application	Drug Purity / QC	Biological Fluids (Plasma/Urine)	Routine Synthetic Monitoring

Detailed Experimental Protocols

Method 1: Direct Separation on Chirobiotic T (Recommended for QC)

This method utilizes the Teicoplanin-based stationary phase, which is ideal for amino acids. It avoids the errors associated with derivatization and allows for mass spectrometric detection.

Protocol:

• Column: Astec CHIROBIOTIC™ T (15 cm x 4.6 mm, 5 µm).

• Mobile Phase: Methanol : Water : Acetic Acid : Triethylamine (50 : 50 : 0.02 : 0.01, v/v/v/v).

  • Note: The acid/base ratio controls the ionization state. Thiazolidine-4-carboxylic acid must be zwitterionic for optimal interaction.

• Flow Rate: 1.0 mL/min.

• Temperature: 25°C.

• Detection: UV at 210 nm (or MS in ESI positive mode).

• Sample Prep: Dissolve 1 mg/mL in mobile phase. Filter through 0.22 µm PTFE.

Why it works: The thiazolidine ring fits into the "basket" of the teicoplanin aglycone, while the carboxylic acid and amine groups form hydrogen bonds with the peptide backbone of the selector.

Method 2: Indirect Separation using Marfey’s Reagent (Recommended for Bioanalysis)

Marfey’s reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide, FDAA) reacts with the secondary amine of the thiazolidine ring to form diastereomers. These have different hydrophobicities and can be separated on a standard C18 column.

Protocol:

• Derivatization:

  • Mix 50 µL sample (aqueous) with 100 µL 1% FDAA in acetone.

  • Add 20 µL 1M NaHCO₃.

  • Incubate at 40°C for 1 hour.

  • Stop reaction with 20 µL 1M HCl.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm).

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.

  • B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 10% B to 40% B over 25 minutes.

• Detection: UV at 340 nm (Specific to the dinitrophenyl moiety).

Elution Logic: The L-FDAA-L-Thioproline diastereomer typically elutes before the L-FDAA-D-Thioproline diastereomer due to intramolecular hydrogen bonding reducing the hydrophobicity of the L-L complex relative to the L-D complex in this specific cyclic system.

Visualization: Marfey's Separation Mechanism

Figure 2: Workflow for indirect chiral separation using Marfey's Reagent.

Critical Analysis & Troubleshooting

Method 1 (Chirobiotic T)

• Pro: No sample pretreatment means less variance and higher throughput.

• Con: Columns are expensive (~$1000+).

• Troubleshooting: If resolution degrades, regenerate the column with 100% Methanol to remove adsorbed hydrophobic impurities. Ensure the pH is strictly controlled; teicoplanin is sensitive to pH > 7.5.

Method 2 (Marfey's)

• Pro: Extremely sensitive (nanomolar detection) due to the high extinction coefficient of the DNP group at 340 nm.

• Con: Kinetic resolution issues. If the reaction isn't driven to completion, the ratio of isomers may be skewed.

• Troubleshooting: Always run a blank (FDAA only) to identify reagent peaks. The reagent peak usually elutes later than the amino acid derivatives.

Method 3 (Ligand Exchange)

• Pro: Very cheap. Uses standard C18 or Silica columns coated with Cu(II)-Proline.

• Con: Incompatible with MS . Copper ions will plate out on the MS source.

• Troubleshooting: Requires equilibration time (often hours) for the copper complex to stabilize on the column.

References

• Direct Chiral Separation of Amino Acids (Teicoplanin)

  • Astec CHIROBIOTIC™ Handbook. Sigma-Aldrich.[2]

• Marfey's Reagent Methodology

  • Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: a review. Amino Acids.[3][4][5][6]

• Thiazolidine-4-carboxylic Acid Analysis in Biological Fluids

  • Kataoka, H. (1996). Chromatographic analysis of thiazolidine-4-carboxylic acid and its derivatives in biological samples. Journal of Chromatography B.[3]

• Ligand Exchange Chromatography Principles

  • Davankov, V. A. (2003). Chiral selection of amino acids by ligand exchange chromatography.[7] Journal of Chromatography A.

Sources

• 1. Quantification of thiazolidine-4-carboxylic acid in toxicant-exposed cells by isotope-dilution liquid chromatography-mass spectrometry reveals an intrinsic antagonistic response to oxidative stress-induced toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. m.youtube.com [m.youtube.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Marfey's reagent for chiral amino acid analysis: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. e3s-conferences.org [e3s-conferences.org]

Structural Rigidity and Pharmacophore Stability: A Comparative Guide to 5,5-Dimethylthiazolidine Derivatives

Executive Summary

Content Type: Technical Comparison & Application Guide Primary Audience: Medicinal Chemists, Structural Biologists, and Crystallographers.

This guide analyzes the structural advantages of 5,5-dimethylthiazolidine derivatives compared to their unsubstituted or monosubstituted counterparts. While standard thiazolidines are versatile scaffolds in drug discovery (e.g., penicillin, glitazones), they often suffer from conformational promiscuity and oxidative instability. The introduction of a gem-dimethyl group at the C5 position leverages the Thorpe-Ingold effect , locking the heterocyclic ring into a rigid envelope conformation. This structural "hardening" significantly impacts crystal packing, bioavailability, and receptor binding affinity.

Comparative Analysis: 5,5-Dimethyl vs. Unsubstituted Thiazolidines

The following table contrasts the physicochemical and structural performance of 5,5-dimethylthiazolidine derivatives against standard thiazolidine scaffolds.

Table 1: Structural & Performance Metrics

Feature	5,5-Dimethylthiazolidine Derivatives	Unsubstituted / Monosubstituted Thiazolidines	Mechanistic Driver
Conformational Entropy	Low (Rigid). Restricted rotation favors specific "envelope" puckering.	High (Flexible). Rapid interconversion between envelope and twist boat forms.	Gem-dimethyl effect (Thorpe-Ingold) reduces rotamer populations.
Oxidative Stability	High. Steric bulk at C5 protects the sulfur atom from rapid S-oxidation to sulfoxides/sulfones.	Moderate to Low. Sulfur is accessible; prone to spontaneous oxidation in solution.	Steric shielding of the sulfur lone pair.
Crystal Packing	Ordered/High Crystallinity. Tendency to form monoclinic or orthorhombic lattices with high melting points.	Variable. Often forms oils or amorphous solids due to conformational disorder.	Reduced entropic penalty upon crystallization.
Receptor Binding	Specific. Pre-organized conformation reduces the entropic cost of binding to protein targets.	Promiscuous. Requires induced fit, leading to higher entropic penalty ( ) upon binding.	Pre-organization principle.
Hydrolysis Resistance	Enhanced. The C4-N bond is sterically protected, slowing ring opening.	Vulnerable. Susceptible to acid-catalyzed ring opening (Schiff base hydrolysis).	Steric hindrance at the reaction center.

Structural Logic & Mechanism

The enhanced stability of these derivatives is not accidental; it is a direct consequence of the Thorpe-Ingold Effect (angle compression). In the 5,5-dimethyl system, the bulky methyl groups repel each other, widening the external C-C-C angle and consequently compressing the internal ring angles. This forces the ring substituents (R groups at C2 and N3) into specific orientations to minimize steric clash.

Diagram 1: The Gem-Dimethyl Locking Mechanism

Caption: The gem-dimethyl group compresses internal bond angles, forcing the ring into a rigid conformation that pre-organizes the molecule for receptor binding.

Crystal Structure Analysis: Experimental Data

In X-ray diffraction studies, 5,5-dimethylthiazolidine derivatives typically adopt a C4-envelope conformation . The sulfur atom is often displaced from the mean plane defined by N3-C2-C5-C4.

Key Geometric Parameters

The following data represents typical values derived from high-resolution X-ray diffraction of N-acetyl-5,5-dimethylthiazolidine-4-carboxylic acid derivatives.

Table 2: Bond Lengths and Angles (Representative)

Parameter	Value (Å or °)	Interpretation
Bond: S1—C2	1.83 – 1.85 Å	Slightly elongated compared to unsubstituted (1.81 Å) due to ring strain.
Bond: S1—C5	1.84 – 1.86 Å	Elongation reflects the steric crowding of the gem-dimethyl group.
Bond: N3—C4	1.45 – 1.47 Å	Typical single bond character; indicates no resonance delocalization into the ring.
Angle: C5—S1—C2	92.5° – 94.0°	Compressed angle (vs. ~95-96° in standard thiazolidines), confirming Thorpe-Ingold compression.
Puckering (q2)	0.35 – 0.45 Å	Cremer-Pople amplitude indicating significant deviation from planarity.

Experimental Protocols

To ensure reproducibility and high-quality crystal growth for XRD analysis, the following self-validating protocols are recommended.

Synthesis of 5,5-Dimethylthiazolidine Derivatives

Principle: Condensation of D-Penicillamine (providing the gem-dimethyl group) with an aldehyde/ketone.

• Reactants: Dissolve D-Penicillamine (10 mmol) in a 1:1 mixture of Ethanol/Water (20 mL).

• Addition: Add the appropriate aldehyde (10 mmol) dropwise.

  • Validation Point: If the aldehyde is liquid, monitor for immediate turbidity (Schiff base formation).

• Reflux: Heat at 80°C for 3–6 hours. Monitor via TLC (Mobile phase: CHCl3/MeOH 9:1).

• Isolation: Cool to room temperature. The 5,5-dimethyl derivatives often precipitate spontaneously due to their rigidity. Filter and wash with cold ether.

Crystallization for X-ray Diffraction

Method: Slow Evaporation (Preferred for these rigid scaffolds).

• Solvent Selection: Prepare a saturated solution of the derivative in Methanol or Acetonitrile .

  • Note: Avoid DMSO as it is difficult to evaporate; avoid water as it may favor hydrate formation which complicates disorder refinement.

• Filtration: Filter the solution through a 0.45 µm PTFE syringe filter into a clean scintillation vial to remove dust nuclei.

• Growth: Cover the vial with parafilm and poke 3–4 small holes. Store in a vibration-free, dark environment at 20°C.

• Harvesting: Block-like crystals suitable for XRD usually appear within 48–72 hours.

  • Quality Check: Crystals should extinguish light sharply under a polarizing microscope.

Diagram 2: Crystallography & Analysis Workflow

Caption: Step-by-step workflow from chemical synthesis to validated crystallographic data.

References

• Yamaguchi, T., et al. (2013). "Crystal structure of (2S,4S)-5,5-dimethyl-2-(pyridin-2-yl)-1,3-thiazolidine-4-carboxylic acid." Acta Crystallographica Section E, 69(9), o1364. Link

  • Relevance: Provides specific bond angle data confirming the envelope conformation in 5,5-dimethyl deriv

• Jung, M. E., & Piizzi, G. (2005). "gem-Disubstituent Effect: Theoretical Basis and Synthetic Applications." Chemical Reviews, 105(5), 1735–1766.[1] Link

  • Relevance: Authoritative review on the Thorpe-Ingold effect explaining the stability of gem-dimethyl rings.

• Mabkhot, Y. N., et al. (2019). "A novel synthesis, X-ray analysis and computational studies of (Z)-ethyl 2-((Z)-5-((dimethylamino)methylene)-4-oxo-3-phenylthiazolidin-2-ylidene)acetate." BMC Chemistry, 13, 35. Link

  • Relevance: Demonstrates the integration of X-ray analysis with computational DFT studies for thiazolidine deriv

• Cremer, D., & Pople, J. A. (1975).[2] "General definition of ring puckering coordinates." Journal of the American Chemical Society, 97(6), 1354–1358. Link

  • Relevance: The foundational method for calculating ring puckering parameters cited in the analysis.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Thiazolidine Uncaging: Benchmarking Ag(I) vs. Pd(II) Catalytic Efficiency

Executive Summary

The deprotection of thiazolidine (Thz) rings to liberate N-terminal cysteines or aldehydes is a cornerstone transformation in peptide synthesis, Native Chemical Ligation (NCL), and prodrug activation. While acidolysis (e.g., methoxyamine) remains a baseline, metal-assisted hydrolysis offers superior kinetics under mild conditions.

This guide benchmarks the two dominant metal catalysts: Silver (Ag(I)) and Palladium (Pd(II)) .

• The Verdict: Pd(II) (specifically [Pd(allyl)Cl]2 or PdCl2) has emerged as the superior catalyst for high-throughput and complex protein synthesis due to rapid kinetics (<20 min) and compatibility with one-pot NCL conditions.

• The Niche: Ag(I) remains essential when orthogonality is required, specifically when retaining Propargyloxycarbonyl (Proc) protecting groups, which Pd(II) cleaves indiscriminately.

Mechanistic Underpinnings: Thiophilic Ring Opening

Both catalysts operate on the Principle of Soft and Hard Acids and Bases (HSAB). The sulfur atom in the thiazolidine ring acts as a soft base, coordinating strongly with the soft Lewis acids (Ag⁺ or Pd²⁺). This coordination polarizes the C-S bond, facilitating ring opening to an iminium intermediate, which is subsequently hydrolyzed by water.

Comparative Mechanism

• Ag(I) Pathway: Relies on stoichiometric precipitation. The formation of insoluble Ag-thiolates drives the equilibrium forward but often requires high equivalents (10–50 eq).

• Pd(II) Pathway: Acts catalytically but is often used stoichiometrically to drive speed. It forms a transient square-planar complex that rapidly opens the ring. Unlike Ag, Pd complexes are often soluble, requiring chelation for removal.

Figure 1: General mechanism of metal-assisted thiazolidine hydrolysis. The rate-determining step is typically the formation of the iminium ion via C-S bond cleavage.

Critical Benchmarking Analysis

A. Reaction Kinetics & Yield[1]

• Palladium (Winner): Recent studies (e.g., Jbara et al., 2016) demonstrate that water-soluble Pd complexes can complete deprotection in 15–20 minutes at room temperature with quantitative yields. It is effective even at pH 2–7.

• Silver: Typically requires 8–24 hours for completion depending on the steric bulk of the substrate. Heating (37°C–50°C) is often required to match Pd's room-temperature efficiency.

B. Chemoselectivity & Orthogonality

• Silver (Winner for Selectivity): Ag(I) is highly specific to the Thz ring. It does not cleave the Propargyloxycarbonyl (Proc) group. This allows for stepwise deprotection strategies.[1]

• Palladium: Pd(II) is "hyper-active." It cleaves Thz rings and Proc groups simultaneously. While excellent for global deprotection, it eliminates the possibility of orthogonal manipulation if both groups are present.

C. Purification & Workup[3]

• Silver: Forms insoluble AgCl or Ag-mercaptides.

  • Pro: Can be removed via simple filtration or centrifugation.

  • Con: Ag surfaces can adsorb peptides, leading to yield loss.

• Palladium: Remains soluble.[2]

  • Pro: Homogeneous reaction ensures complete access to substrate.

  • Con: Requires active scavenging (e.g., DTT, 3-mercaptopropionic acid) or solid-phase extraction to remove toxic metal species.

Data Summary Table

Feature	Palladium (PdCl₂, [Pd(allyl)Cl]₂)	Silver (AgNO₃, AgOAc)
Time to Completion	15–30 mins (Fast)	8–24 hours (Slow)
Typical Loading	10–20 eq (can be catalytic)	50+ eq (Stoichiometric)
pH Tolerance	pH 2.0 – 7.5	pH 4.0 – 7.0
Proc Group Stability	Cleaves Proc (Dual action)	Stable (Orthogonal)
Workup Method	Chelation/Scavenging	Precipitation/Filtration
Toxicity	High (Cytotoxic)	Moderate
Primary Use Case	NCL, One-pot Uncaging, Live Cells	Stepwise Synthesis, Solid Phase

Validated Experimental Protocols

Protocol A: Rapid Pd-Mediated Thz Uncaging (Solution Phase)

Best for: Native Chemical Ligation (NCL) intermediates and rapid protein synthesis.

• Preparation: Dissolve the Thz-protected peptide (1 mM) in degassed Guanidine-HCl (6M) or phosphate buffer (pH 4–7).

• Catalyst Addition: Add [Pd(allyl)Cl]2 or PdCl2 (dissolved in minimal acetonitrile or 0.1% TFA) to a final concentration of 15–20 equivalents relative to the peptide.

• Incubation: Agitate at Room Temperature for 20 minutes .

  • Checkpoint: Monitor via HPLC/UPLC. The Thz peak should vanish, replaced by the mass of the free cysteine (-12 Da shift typically observed if aldehyde is released, or mass change depending on adduct).

• Quenching (Critical): Add excess Dithiothreitol (DTT) or Glutathione (GSH) (50–100 eq).

  • Why? This chelates the Pd, preventing it from re-complexing with the newly liberated cysteine thiol.

• Purification: Proceed immediately to HPLC purification or the next ligation step.

Protocol B: Ag-Mediated Orthogonal Deprotection

Best for: Substrates containing Proc groups or when solid-phase filtration is preferred.

• Preparation: Dissolve peptide in a mixture of Water/Acetic Acid/Methanol (1:1:1).

• Catalyst Addition: Add AgNO3 (50 equivalents).

• Incubation: Stir at 37°C–50°C for 12–16 hours . Protect from light to prevent silver reduction.

• Quenching: Add excess DTT or HCl to precipitate silver completely as Ag-thiolate or AgCl.

• Workup: Centrifuge at 10,000 rpm for 10 mins. Collect the supernatant.

• Validation: Perform Ellman’s Reagent test to confirm the presence of free thiols.

Decision Matrix: Selecting the Right Catalyst

Use the following logic flow to determine the optimal catalyst for your specific drug candidate or peptide sequence.

Figure 2: Catalyst selection logic based on kinetic requirements and functional group tolerance.

References

• Jbara, M., et al. (2016). "Palladium Mediated Rapid Deprotection of N-Terminal Cysteine under Native Chemical Ligation Conditions." Chemistry – A European Journal.

  • Key Finding: Establishes Pd complexes as superior for rapid (15 min) deprotection in NCL.

• Duflocq, S., et al. (2020). "One-pot oxime ligation from peptides bearing thiazolidine and aminooxyacetyl groups."[3] RSC Advances.

  • Key Finding: Compares Ag vs Pd, noting Pd's ability to cleave both Thz and Proc groups, whereas Ag is selective for Thz.

• Mann, G., et al. (2019). "Palladium-Mediated Cleavage of Proteins with Thiazolidine-Modified Backbone in Live Cells."[4] Angewandte Chemie International Edition.

  • Key Finding: Demonstrates the biocompatibility and speed of Pd-mediated cleavage in complex biological environments.
• Greene, T. W., & Wuts, P. G. M.Protective Groups in Organic Synthesis. Wiley-Interscience. Key Finding: Foundational text for the mechanism of Lewis acid-assisted hydrolysis of thiazolidines.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Palladium Mediated Rapid Deprotection of N-Terminal Cysteine under Native Chemical Ligation Conditions for the Efficient Preparation of Synthetically Challenging Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Palladium-Mediated Cleavage of Proteins with Thiazolidine-Modified Backbone in Live Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

(R)-Methyl 5,5-dimethylthiazolidine-4-carboxylate: Laboratory Disposal &amp; Handling Guide

Core Directive & Scientific Context

As researchers, we often treat disposal as an afterthought—a "bin it and forget it" process. However, handling (R)-Methyl 5,5-dimethylthiazolidine-4-carboxylate requires a nuanced understanding of its chemical stability.

This compound is a thiazolidine derivative , often used as an intermediate in the synthesis of penicillin-type antibiotics or cysteine analogs. Its core structure features a saturated five-membered ring containing both sulfur (thioether) and nitrogen (amine).

The "Why" Behind the Protocol:

• Hydrolytic Instability: Thiazolidine rings are hemiaminals. Under acidic aqueous conditions (common in waste drums), the ring can open, releasing mercaptans (thiols) and carbonyls. This creates a significant odor nuisance and potential toxicity hazard.

• Oxidation Sensitivity: The sulfur atom is susceptible to oxidation. Mixing this waste with strong oxidizers (e.g., nitric acid, peroxides) in a central waste stream can lead to exothermic reactions or the formation of sulfoxides/sulfones.

• Stereochemistry: While the (R)-configuration dictates its biological activity, it does not significantly alter its disposal chemistry compared to the racemate; however, purity must be maintained to prevent unexpected side-reactions in waste mixtures.

Chemical Identification & Hazard Profile

Before disposal, verify the material against the following physical and hazard data.

Property	Data Specification
Chemical Name	(R)-Methyl 5,5-dimethylthiazolidine-4-carboxylate
CAS Number	85929-61-9 (General/Racemic); Stereospecific CAS may vary by vendor
Molecular Formula	C₇H₁₃NO₂S
Molecular Weight	175.25 g/mol
Physical State	Viscous oil or low-melting solid (depending on purity/salt form)
Solubility	Soluble in organic solvents (DCM, MeOH, Ethyl Acetate); Poorly soluble in water
GHS Classification	Warning
Hazard Codes	H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.[1][2][3] Irrit.)
Storage	2-8°C, Inert atmosphere (Argon/Nitrogen) recommended

Critical Safety Note: While not classified as "Acutely Toxic" (EPA P-List), the sulfur content necessitates treating this as Odorous Organic Waste .

Strategic Waste Segregation

To ensure safety and regulatory compliance (RCRA), you must segregate this chemical into the correct waste stream.

Stream Selection Logic

• Primary Stream: Non-Halogenated Organic Waste .

  • Reasoning: The molecule contains C, H, N, O, S. It typically does not contain halogens (F, Cl, Br, I) unless it is in the form of a hydrochloride salt.

• Exception (HCl Salts): If your material is the hydrochloride salt (often a white solid), it may need to go into Halogenated Organic Waste depending on your facility's specific halogen limit (usually >1000 ppm).

• Prohibited Stream: Aqueous Acid/Base .

  • Reasoning: Do not dispose of down the drain. Acidic conditions trigger ring-opening hydrolysis.

Step-by-Step Disposal Procedures

Scenario A: Disposal of Pure Substance (Expired or Surplus)

Use this protocol for vials of pure oil/solid.

• Dissolution: Do not dispose of the neat solid/oil directly into a large waste drum, as it may form clumps or react slowly.

  • Action: Dissolve the material in a minimal amount of compatible solvent (Acetone or Ethanol).

• Transfer: Pour the solution into the Non-Halogenated Organic Waste container.

• Rinsing: Triple-rinse the original vial with the same solvent and add rinsate to the waste container.

• Container Disposal: Deface the label on the empty glass vial and place it in the Glass/Sharps bin.

Scenario B: Disposal of Reaction Mixtures

Use this protocol for crude reaction mixes containing the product.

• Quenching (If Reactive Reagents Present): Ensure all reagents (e.g., coupling agents like EDC/DCC or bases) are quenched.

• pH Check: Neutralize the mixture to pH 6–8.

  • Why: Preventing extreme pH inhibits the degradation of the thiazolidine ring into smelly thiols inside the waste container.

• Segregation:

  • If solvent is DCM/Chloroform

    Halogenated Waste .

  • If solvent is EtOAc/Hexane/Methanol

    Non-Halogenated Waste .

Scenario C: Spill Cleanup (Emergency Procedure)

Use this for benchtop spills.

• PPE: Wear nitrile gloves, lab coat, and safety goggles. Ensure fume hood ventilation is active.

• Containment: Surround the spill with absorbent pads or vermiculite.

• Decontamination:

  • Absorb the bulk liquid.

  • Wipe the area with a 10% Bleach solution followed by water.

  • Mechanism:[4][5] Bleach (hypochlorite) oxidizes trace sulfur compounds, neutralizing potential odors (mercaptans) instantly.

• Disposal: Place all contaminated absorbents into a heavy-duty plastic bag, seal it, and label it as Solid Hazardous Waste (Contaminated Debris) .

Visual Decision Workflow

The following diagram illustrates the decision logic for disposing of (R)-Methyl 5,5-dimethylthiazolidine-4-carboxylate to ensure compliance and safety.

Figure 1: Decision tree for the segregation and disposal of thiazolidine ester waste. Note the critical emphasis on odor control due to potential ring-opening degradation.

References & Regulatory Grounding[4][6]

• PubChem (National Library of Medicine). Compound Summary: Methyl 5,5-dimethylthiazolidine-4-carboxylate. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR Part 261 - Identification and Listing of Hazardous Waste. Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Retrieved from [Link]

Sources

• 1. 5,5-dimethylthiazolidine-4-carboxylic acid, (S)- | C6H11NO2S | CID 2817450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5,5-dimethylthiazolidine-4-carboxylic acid, (R)- | C6H11NO2S | CID 5715192 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. Saturated Five-Membered Thiazolidines and Their Derivatives: From Synthesis to Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. unsw.edu.au [unsw.edu.au]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling (R)-Methyl 5,5-dimethylthiazolidine-4-carboxylate

As researchers and scientists in the fast-paced world of drug development, our focus is rightly on innovation and discovery. However, the foundation of all successful research is a steadfast commitment to safety. This guide provides an in-depth, practical framework for the safe handling of (R)-Methyl 5,5-dimethylthiazolidine-4-carboxylate, focusing on the last and most crucial line of defense: Personal Protective Equipment (PPE). This is not merely a checklist, but a procedural and logical approach to mitigating risk, ensuring that your groundbreaking work can proceed without incident.

The Occupational Safety and Health Administration (OSHA) mandates that employers conduct a thorough hazard assessment to determine the necessary PPE for any given task in the laboratory.[1][2][3] This guide is designed to supplement and inform that critical process.

Hazard Identification and Risk Assessment: The 'Why' Behind the 'What'

Understanding the specific threats posed by a chemical is the first step in selecting appropriate protection. While a specific Safety Data Sheet (SDS) for (R)-Methyl 5,5-dimethylthiazolidine-4-carboxylate was not returned in the search, we can infer its potential hazards from related thiazolidine and carboxylate compounds. Thiazolidine derivatives can cause skin, eye, and respiratory irritation.[4] For instance, (R)-thiazolidine-4-carboxylic acid is known to be toxic if swallowed, harmful in contact with skin or if inhaled, and causes serious skin and eye irritation.

Inferred Hazard Profile:

Hazard Class	Potential Effect	GHS Pictogram	Signal Word
Skin Corrosion/Irritation	Causes skin irritation.[4]	персонал	Warning
Serious Eye Damage/Irritation	Causes serious eye irritation.[4]	персонал	Warning
Specific Target Organ Toxicity	May cause respiratory irritation.[4]	персонал	Warning
Acute Toxicity (Oral, Dermal, Inhalation)	May be harmful if swallowed, in contact with skin, or if inhaled.[5][6]	персонал	Warning

This profile necessitates a multi-faceted PPE approach, which begins with a clear risk assessment workflow.

Caption: Risk assessment workflow for chemical handling.

The Hierarchy of Controls: PPE as the Final Barrier

Before we detail specific PPE, it is crucial to remember that PPE is the last line of defense.[2] The primary methods for protection involve a hierarchy of controls that should be implemented first.[7]

• Elimination/Substitution : If possible, use a less hazardous chemical.

• Engineering Controls : These are physical changes to the workspace to isolate personnel from hazards. For this compound, all work should be conducted in a certified chemical fume hood to control vapor and dust exposure.[8] Ensure safety showers and eyewash stations are readily accessible.[5][9]

• Administrative Controls : These are procedural changes, such as developing standard operating procedures (SOPs), providing thorough training, and implementing strict hygiene practices.[1][10]

Only after these controls are in place do we rely on PPE to mitigate any residual risk.

Core PPE Requirements: A Detailed Protocol

Based on the inferred hazards, the following PPE is mandatory for handling (R)-Methyl 5,5-dimethylthiazolidine-4-carboxylate.

Eye and Face Protection

• Rationale : The compound is expected to be a serious eye irritant.[4] Chemical splashes can cause significant and lasting damage.

• Required Equipment : At a minimum, ANSI Z87-rated safety glasses with side shields are required.[7] However, for any task involving a splash hazard (e.g., transferring solutions, working under pressure), chemical splash goggles are necessary.[1][7]

• Enhanced Protection : When handling larger quantities (>50 mL) or when the risk of a significant splash is high, a face shield must be worn in addition to safety goggles.[7] The goggles protect from splashes, while the face shield protects the entire face.

Skin and Body Protection

• Lab Coats : A flame-resistant lab coat with long sleeves and a closed front is required to protect clothing and skin from potential splashes and spills.[1]

• Gloves : This is a critical barrier against dermal absorption.

  • Material : Nitrile gloves are a common and effective choice for protection against a wide range of chemicals.[1] Always check the manufacturer's glove compatibility chart for the specific chemical or class of chemicals being used.

  • Technique : Double-gloving may be required for high-containment tasks.[1] Never wear compromised gloves; inspect for tears or punctures before use. Remove gloves using a technique that avoids skin contact with the contaminated exterior and dispose of them immediately in the designated waste container.

• Clothing : Full-length pants and closed-toe shoes are mandatory minimum attire in any laboratory setting.[1][7]

Respiratory Protection

• Rationale : The compound may cause respiratory irritation, particularly if it is a fine powder that can be easily aerosolized.[4]

• When Required : If engineering controls (i.e., a fume hood) are not available or are insufficient to maintain exposure below acceptable limits, respiratory protection is required.[10] This is most common when weighing powders outside of a containment hood.

• Type : A NIOSH-approved N95 respirator is sufficient for protection against airborne particulates.[11] If significant vapors are expected and cannot be controlled by a fume hood, a respirator with an organic vapor cartridge may be necessary. All respirator use must be done under a formal respiratory protection program that includes fit testing and training, as required by OSHA (29 CFR 1910.134).[5][10]

Procedural Discipline: Donning and Doffing PPE

The order in which you put on and take off PPE is critical to prevent cross-contamination.

Caption: Standard sequence for donning and doffing PPE.

Decontamination and Disposal

• Contaminated PPE : All disposable PPE, such as gloves and N95 respirators, must be disposed of in a designated hazardous waste container immediately after use.

• Reusable PPE : Lab coats should be professionally laundered and not taken home. Goggles and face shields should be decontaminated after each use according to your institution's EHS guidelines.

• Chemical Waste : Dispose of the chemical and any contaminated materials (e.g., paper towels, weigh boats) in accordance with all local, state, and federal regulations.[9] This typically involves collection in a clearly labeled, sealed hazardous waste container.

Emergency Procedures: Immediate Response Plan

In the event of an exposure, immediate and correct action is paramount.

Exposure Route	Immediate Action
Skin Contact	Immediately remove contaminated clothing. Rinse the affected area with copious amounts of water for at least 15 minutes.[5][12] Seek medical attention.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[5] Remove contact lenses if present and easy to do. Seek immediate medical attention.
Inhalation	Move the affected person to fresh air.[5] If breathing is difficult, provide oxygen. Seek medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water.[12] Never give anything by mouth to an unconscious person.[12] Seek immediate medical attention.

By integrating this comprehensive PPE strategy into your daily laboratory operations, you build a culture of safety that protects you, your colleagues, and the integrity of your research.

References

• NIOSH Pocket Guide to Chemical Hazards. (n.d.). Centers for Disease Control and Prevention. Retrieved from [Link]

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